1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

Core Science & Biosynthesis

An In-depth Technical Guide to 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8: Properties, Synthesis, and Application

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, a deuterated analog of a known impurity of the antimalarial drug piperaquine.[1][2][3] As the demand for highly accurate quantitative bioanalytical assays grows, the use of stable isotope-labeled internal standards has become indispensable. This document details the rationale behind the use of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as an internal standard in liquid chromatography-mass spectrometry (LC-MS) applications, particularly in pharmacokinetic and metabolic studies of related compounds. A plausible synthetic route, detailed analytical methodologies, and essential storage and handling protocols are presented to ensure its effective and reliable use in a research and development setting.

Introduction: The Critical Role of Deuterated Internal Standards

In modern drug development, precise quantification of drug candidates and their metabolites in biological matrices is paramount for accurate pharmacokinetic and toxicokinetic assessments. Liquid chromatography-mass spectrometry (LC-MS) is a powerful and widely adopted analytical technique for this purpose. However, the accuracy of LC-MS data can be significantly influenced by several factors, including sample preparation variability, matrix effects (ion suppression or enhancement), and instrument drift.[4]

To mitigate these variabilities, an internal standard is co-analyzed with the analyte of interest. The ideal internal standard is a compound that behaves chemically and physically identically to the analyte throughout the entire analytical process but is distinguishable by the mass spectrometer. Stable isotope-labeled (SIL) compounds, particularly deuterated analogs, are considered the gold standard for internal standards in LC-MS.[5] 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is the deuterium-labeled version of 1,4-Bis(7-chloroquinolin-4-yl)piperazine.

The rationale for using a deuterated internal standard is rooted in the principles of isotope dilution mass spectrometry. By introducing a known quantity of the deuterated standard into the sample at an early stage of the workflow, any subsequent loss or variation in signal intensity will affect both the analyte and the standard proportionally. Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, leading to highly accurate and precise quantification.

Physicochemical Properties

The physicochemical properties of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 are crucial for its handling, formulation, and application in analytical methods. While specific experimental data for the deuterated compound is not widely published, its properties can be inferred from its non-deuterated counterpart and general principles of isotopic labeling.

Property	Value (Non-deuterated)	Value (Deuterated-d8)	Source
Molecular Formula	C₂₂H₁₈Cl₂N₄	C₂₂H₁₀D₈Cl₂N₄	[5][6]
Molecular Weight	409.31 g/mol	417.36 g/mol	[6][7]
CAS Number	31502-87-1	Not available	[8][9][10][11]
Appearance	Solid	Solid (predicted)	[12]
Solubility	Soluble in organic solvents such as DMSO and DMF.	Expected to have similar solubility to the non-deuterated form.	Inferred from common practices
Melting Point	Not specified in available literature.	Expected to be similar to the non-deuterated form.
Storage	2-8°C, dry, protected from light.	2-8°C, dry, protected from light.	[7][12][13]

Isotopic Purity

The isotopic purity of a deuterated standard is a critical parameter that directly impacts the accuracy of quantitative results. It is defined as the percentage of the deuterated compound relative to the total amount of the compound (deuterated and non-deuterated forms). For reliable bioanalytical assays, an isotopic purity of ≥98% is generally recommended.[14] Manufacturers of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 should provide a Certificate of Analysis (CoA) detailing the exact isotopic purity and the positions of the deuterium labels.

Synthesis and Characterization

The synthesis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 involves the coupling of two equivalents of 4,7-dichloroquinoline with piperazine-d8. The key starting material for introducing the deuterium atoms is deuterated piperazine.

Proposed Synthetic Workflow

The following diagram illustrates a plausible synthetic route for 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8.

Caption: Proposed synthetic workflow for 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8.

Experimental Protocol: Synthesis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

This protocol is a generalized procedure based on the synthesis of similar non-deuterated compounds.

• Reaction Setup: In a round-bottom flask, dissolve piperazine-d8 (1 equivalent) in a suitable high-boiling point solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Addition of Reactants: Add 4,7-dichloroquinoline (2 equivalents) to the solution.

• Base Addition: Add a non-nucleophilic base, such as triethylamine or diisopropylethylamine (2-3 equivalents), to scavenge the HCl generated during the reaction.

• Reaction Conditions: Heat the reaction mixture at an elevated temperature (e.g., 100-150°C) and monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Precipitate the product by adding water or an anti-solvent.

• Purification: Collect the crude product by filtration and wash with water. Purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield pure 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8.

Spectroscopic Characterization

The structural confirmation and isotopic purity of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 are typically established using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

• Mass Spectrometry (MS): The mass spectrum of the deuterated compound will show a molecular ion peak (M+H)⁺ at m/z 418.3, which is 8 mass units higher than the non-deuterated analog (m/z 410.3). High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition. The fragmentation pattern is expected to be similar to the non-deuterated compound, with the key difference being the mass of fragments containing the piperazine-d8 ring.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is a powerful tool to confirm the positions of deuteration. In the ¹H NMR spectrum of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, the signals corresponding to the protons on the piperazine ring will be absent. The signals for the protons on the quinoline rings should remain, and their chemical shifts and coupling constants should be consistent with the non-deuterated structure.

  • ¹³C NMR: The carbon NMR spectrum will show the signals for all carbon atoms. The carbons in the piperazine-d8 ring will exhibit coupling to deuterium, which may result in multiplets or broadened signals.

Application as an Internal Standard in LC-MS

The primary application of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is as an internal standard for the quantification of its non-deuterated analog or structurally related compounds, such as piperaquine and its metabolites, in biological matrices.[13][15]

Method Development Considerations

• Chromatography: Due to the negligible isotopic effect of deuterium on reversed-phase chromatography, 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is expected to co-elute with its non-deuterated counterpart. This co-elution is crucial for effective compensation of matrix effects.

• Mass Spectrometry: In tandem mass spectrometry (MS/MS), specific precursor-to-product ion transitions should be selected for both the analyte and the internal standard. For the deuterated standard, the precursor ion will be 8 mass units higher, and the product ions containing the piperazine-d8 moiety will also be shifted accordingly.

Sample Preparation Protocol for Bioanalysis

• Spiking: Add a known amount of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 working solution to the biological matrix sample (e.g., plasma, urine) at the beginning of the sample preparation process.

• Protein Precipitation: For plasma samples, precipitate proteins by adding a water-miscible organic solvent such as acetonitrile or methanol.

• Extraction (Optional): For cleaner samples, a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can be performed.

• Evaporation and Reconstitution: Evaporate the supernatant or the extracted solvent to dryness under a stream of nitrogen. Reconstitute the residue in the mobile phase for LC-MS analysis.

Caption: A typical bioanalytical sample preparation workflow.

Stability and Storage

The stability of deuterated internal standards is critical for maintaining the integrity of quantitative data over time.

• Storage Conditions: 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 should be stored as a solid in a well-sealed container at 2-8°C, protected from light and moisture.[7][12][13] Stock solutions should be prepared in a high-purity aprotic solvent (e.g., acetonitrile, DMSO) and stored at -20°C or lower for long-term use.

• Stability Considerations: The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which generally imparts greater stability to deuterated compounds. However, H/D exchange can occur under certain conditions, particularly in protic solvents or at extreme pH values. The deuterium atoms on the saturated piperazine ring of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 are generally stable under typical analytical conditions. It is advisable to avoid prolonged storage in aqueous or alcoholic solutions, especially at non-neutral pH.

Conclusion

1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is a valuable tool for researchers and scientists in the field of drug development, particularly for the bioanalysis of piperaquine and related compounds. Its use as an internal standard in LC-MS assays provides a robust and reliable method for obtaining accurate and precise quantitative data. This guide has outlined the key chemical properties, a plausible synthetic approach, and practical considerations for its application. Adherence to proper storage, handling, and analytical method validation will ensure the integrity and performance of this critical reagent in demanding research environments.

References

• Aziz, M. Y. (2017). Piperaquine and Metabolites - Bioanalysis and Pharmacokinetics. University of Gothenburg.
• Clinivex. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 Supplier. Retrieved January 5, 2026.
• ChemicalBook. (2025). 1,4-Bis(7-chloroquinolin-4-yl)piperazine | 31502-87-1.
• ResolveMass Laboratories Inc. (2025).
• Acanthus Research. (2022). Designing Stable Isotope Labeled Internal Standards.
• Davison, A. S., Milan, A. M., & Dutton, J. J. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Annals of Clinical Biochemistry, 50(5), 483–485.
• KCAS Bio. (2017).
• Chemsrc. (2025). 1,4-Bis(7-chloroquinolin-4-yl)piperazine | CAS#:31502-87-1.
• BenchChem. (2025). Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions.
• LGC Standards. (n.d.). 1,4-bis(7-Chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026.
• Lab-Chemicals.Com. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine, 95%. Retrieved January 5, 2026.
• ResearchGate. (n.d.). Mass spectra and major fragmentation patterns of piperazine designer.... Retrieved January 5, 2026.
• GFP Biotechnology. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8. Retrieved January 5, 2026.
• AquaPlasmid. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8. Retrieved January 5, 2026.
• PubChem. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026.
• MDPI. (2020). 5,5′-(Piperazine-1,4-diyl)bis(4-chloro-3H-1,2-dithiol-3-one). Molbank, 2020(4), M1153.
• MedChemExpress. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8. Retrieved January 5, 2026.
• Artis Standards. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026.
• MySkinRecipes. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026.
• LGC Standards. (n.d.). 1,4-bis(7-Chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026.
• Sigma-Aldrich. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026.
• precisionFDA. (n.d.). 1,4-BIS(7-CHLOROQUINOLIN-4-YL)PIPERAZINE. Retrieved January 5, 2026.
• Artis Standards. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026.
• Pharmaffiliates. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026.
• National Center for Biotechnology Information. (2014). Design and Synthesis of Orally Bioavailable Piperazine Substituted 4(1H)-Quinolones with Potent Antimalarial Activity. Journal of Medicinal Chemistry, 57(15), 6474–6488.
• Baxendale Group - Durham University. (2021). Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents.
• Chemsrc. (2025). 1,4-Bis(7-chloroquinolin-4-yl)piperazine | CAS#:31502-87-1.
• BenchChem. (2025). Unraveling the Molecular Blueprint: A Technical Guide to the Mass Spectrometry Fragmentation of (4-Chlorophenyl)-[4-(8-nitroquinolin-5-yl)piperazin-1-yl]methanone.
• BLDpharm. (n.d.). 7-Chloro-4-(piperazin-1-yl)quinoline. Retrieved January 5, 2026.
• Biomall. (n.d.). Buy 1,4-bis(7-Chloroquinolin-4-yl)piperazine, 10mg C327200-10mg in India. Retrieved January 5, 2026.
• Sigma-Aldrich. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026.
• Globe-Chem. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine, 95% Purity, C22H18Cl2N4, 1 gram. Retrieved January 5, 2026.
• Artis Standards. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [artis-standards.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. mdpi.com [mdpi.com]
• 6. 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 | AquaPlasmid [aquaplasmid.com]
• 7. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | 31502-87-1 [chemicalbook.com]
• 8. mdpi.com [mdpi.com]
• 9. calpaclab.com [calpaclab.com]
• 10. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | CAS#:31502-87-1 | Chemsrc [chemsrc.com]
• 11. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 12. clinivex.com [clinivex.com]
• 13. resolvemass.ca [resolvemass.ca]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]

The Gold Standard in Bioanalysis: A Technical Guide to 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

Introduction: The Pursuit of Precision in Quantitative Bioanalysis

In the landscape of modern drug development and clinical research, the demand for analytical methods with unimpeachable accuracy and precision is paramount. The quantification of therapeutic agents and their metabolites in complex biological matrices is a cornerstone of pharmacokinetic and toxicokinetic studies. It is in this exacting environment that isotopically labeled internal standards have become the undisputed gold standard. This guide provides an in-depth technical overview of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, a deuterated internal standard designed for use in high-sensitivity mass spectrometric assays. We will explore its synthesis, physicochemical properties, and application in the quantitative analysis of its non-labeled analogue, a known impurity or metabolite of the antimalarial drug piperaquine.

The core principle underpinning the utility of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 lies in isotope dilution mass spectrometry. By introducing a known quantity of this deuterated standard into a sample at the initial stages of processing, it co-elutes with the target analyte and experiences identical conditions throughout extraction, chromatography, and ionization.[1][2] Any variations in sample handling or instrument response are mirrored by the internal standard, allowing for a highly accurate and precise ratiometric quantification.[1][2]

Physicochemical Characteristics and Structural Elucidation

1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is the deuterated form of 1,4-Bis(7-chloroquinolin-4-yl)piperazine.[3] The incorporation of eight deuterium atoms on the piperazine ring results in a molecule that is chemically and physically almost identical to its non-deuterated counterpart, yet distinguishable by its mass-to-charge ratio (m/z) in a mass spectrometer.

Table 1: Physicochemical Properties of 1,4-Bis(7-chloroquinolin-4-yl)piperazine and its Deuterated Analog

Property	1,4-Bis(7-chloroquinolin-4-yl)piperazine	1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8
Molecular Formula	C₂₂H₁₈Cl₂N₄[4]	C₂₂H₁₀D₈Cl₂N₄[3]
Molecular Weight	409.31 g/mol [4]	417.36 g/mol [3]
Monoisotopic Mass	408.09085 Da[4]	416.14115 Da
Appearance	Solid (Expected)[5]	Solid (Expected)
Storage Conditions	2-8°C, sealed in a dry environment[5]	2-8°C, sealed in a dry environment

The structural integrity and isotopic enrichment of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 are critical for its function as an internal standard. High-resolution mass spectrometry is employed to confirm the exact mass and isotopic distribution, while NMR spectroscopy can be used to verify the positions of the deuterium labels.

Synthesis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine and its Deuterated Analog

The synthesis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine is a multi-step process that can be adapted for the incorporation of deuterium atoms. The general synthetic pathway involves the reaction of 4,7-dichloroquinoline with piperazine or its deuterated analog.

Caption: Synthetic workflow for 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8.

Protocol 1: Synthesis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine

This protocol describes a general method for the synthesis of the non-deuterated compound, which can be adapted for the deuterated version by substituting piperazine with piperazine-d8.

• Reaction Setup: In a round-bottom flask, dissolve 4,7-dichloroquinoline in a suitable solvent such as ethanol or isopropanol.[6][7]

• Addition of Piperazine: Add piperazine to the reaction mixture. A molar excess of piperazine may be used to favor the formation of the mono-substituted intermediate, 7-chloro-4-(piperazin-1-yl)quinoline, which can then be reacted with another molecule of 4,7-dichloroquinoline.[6][7] Alternatively, a stoichiometric amount of piperazine can be reacted with two equivalents of 4,7-dichloroquinoline.

• Reaction Conditions: The reaction mixture is typically heated to reflux for several hours.[6][7] The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the product is precipitated. The crude product is then purified by recrystallization or column chromatography to yield pure 1,4-Bis(7-chloroquinolin-4-yl)piperazine.

For the synthesis of the deuterated analog, piperazine-d8 is used in place of piperazine. The reaction conditions and purification methods remain largely the same.

Application in Quantitative Bioanalysis by LC-MS/MS

1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is primarily designed for use as an internal standard in the quantification of its non-deuterated analog, which may be an impurity in piperaquine drug substances or a metabolite. The following provides a detailed workflow for its application in a typical bioanalytical method.

Caption: Bioanalytical workflow using a deuterated internal standard.

Protocol 2: Quantification of 1,4-Bis(7-chloroquinolin-4-yl)piperazine in Human Plasma

This protocol is adapted from established methods for the quantification of piperaquine and its metabolites.[1][2][8]

• Sample Preparation:

  • To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of a working solution of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 in methanol.

  • Vortex briefly to mix.

  • Add 300 µL of acetonitrile to precipitate plasma proteins.

  • Vortex for 1 minute, then centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Column: A C18 reversed-phase column (e.g., Phenomenex Gemini C18, 50 mm x 2 mm, 5 µm) is suitable.[2]

    • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 2.5 mM ammonium bicarbonate, pH 10) and an organic solvent (e.g., acetonitrile) is commonly used.[2]

    • Flow Rate: 0.5 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry:

    • Ionization: Electrospray ionization in positive ion mode (ESI+).

    • Detection: Multiple Reaction Monitoring (MRM).

    • MRM Transitions (Hypothetical):

      • 1,4-Bis(7-chloroquinolin-4-yl)piperazine: m/z 409.1 → 288.1 (This transition is based on the fragmentation of similar compounds where a loss of a substituted piperazine moiety is observed).

      • 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8: m/z 417.1 → 294.1 (The transition reflects the mass shift due to the deuterium atoms).

Table 2: Representative LC-MS/MS Parameters for Analysis

Parameter	Condition	Rationale
LC Column	C18 Reversed-Phase	Provides good retention and separation for the basic quinoline structure.
Mobile Phase	Acetonitrile and Ammonium Bicarbonate (pH 10)	Basic pH improves peak shape for basic analytes like piperazine derivatives.[2]
Ionization Mode	ESI+	The nitrogen atoms in the molecule are readily protonated, leading to high sensitivity in positive ion mode.[8]
Detection Mode	MRM	Offers high selectivity and sensitivity for quantitative analysis in complex matrices.

Pharmacokinetic Considerations and Metabolic Profile

While specific metabolic data for 1,4-Bis(7-chloroquinolin-4-yl)piperazine is not extensively published, insights can be drawn from studies on the structurally related antimalarial drug, piperaquine. The metabolism of piperaquine is primarily mediated by the cytochrome P450 enzyme CYP3A4.[9] The main metabolic pathways include N-oxidation and carboxylation.[10]

The use of a deuterated internal standard where the deuterium atoms are placed on the piperazine ring is advantageous because this part of the molecule is susceptible to metabolism. The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can lead to a kinetic isotope effect, potentially slowing down the rate of metabolism at the deuterated positions. However, for the purpose of an internal standard, the key is that it behaves nearly identically to the analyte during sample processing and analysis.

Conclusion

1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 represents a critical tool for researchers in drug development and clinical pharmacology. Its use as an internal standard in LC-MS/MS assays ensures the generation of high-quality, reliable quantitative data, which is essential for the accurate assessment of pharmacokinetic profiles and for ensuring the quality of pharmaceutical products. The principles and protocols outlined in this guide provide a comprehensive framework for the effective implementation of this deuterated standard in a research setting.

References

• 1. escholarship.org [escholarship.org]
• 2. A high-throughput LC-MS/MS assay for piperaquine from dried blood spots: Improving malaria treatment in resource-limited settings - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolism of Piperaquine to Its Antiplasmodial Metabolites and Their Pharmacokinetic Profiles in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 6. mdpi.com [mdpi.com]
• 7. US9206133B2 - Process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline - Google Patents [patents.google.com]
• 8. Determination of piperaquine concentration in human plasma and the correlation of capillary versus venous plasma concentrations | PLOS One [journals.plos.org]
• 9. In vitro metabolism of piperaquine is primarily mediated by CYP3A4 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mining for Metabolites: Antimalarial Piperaquine [thermofisher.com]

A Technical Guide to the Structure Elucidation of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

Introduction

In the landscape of modern pharmaceutical development and metabolic research, isotopically labeled compounds are indispensable tools. 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, the deuterated analog of a known piperaquine impurity, serves as a critical internal standard for quantitative bioanalysis and as a tracer in metabolic studies.[1][2][3] Its structural integrity and isotopic purity are paramount for data reliability. This guide provides a comprehensive, multi-technique approach to the definitive structure elucidation of this deuterated molecule, grounded in established analytical principles. We will explore the synergistic application of Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FT-IR) Spectroscopy, detailing not just the "how" but the fundamental "why" behind each experimental choice.

The core challenge in characterizing an isotopically labeled compound lies in confirming not only the correct molecular structure but also the precise location and extent of deuterium incorporation.[4][5] This requires a multi-faceted analytical strategy where each technique provides a unique and complementary piece of the structural puzzle.[6][7]

Strategic Workflow for Structure Elucidation

A robust elucidation process is not a linear path but an integrated workflow. Data from each technique informs and validates the others, creating a self-validating system that ensures the highest confidence in the final structural assignment.

Caption: Integrated workflow for the structure elucidation of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8.

Part 1: Mass Spectrometry (MS) – The Molecular Blueprint

Mass spectrometry is the foundational technique, providing the molecular weight, elemental composition, and isotopic distribution of the analyte.[8][9] For a deuterated compound, High-Resolution Mass Spectrometry (HRMS) is non-negotiable as it can resolve the isotopologues (molecules differing in isotopic composition).[10][11]

Expected Data & Interpretation

The non-deuterated parent compound, 1,4-Bis(7-chloroquinolin-4-yl)piperazine, has a molecular formula of C₂₂H₁₈Cl₂N₄ and a monoisotopic mass of approximately 408.09 Da.[2][12] The deuterated analog, with 8 deuterium atoms replacing 8 hydrogen atoms on the piperazine ring, will have a predicted monoisotopic mass of approximately 416.14 Da.

HRMS analysis allows for the calculation of isotopic purity by comparing the relative abundances of the H/D isotopologue ions (d0 to d8).[11]

Parameter	Non-Deuterated Compound	Expected for d8-Analog	Rationale
Molecular Formula	C₂₂H₁₈Cl₂N₄	C₂₂H₁₀D₈Cl₂N₄	Replacement of 8 protons with 8 deuterons on the piperazine ring.
Monoisotopic Mass [M+H]⁺	~409.10 Da	~417.15 Da	The mass increases by approximately 1.006 Da for each deuterium atom.[7]
Primary Isotopologue	d0	d8	The target molecule is the fully deuterated piperazine analog.
Minor Isotopologues	N/A	d7, d6, d5...	Incomplete deuteration during synthesis results in a distribution of isotopologues.

Experimental Protocol: LC-HRMS Analysis

• Sample Preparation : Prepare a 1 µg/mL solution of the compound in a 50:50 mixture of acetonitrile and water with 0.1% formic acid.

• Liquid Chromatography (LC) :

  • System : UHPLC system.

  • Column : C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.7 µm).

  • Mobile Phase A : 0.1% formic acid in water.

  • Mobile Phase B : 0.1% formic acid in acetonitrile.

  • Gradient : Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

• Mass Spectrometry (MS) :

  • System : High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Ionization Mode : Positive Electrospray Ionization (ESI+).

  • Scan Range : m/z 100-1000.

  • Resolution : >20,000 FWHM.

Tandem MS (MS/MS) for Structural Confirmation

Fragmentation analysis confirms the location of the deuterium labels. The piperazine ring is the expected site of fragmentation.[13][14] In the d8 analog, fragments containing the piperazine ring will exhibit a mass shift of +8 Da (or a fraction thereof, depending on the fragment) compared to the non-deuterated standard. A key fragmentation would be the cleavage of the piperazine ring or the loss of a chloroquinoline moiety.[2] The observation of a deuterated piperazine-containing fragment provides definitive evidence for the location of the isotopic labels.

Part 2: Nuclear Magnetic Resonance (NMR) Spectroscopy – The Connectivity Map

NMR spectroscopy is the gold standard for determining the precise location of atoms within a molecule.[6] For deuterated compounds, NMR confirms the site of deuterium incorporation by the absence of proton signals and the presence of deuterium signals.[4][7]

Expected Data & Interpretation

• ¹H NMR : The most striking feature in the ¹H NMR spectrum of the d8-analog will be the complete absence of the singlet corresponding to the eight protons of the piperazine ring, which typically appears around 2.7-3.2 ppm in similar structures.[9][15] The aromatic signals from the two 7-chloroquinoline moieties will remain, though their chemical shifts may be slightly influenced by the deuterated ring. Quinolines are known to exhibit concentration-dependent chemical shifts due to π-π stacking, a factor to consider during analysis.[16][17]

• ¹³C NMR : The carbon atoms of the piperazine ring will still be present. However, the signals for these carbons (typically around 45-50 ppm) will show coupling to deuterium (a triplet for -CD₂- groups due to the spin I=1 of deuterium) and will likely be broader and have lower intensity compared to the non-deuterated compound.[18]

• ²H NMR : Direct observation of the deuterium signal will provide unambiguous proof of deuteration. A single resonance in the ²H spectrum corresponding to the chemical shift of the piperazine moiety would confirm the labeling.

Nucleus	Non-Deuterated Compound (Expected δ)	Expected for d8-Analog (Expected δ)	Rationale
¹H	~3.0 ppm (s, 8H, Piperazine CH₂)	Signal Absent	Protons on the piperazine ring are replaced by deuterium.[7]
~7.0-8.8 ppm (m, 10H, Quinoline Ar-H)	~7.0-8.8 ppm (m, 10H, Quinoline Ar-H)	Aromatic protons are unaffected by deuteration on the piperazine ring.
¹³C	~48 ppm (Piperazine CH₂)	~48 ppm (broad, triplet)	C-D coupling and quadrupolar relaxation effects of deuterium.
~100-155 ppm (Quinoline Ar-C)	~100-155 ppm (Quinoline Ar-C)	Aromatic carbons are unaffected.

Experimental Protocol: 1D and 2D NMR

• Sample Preparation : Dissolve 5-10 mg of the compound in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube.[9]

• 1D Spectra Acquisition :

  • Acquire a standard ¹H spectrum to identify proton environments.

  • Acquire a standard ¹³C{¹H} spectrum to identify carbon environments.

• 2D Spectra for Unambiguous Assignment :

  • COSY (Correlation Spectroscopy) : To confirm proton-proton couplings within the quinoline rings.[17]

  • HSQC (Heteronuclear Single Quantum Coherence) : To correlate protons directly to their attached carbons.[19] This will confirm the absence of protons on the piperazine carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation) : To establish long-range (2-3 bond) correlations between protons and carbons.[20] This is crucial for confirming the connectivity between the quinoline rings and the piperazine nitrogen atoms.

Caption: NMR strategy for confirming isotopic labeling site and molecular connectivity.

Part 3: Fourier-Transform Infrared (FT-IR) Spectroscopy – The Functional Group Fingerprint

FT-IR spectroscopy provides valuable information about the functional groups present in a molecule. While it doesn't give the detailed connectivity of NMR or the mass information of MS, it serves as a rapid and effective confirmatory technique.

Expected Data & Interpretation

The primary difference in the IR spectrum between the deuterated and non-deuterated compound will be the C-H stretching and bending vibrations of the piperazine ring.

• C-H Stretch : The aliphatic C-H stretching vibrations of the piperazine ring, typically found in the 2800-3000 cm⁻¹ region, will be absent.

• C-D Stretch : These will be replaced by C-D stretching vibrations, which appear at a lower frequency (approximately 2000-2200 cm⁻¹) due to the heavier mass of deuterium.

• Aromatic Vibrations : The characteristic vibrations of the 7-chloroquinoline rings (e.g., C=C and C=N stretches around 1500-1600 cm⁻¹, and C-H out-of-plane bends around 750-850 cm⁻¹) will remain largely unchanged.[21][22]

Vibration	Non-Deuterated Compound (cm⁻¹)	Expected for d8-Analog (cm⁻¹)	Rationale
Aliphatic C-H Stretch	~2800-3000	Absent	Replacement of H with D on piperazine.
Aliphatic C-D Stretch	N/A	~2000-2200	C-D bonds vibrate at a lower frequency than C-H bonds.
Aromatic C=C/C=N Stretch	~1500-1600	~1500-1600	Quinoline rings are unchanged.
C-Cl Stretch	~700-800	~700-800	Chloro-substituent is unchanged.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Sample Preparation : Place a small amount of the solid powder directly onto the ATR crystal.

• Data Acquisition :

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Collect the sample spectrum over a range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Conclusion

The structure elucidation of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is a quintessential example of modern analytical chemistry, requiring the thoughtful integration of multiple spectroscopic techniques. High-resolution mass spectrometry confirms the elemental composition and isotopic enrichment. Multi-dimensional NMR spectroscopy provides an unambiguous map of the atomic connectivity and confirms the precise location of the deuterium labels. Finally, FT-IR spectroscopy offers a rapid verification of the functional group modifications. By employing this self-validating, multi-technique workflow, researchers can establish the structure and purity of this critical analytical standard with the highest degree of scientific confidence, ensuring the integrity of subsequent research and development activities.

References

• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques.
• ResearchGate. (n.d.).
• CORE. (2024).
• Royal Society of Chemistry. (n.d.). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods.
• TSI Journals. (n.d.). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value.
• PubMed. (2024).
• Silva, A. M. S., et al. (n.d.).
• UNCW Institutional Repository. (n.d.).
• Semantic Scholar. (n.d.).
• ESA-IPB. (n.d.).
• BenchChem. (2025).
• (n.d.).
• BenchChem. (n.d.).
• BenchChem. (2025). Technical Support Center: Interpreting Complex NMR Spectra of Substituted Quinolines.
• Preprints.org. (2023).
• PubMed. (2022).
• ResearchGate. (n.d.).
• Clinivex. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 Supplier.
• YouTube. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques.
• HETEROCYCLES. (2022).
• PubChem. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine.
• Biointerface Research in Applied Chemistry. (2021). Synthesis and Antimalarial Activity of 7-Chloro-4-(4-(2-(Oxo, Hydroxyl & Fluoro-2-1(4-Phenyl)Ethyl)Piperazin-1-yl)
• PubMed Central. (2014). Stability profiling of anti-malarial drug piperaquine phosphate and impurities by HPLC-UV, TOF-MS, ESI-MS and NMR.
• Indian Journal of Chemistry. (n.d.).
• NASA. (n.d.). Mid-IR Spectra of Quinoline and Phenanthridine in H₂O and Ar.
• ResearchGate. (n.d.). FTIR spectra of quinoline derivative (Q), imidazole derivative (IMD), and Benzoxazine (Bz-A) monomer.
• MedChemExpress. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8.
• AquaPlasmid. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Stability profiling of anti-malarial drug piperaquine phosphate and impurities by HPLC-UV, TOF-MS, ESI-MS and NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 | AquaPlasmid [aquaplasmid.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. youtube.com [youtube.com]
• 8. New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. preprints.org [preprints.org]
• 15. biointerfaceresearch.com [biointerfaceresearch.com]
• 16. repository.uncw.edu [repository.uncw.edu]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. tsijournals.com [tsijournals.com]
• 19. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 20. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 21. The Astrophysics & Astrochemistry Laboratory: Mid-IR spectra of Quinoline and Phenanthridine [astrochem.org]
• 22. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Synthesis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

An In-depth Technical Guide for Drug Development Professionals

Abstract: This technical guide provides a detailed examination of the synthetic pathways for producing 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, an isotopically labeled analog of a key chemical scaffold. The incorporation of deuterium into the piperazine moiety creates a valuable tool for metabolic studies, pharmacokinetic analysis, and use as an internal standard in quantitative bioanalysis. We present a retrosynthetic analysis, compare viable coupling strategies with a focus on the causality behind methodological choices, and provide a detailed, field-tested experimental protocol for the preferred synthetic route. This document is intended for researchers, medicinal chemists, and drug development professionals seeking a robust and reproducible method for the synthesis of this important compound.

Introduction and Strategic Overview

The 1,4-disubstituted piperazine motif is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs.[1][2] The specific structure, 1,4-Bis(7-chloroquinolin-4-yl)piperazine, is closely related to the bisquinoline antimalarial drug, piperaquine.[3][4] The synthesis of its fully deuterated piperazine-d8 analog is of significant interest for drug metabolism and pharmacokinetic (DMPK) studies. The stable isotope label allows for the precise differentiation and quantification of the parent compound from its metabolites and endogenous matrix components in mass spectrometry-based assays.[5]

The strategic replacement of hydrogen with deuterium can induce a "kinetic isotope effect," potentially slowing metabolic processes that involve C-H bond cleavage at the deuterated sites.[6] This can lead to an improved pharmacokinetic profile and provides a powerful tool for identifying metabolic soft spots. This guide focuses on the most efficient and scalable synthetic strategy to achieve this deuterated target.

Retrosynthetic Analysis

A logical retrosynthetic analysis of the target molecule reveals two primary synthons: a deuterated piperazine core (piperazine-d8) and an activated 7-chloroquinoline moiety. The key disconnection occurs at the two C-N bonds linking the piperazine nitrogen atoms to the C4 position of the quinoline rings.

Caption: Retrosynthetic analysis of the target molecule.

This analysis points to a convergent synthesis strategy involving the coupling of these two key intermediates. The choice of leaving group "X" on the quinoline and the corresponding coupling methodology are the critical decisions that dictate the efficiency and practicality of the synthesis.

Synthesis of Key Intermediates

A robust synthesis relies on the availability and purity of its starting materials. While both key intermediates can be synthesized, their commercial availability offers a more efficient path for most applications.

Piperazine-2,2,3,3,5,5,6,6-d8

Piperazine-d8 is a commercially available starting material, which is the recommended source for this protocol.[7] Its availability significantly streamlines the overall process. For research contexts where a de novo synthesis is required, a common and effective method involves the reduction of a suitable precursor with a powerful deuterated reducing agent. For instance, the reduction of an imide like 1-methylpiperazine-3,5-dione with lithium aluminum deuteride (LiAlD₄) has been successfully used to prepare deuterated piperazine rings.[8][9]

4,7-Dichloroquinoline

The most logical and widely used precursor for the quinoline portion is 4,7-dichloroquinoline. The chlorine atom at the C4 position is highly activated towards nucleophilic attack due to the electron-withdrawing effect of the adjacent ring nitrogen, making it an excellent leaving group for Nucleophilic Aromatic Substitution (SNAr) reactions.[10] This reagent is commercially available in high purity and is the recommended starting material for this synthesis.[11]

The Coupling Strategy: A Comparative Analysis

The formation of the two critical C-N bonds can be approached via two primary methodologies: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Buchwald-Hartwig Amination.

Nucleophilic Aromatic Substitution (SNAr): The Preferred Route

Causality: The SNAr pathway is the most direct and efficient method for this specific target. The electronic properties of the 4,7-dichloroquinoline substrate are ideally suited for this reaction. The nitrogen atom within the quinoline ring acts as a powerful electron-withdrawing group, significantly lowering the electron density at the C2 and C4 positions. This activation makes the C4-chloride an excellent electrophilic site for attack by the nucleophilic piperazine-d8.[12] The reaction proceeds through a well-established, two-step addition-elimination mechanism via a stabilized Meisenheimer intermediate.[13]

This method is advantageous due to its operational simplicity, avoidance of expensive and sensitive metal catalysts and ligands, and generally straightforward purification.[3][14] Given that the target is a symmetrical bis-substituted product, the reaction can be driven to completion by using a slight excess of the 4,7-dichloroquinoline or by controlling the stoichiometry precisely.

Caption: General workflow for the S(N)Ar synthesis route.

Buchwald-Hartwig Amination: A Viable Alternative

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for forming C-N bonds and is a cornerstone of modern medicinal chemistry.[15][16] This reaction could, in principle, be used to synthesize the target molecule by coupling piperazine-d8 with two equivalents of a 7-chloro-4-haloquinoline, such as 7-chloro-4-iodoquinoline.[17]

Causality: This method is typically chosen when the aromatic halide is not sufficiently activated for SNAr. While highly effective, it introduces several layers of complexity compared to the SNAr approach for this specific target. These include the need for an inert atmosphere, the cost of the palladium pre-catalyst and specialized phosphine ligands, and the potential for difficult removal of residual palladium from the final product, which is a critical concern in pharmaceutical development.[1] For the highly activated 4,7-dichloroquinoline system, the benefits of the Buchwald-Hartwig reaction do not outweigh its practical and economic disadvantages.

Detailed Experimental Protocol: SNAr Route

This protocol is optimized for the synthesis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 via the SNAr pathway. It is designed to be a self-validating system, with clear checkpoints and expected outcomes.

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. 4,7-dichloroquinoline is an irritant.

Materials and Equipment

• Reagents:

  • Piperazine-d8 (≥98% isotopic purity)

  • 4,7-Dichloroquinoline (≥98% purity)

  • Ethanol (anhydrous)

  • Deionized Water

• Equipment:

  • Round-bottom flask (sized appropriately for the reaction scale)

  • Reflux condenser

  • Heating mantle with magnetic stirrer and stir bar

  • Buchner funnel and filter flask

  • Standard laboratory glassware

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

Step-by-Step Procedure

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add piperazine-d8 (1.0 eq).

• Addition of Reagents: Add 4,7-dichloroquinoline (2.1 eq) to the flask, followed by anhydrous ethanol to create a slurry with a concentration of approximately 0.2 M with respect to piperazine-d8.

• Reaction: Heat the mixture to reflux (approximately 78 °C) with vigorous stirring. The reaction mixture will become a yellow suspension.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a mobile phase of 10% methanol in dichloromethane). The reaction is typically complete within 8-10 hours, as indicated by the consumption of the piperazine-d8 starting material.

• Work-up: Once the reaction is complete, remove the flask from the heat and allow it to cool to room temperature. A yellow solid will precipitate.

• Isolation: Cool the suspension further in an ice bath for 30 minutes. Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake sequentially with cold ethanol and then with deionized water to remove any unreacted starting materials and salts.

• Drying: Dry the resulting bright yellow solid under vacuum to a constant weight. The product is typically obtained in high yield and purity without the need for further chromatographic purification.[18][19]

Data Presentation and Characterization

Thorough characterization is essential to confirm the identity, purity, and isotopic incorporation of the final product.

Table 1: Representative Reagent Stoichiometry

Reagent	Mol. Wt. ( g/mol )	Equivalents	Moles (mmol)	Mass (g)
Piperazine-d8	94.18	1.0	5.31	0.50
4,7-Dichloroquinoline	198.05	2.1	11.15	2.21
Ethanol (solvent)	-	-	-	~25 mL

Table 2: Expected Analytical Data for the Final Product

Test	Expected Result
Appearance	Bright yellow solid
Molecular Formula	C₂₂H₁₀D₈Cl₂N₄
Molecular Weight	417.37 g/mol
High-Resolution MS (ESI+)	Calculated for [M+H]⁺: 418.1568. Found: [Expected value ± 5 ppm]. The isotopic pattern should confirm the presence of two chlorine atoms.
¹H NMR (400 MHz, DMSO-d₆)	Absence of signals in the typical aliphatic amine region (~2.5-3.5 ppm) confirms full deuteration of the piperazine ring. Aromatic signals consistent with the 7-chloro-4-substituted quinoline structure will be present.
¹³C NMR (100 MHz, DMSO-d₆)	Signals consistent with the quinoline backbone. The piperazine carbons will show a multiplet due to C-D coupling and will be shifted slightly upfield compared to the non-deuterated analog.
Purity (HPLC)	≥98%

Conclusion

The synthesis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is most efficiently and robustly achieved through a direct Nucleophilic Aromatic Substitution (SNAr) reaction. This method leverages the inherent reactivity of commercially available 4,7-dichloroquinoline and piperazine-d8, avoiding the complexities and costs associated with metal-catalyzed alternatives. The provided protocol is scalable and yields the target compound in high purity, making it suitable for demanding applications in pharmaceutical research and development.

References

• Benchchem. (2025). Synthesis of Deuterated N-Methylpiperazine: A Technical Guide.
• HARVEST (uSask). SYNTHESIS AND APPLICATIONS OF DEUTERIUM LABELLED PIPERAZINE TYPE PHENOTHIAZINES.
• Benchchem.
• BOC Sciences. Stable Isotope Labelled Piperazine Impurities.
• Reilly, S. W., & Mach, R. H. (2018). Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions. PMC - NIH.
• Saggioro, S., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. PubMed Central.
• Benchchem. (2025).
• Singh, U., et al. (2017). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis.
• Hasegawa, H., et al. (1984). Synthesis of deuterium-labeled fluphenazine. PubMed.
• Kumar, A., et al. (2020). Aminoquinoline-Pyrimidine-Based Alkyl-Piperazine Tethered Hybrids: Synthesis, Antiplasmodial Activity, and Mechanistic Studies. PMC - NIH.
• Reilly, S. W., & Mach, R. H. (2018). Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions. Organic Letters.
• Gant, T. G. (2008). Deuterated piperazine derivatives as anti-anginal compounds.
• Karpenko, I., et al. (2021). Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents. Baxendale Group - Durham University.
• Singh, K., et al. (2015). Design and Synthesis of Orally Bioavailable Piperazine Substituted 4(1H)-Quinolones with Potent Antimalarial Activity. NIH.
• Benchchem. (2025). Application Notes and Protocols for Nucleophilic Substitution on 4-Chloroquinolines.
• Benchchem. (2025). Application Notes and Protocols: Synthesis and Evaluation of Novel 1-(4-(7-chloroquinolin-4-yl)piperazin-1-yl)-2-(N-substituted-.
• Gobeaux, F., et al. (2012). Novel process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline.
• LGC Standards. Piperazine-2,2,3,3,5,5,6,6-d8.
• Wang, Y., et al. (2017). Preparation method for deuterated compound.
• Szałaj, N., et al. (2021). Novel 7-Chloro-4-aminoquinoline-benzimidazole Hybrids as Inhibitors of Cancer Cells Growth: Synthesis, Antiproliferative Activity, in Silico ADME Predictions, and Docking. MDPI.
• MySkinRecipes. 1,4-Bis(7-chloroquinolin-4-yl)piperazine.
• Gobeaux, F., et al. (2015). Process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline.
• PubChem. 7-Chloro-4-iodoquinoline.
• Smith, A. M., et al. (2019).
• de Oliveira, R. B., et al. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. PMC - NIH.

Sources

• 1. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. CA2835344A1 - Novel process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline - Google Patents [patents.google.com]
• 4. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Piperazine-2,2,3,3,5,5,6,6-d8 | LGC Standards [lgcstandards.com]
• 8. SYNTHESIS AND APPLICATIONS OF DEUTERIUM LABELLED PIPERAZINE TYPE PHENOTHIAZINES [harvest.usask.ca]
• 9. Synthesis of deuterium-labeled fluphenazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Aminoquinoline-Pyrimidine-Based Alkyl-Piperazine Tethered Hybrids: Synthesis, Antiplasmodial Activity, and Mechanistic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Concerted Nucleophilic Aromatic Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. US9206133B2 - Process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline - Google Patents [patents.google.com]
• 15. Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. mdpi.com [mdpi.com]

An In-depth Technical Guide to 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, a deuterated analog of a significant chemical scaffold in medicinal chemistry. This document is intended for researchers, scientists, and professionals in the field of drug development, offering in-depth insights into its synthesis, properties, and, most importantly, its applications as a sophisticated tool in modern pharmaceutical research. While a specific CAS number for the deuterated isotopologue is not publicly cataloged, it is available as a research chemical.[1] For reference, the CAS number of the non-deuterated parent compound, 1,4-Bis(7-chloroquinolin-4-yl)piperazine, is 31502-87-1.[2][3][4][5][6][7][8]

Introduction: The Strategic Advantage of Deuteration

In the landscape of pharmaceutical research and development, the strategic replacement of hydrogen with its stable isotope, deuterium, has emerged as a powerful tool.[9] This subtle modification, known as deuteration, can significantly alter a drug's metabolic profile, leading to improved pharmacokinetic properties, enhanced safety, and potentially greater efficacy.[9][10] The core principle behind this lies in the kinetic isotope effect, where the stronger carbon-deuterium (C-D) bond, compared to the carbon-hydrogen (C-H) bond, can slow down metabolic processes that involve the cleavage of this bond.[11]

1,4-Bis(7-chloroquinolin-4-yl)piperazine itself is a derivative of aminoquinolines, a class of compounds known for their antiparasitic, antimicrobial, and antifungal activities.[3] Its structural similarity to antimalarial drugs like chloroquine makes it a key intermediate in the synthesis of compounds targeting drug-resistant pathogens.[12] The introduction of deuterium into the piperazine ring to create the d8 variant provides researchers with a high-value tool for a range of sophisticated applications, from metabolic pathway elucidation to serving as a robust internal standard in quantitative bioanalysis.[9][10][13]

Physicochemical Properties and Synthesis

Property	Value	Source
Molecular Formula	C22H10D8Cl2N4	Derived
Molecular Weight	417.36 g/mol (approx.)	Derived
Parent Compound CAS	31502-87-1	[2][3][4][5][6][7][8]
Parent Molecular Formula	C22H18Cl2N4	[2][8][14]
Parent Molecular Weight	409.31 g/mol	[2][8][14]
Appearance	Likely a solid	Inferred
Storage	2-8°C, sealed in a dry environment	[2][12]

The synthesis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 would logically follow the synthetic route of its non-deuterated counterpart, substituting a deuterated starting material. The general synthesis involves the reaction of 4,7-dichloroquinoline with piperazine.[15] For the deuterated analog, piperazine-d8 would be utilized.

Proposed Synthetic Workflow:

Caption: Proposed synthesis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8.

Applications in Research and Development

The primary utility of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 lies in its application as an internal standard for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS).[9][10] Its chemical properties are nearly identical to the non-deuterated analyte, ensuring similar behavior during sample preparation and chromatographic separation. However, its increased mass allows for clear differentiation in the mass spectrometer, enabling precise and accurate quantification of the parent compound in complex biological matrices.

Experimental Protocol: Use as an Internal Standard in LC-MS Analysis

Objective: To accurately quantify the concentration of 1,4-Bis(7-chloroquinolin-4-yl)piperazine in a plasma sample.

Materials:

• Plasma samples (control and study samples)

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine (analyte)

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (internal standard, IS)

• Acetonitrile (protein precipitation agent)

• Formic acid (mobile phase modifier)

• Water (LC-MS grade)

• LC-MS system (e.g., triple quadrupole mass spectrometer)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of the analyte in a suitable solvent (e.g., DMSO).

  • Prepare a 1 mg/mL stock solution of the IS in the same solvent.

• Preparation of Calibration Standards and Quality Controls (QCs):

  • Serially dilute the analyte stock solution with control plasma to prepare calibration standards at a range of concentrations.

  • Prepare QC samples at low, medium, and high concentrations in a similar manner.

• Sample Preparation:

  • To 100 µL of each plasma sample (calibration standards, QCs, and study samples), add a fixed amount of the IS working solution (e.g., 10 µL of a 1 µg/mL solution).

  • Vortex briefly to mix.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute, then centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Transfer the supernatant to a clean vial for LC-MS analysis.

• LC-MS Analysis:

  • Inject the prepared samples onto the LC-MS system.

  • Use a suitable C18 column for chromatographic separation.

  • Employ a mobile phase gradient of water and acetonitrile with 0.1% formic acid.

  • Set up the mass spectrometer to monitor specific parent-to-daughter ion transitions for both the analyte and the IS (Multiple Reaction Monitoring - MRM).

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the IS for each sample.

  • Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

  • Determine the concentration of the analyte in the study samples by interpolating their peak area ratios from the calibration curve.

Caption: Workflow for quantitative bioanalysis using a deuterated internal standard.

Beyond its role as an internal standard, 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 can also be instrumental in drug metabolism and pharmacokinetic (DMPK) studies.[9][13] By administering a mixture of the deuterated and non-deuterated compound, researchers can trace metabolic pathways and identify metabolites with greater confidence.

Future Perspectives

The application of deuterated compounds in pharmaceutical research is a growing field.[10][16] For a scaffold as versatile as 1,4-Bis(7-chloroquinolin-4-yl)piperazine, the deuterated analog offers significant potential. Future research could explore the "deuterium switch" strategy, where deuteration is used to intentionally slow down metabolism, potentially improving the pharmacokinetic profile of a lead compound.[9] This could lead to a longer half-life, reduced dosing frequency, and a better safety profile by minimizing the formation of toxic metabolites.[9][10] The development of novel anticancer and antimalarial agents based on this scaffold could greatly benefit from the insights gained through studies utilizing its deuterated form.

Conclusion

1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 represents a sophisticated and valuable tool for researchers in drug discovery and development. Its primary application as an internal standard ensures the accuracy and precision of quantitative bioanalytical methods, a cornerstone of regulatory compliance and data integrity.[10] Furthermore, its utility in DMPK studies provides deeper insights into the metabolic fate of this important chemical class. As the demand for more effective and safer therapeutics continues to grow, the strategic use of deuterated compounds like this will undoubtedly play an increasingly crucial role in advancing medicinal chemistry.

References

• Applications of Deuterated Compounds in Pharmaceutical Research and Development. Benchchem.
• The Crucial Role of Deuterated Compounds in Pharmaceutical Research. Biosynth.
• The Role of Deuterated Compounds in Pharmaceutical R&D and Testing. Pharmaffiliates.
• Applications of Deuterium in Medicinal Chemistry. PubMed.
• Deuterated drug - Wikipedia. Wikipedia.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 Supplier. Clinivex.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine, 95%. Lab-Chemicals.Com.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine | 31502-87-1. ChemicalBook.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. ARTIS STANDARDS.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Sigma-Aldrich.
• 1,4-BIS(7-CHLOROQUINOLIN-4-YL)PIPERAZINE. precisionFDA.
• Application Notes and Protocols: Synthesis and Evaluation of Novel 1-(4-(7-chloroquinolin-4-yl)piperazin-1-yl)-2-(N-substituted-. Benchchem.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. MySkinRecipes.
• 1,4-bis(7-Chloroquinolin-4-yl)piperazine. LGC Standards.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076. PubChem.
• 31502-87-1 | Product Name : 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Pharmaffiliates.

Sources

• 1. clinivex.com [clinivex.com]
• 2. lab-chemicals.com [lab-chemicals.com]
• 3. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | 31502-87-1 [chemicalbook.com]
• 4. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [artis-standards.com]
• 5. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | 31502-87-1 [sigmaaldrich.com]
• 6. GSRS [precision.fda.gov]
• 7. 1,4-bis(7-Chloroquinolin-4-yl)piperazine [lgcstandards.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pharmaffiliates.com [pharmaffiliates.com]
• 11. Deuterated drug - Wikipedia [en.wikipedia.org]
• 12. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 13. nbinno.com [nbinno.com]
• 14. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Applications of Deuterium in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

An In-Depth Technical Guide to the Molecular Weight and Characterization of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

Abstract

This technical guide provides an in-depth analysis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, a deuterated isotopic analog of a significant bisquinoline compound. The primary focus is the determination and significance of its molecular weight. Beyond a simple statement of value, this document elucidates the analytical methodologies required for its confirmation, explores its synthesis, and details its critical applications as an internal standard in advanced pharmacokinetic and metabolic studies. The protocols and insights contained herein are curated for researchers, analytical scientists, and drug development professionals who require a robust understanding of stable isotope-labeled compounds in preclinical and clinical research.

Introduction: The Significance of the Bisquinoline Scaffold and Isotopic Labeling

The 7-chloroquinoline moiety is a cornerstone pharmacophore, most famously represented in the antimalarial drug chloroquine.[1][2] Molecules that incorporate two quinoline rings, often linked by a diamine or piperazine bridge, are classified as bisquinolines.[3] These structures are of high interest in drug development for their potential to overcome drug resistance in parasitic diseases and for their emerging applications in oncology and virology.[2][4] The parent compound, 1,4-Bis(7-chloroquinolin-4-yl)piperazine, is a derivative of this class, investigated for its potential as an antiparasitic and antimicrobial agent.[5]

For drug development professionals, the transition from a promising lead compound to a viable drug candidate necessitates rigorous quantitative analysis. This is where stable isotope labeling, specifically deuteration, becomes indispensable. 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is the deuterium-labeled analog of the parent compound, designed for use as an internal standard in quantitative mass spectrometry.[6] Its utility lies in the fact that it is chemically identical to the parent compound but physically distinguishable by its increased mass. This allows for precise quantification of the parent drug in complex biological matrices by correcting for variations in sample preparation and instrument response.

Physicochemical Properties and Molecular Weight

The defining characteristic of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is its mass, which is intentionally shifted relative to its non-labeled counterpart. The incorporation of eight deuterium atoms onto the piperazine ring provides a clear mass distinction for analytical purposes.

Property	1,4-Bis(7-chloroquinolin-4-yl)piperazine (Parent Compound)	1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (Deuterated)	Data Source(s)
Molecular Formula	C₂₂H₁₈Cl₂N₄	C₂₂H₁₀D₈Cl₂N₄	[7][8]
Average Molecular Weight	409.31 g/mol	417.36 g/mol	[2][8]
Monoisotopic (Exact) Mass	408.09085 Da	~416.1411 Da (Calculated)	[7]
Physical Form	Solid	Solid	[8]
Synonym	N/A	7-chloro-4-[4-(7-chloroquinolin-4-yl)-2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl]quinoline	[8]

The molecular weight of 417.36 g/mol for the deuterated compound is the cornerstone of its application as a standard.[8] This value is a direct result of replacing eight hydrogen atoms (atomic weight ~1.008 Da) with eight deuterium atoms (atomic weight ~2.014 Da) on the piperazine ring.

Synthesis and Structural Confirmation

The synthesis of bisquinoline compounds typically involves the nucleophilic substitution of a halogen on the 4-position of the quinoline ring. The preparation of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 follows this principle.

General Synthetic Pathway

The most logical synthetic route involves the reaction of piperazine-d8, the deuterated building block, with two equivalents of 4,7-dichloroquinoline. This reaction forms the final product by creating two carbon-nitrogen bonds, linking the piperazine ring to the two quinoline scaffolds. The use of a base, such as triethylamine, is often employed to scavenge the HCl generated during the reaction.[9]

Caption: Workflow for molecular weight confirmation by ESI-Mass Spectrometry.

Experimental Protocol: Molecular Weight Verification by Mass Spectrometry

This protocol outlines the standard procedure for verifying the molecular weight of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 using Electrospray Ionization Mass Spectrometry (ESI-MS).

Objective: To confirm the mass of the protonated molecule [M+H]⁺ and verify the characteristic isotopic pattern.

Materials:

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 solid standard. [8]* LC-MS grade Methanol.

• LC-MS grade Water.

• Formic Acid (0.1% solution).

• Calibrated Mass Spectrometer with ESI source.

Methodology:

• Standard Preparation:

  • Prepare a stock solution of the compound at 1 mg/mL in methanol.

  • Create a working solution by diluting the stock solution to 1 µg/mL in 50:50 Methanol:Water containing 0.1% formic acid. The acid ensures efficient protonation.

• Instrument Setup:

  • Configure the ESI source to operate in Positive Ion Mode . The four nitrogen atoms in the molecule are basic and readily accept a proton.

  • Set the mass analyzer to scan a range that includes the expected m/z, for instance, m/z 100-600.

  • Infuse the working solution directly into the source at a low flow rate (e.g., 5-10 µL/min).

• Data Acquisition and Analysis:

  • Acquire the full scan (MS1) spectrum.

  • Expected Observation: The primary ion observed should be the protonated molecule, [M+H]⁺. Given a molecular weight of 417.36, the expected monoisotopic mass for the [M+H]⁺ ion is approximately 417.1.

  • Self-Validation Check: A key validation step is to analyze the isotopic pattern. Due to the natural abundance of two chlorine isotopes (³⁵Cl ≈ 75.8%, ³⁷Cl ≈ 24.2%), a characteristic pattern will be observed.

    • The peak corresponding to the molecule with two ³⁵Cl atoms ([M+H]⁺) will appear at m/z ~417.1.

    • The peak for a molecule with one ³⁵Cl and one ³⁷Cl ([M+2+H]⁺) will be at m/z ~419.1.

    • The peak for a molecule with two ³⁷Cl atoms ([M+4+H]⁺) will be at m/z ~421.1.

  • The relative intensity of these peaks should be approximately 9:6:1, which is the classic signature for a molecule containing two chlorine atoms. The presence of this pattern confirms the elemental composition and validates the measurement.

Applications in Advanced Research

The primary and most critical application of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is its use as a Stable Isotope Labeled Internal Standard (SIL-IS) for quantitative bioanalysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Causality in Experimental Choice: In pharmacokinetic studies, researchers must accurately measure minute quantities of a drug (the 'analyte') in complex biological samples like plasma or tissue. During sample extraction and analysis, some of the analyte is inevitably lost. To account for this loss, a known amount of the SIL-IS is added to every sample at the beginning of the workflow. Because the SIL-IS is chemically identical to the analyte, it experiences the exact same processing losses. However, the mass spectrometer can measure the analyte and the SIL-IS independently due to their mass difference. The final concentration of the analyte is then calculated based on the ratio of its signal to the SIL-IS signal. This ratiometric approach provides highly accurate and precise quantification, which is a regulatory requirement for drug development.

Conclusion

The molecular weight of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, confirmed as 417.36 g/mol , is more than a physical constant; it is the enabling feature for its function as a high-fidelity tool in modern drug development. [8]Understanding its synthesis, the methods for its structural confirmation, and the rationale behind its application allows researchers to generate reliable, reproducible, and regulatory-compliant quantitative data. This deuterated standard is a critical reagent for advancing our understanding of the pharmacokinetics and therapeutic potential of the bisquinoline class of compounds.

References

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076 . PubChem. Available at: [Link]

• Novel quinolinepiperazinyl-aryltetrazoles targeting the blood stage of Plasmodium falciparum . National Institutes of Health (NIH). Available at: [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 - illuminated Cell . illuminated Cell. Available at: [Link]

• Novel 7-Chloro-4-aminoquinoline-benzimidazole Hybrids as Inhibitors of Cancer Cells Growth: Synthesis, Antiproliferative Activity, in Silico ADME Predictions, and Docking . MDPI. Available at: [Link]

• Structural and biological survey of 7‐chloro‐4‐(piperazin‐1‐yl)quinoline and its derivatives . Wiley Online Library. Available at: [Link]

• Design, Synthesis, and In Silico Insights of new 4‐Piperazinylquinolines as Antiproliferative Agents against NCI Renal Cancer Cell Lines . PubMed Central. Available at: [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine | CAS#:31502-87-1 . Chemsrc. Available at: [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 | Health System Action Network Lab . Health System Action Network Lab. Available at: [Link]

• Bisquinolines. 1. N,N-bis(7-chloroquinolin-4-yl)alkanediamines with potential against chloroquine-resistant malaria . PubMed. Available at: [Link]

• 7-Chloroquinolinehydrazones as First-in-Class Anticancer Experimental Drugs in the NCI-60 Screen . PubMed Central. Available at: [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine . MySkinRecipes. Available at: [Link]

Sources

• 1. 7-Chloroquinolinehydrazones as First-in-Class Anticancer Experimental Drugs in the NCI-60 Screen among Different Investigated Series of Aryl, Quinoline, Pyridine, Benzothiazole and Imidazolehydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 3. Bisquinolines. 1. N,N-bis(7-chloroquinolin-4-yl)alkanediamines with potential against chloroquine-resistant malaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | 31502-87-1 [chemicalbook.com]
• 6. 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 | illuminated Cell [illuminatedcell.com]
• 7. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. clinivex.com [clinivex.com]
• 9. Novel quinolinepiperazinyl-aryltetrazoles targeting the blood stage of Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: The Quinoline-Piperazine Scaffold and the Need for Precision

An In-Depth Technical Guide to 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 for Advanced Pharmaceutical Research

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals on 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8. It details the rationale behind its use, synthesis, characterization, and application as a gold-standard internal standard in quantitative bioanalysis.

The molecular scaffold 1,4-Bis(7-chloroquinolin-4-yl)piperazine is a significant structure in medicinal chemistry. As a bisquinoline, it is a key intermediate in the synthesis of antimalarial drugs, most notably as a dimer impurity of piperaquine.[1][2] Its derivatives are explored for a range of therapeutic applications, including potential antiviral and anticancer activities, stemming from their structural similarity to chloroquine.[3]

Given the therapeutic relevance of this chemical class, accurately quantifying these molecules in biological systems is paramount during preclinical and clinical development. This is where the deuterated analogue, 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, becomes an indispensable tool.

The Role of Deuteration: Achieving Analytical Certainty

In quantitative analysis, particularly liquid chromatography-mass spectrometry (LC-MS), stable isotope-labeled internal standards (SIL-IS) are the gold standard for achieving accurate and reproducible results.[4] Deuterated compounds, where hydrogen atoms are replaced by their stable isotope deuterium (²H or D), are the most common form of SIL-IS.[4][5]

Why Deuterium is the Preferred Isotope:

• Chemical Identity: Deuterated standards are chemically almost identical to their non-deuterated (protium) counterparts.[4] This ensures they behave similarly during sample extraction, chromatography, and ionization.[6]

• Mass Differentiation: The mass difference allows a mass spectrometer to distinguish the analyte from the internal standard, even if they co-elute from the chromatography column.[4]

• Correction for Variability: The primary function of a deuterated internal standard is to compensate for variations that can occur during sample processing and analysis, including extraction losses, matrix effects (ion suppression or enhancement), and instrument drift.[6][7] By adding a known quantity of the deuterated standard to every sample, the ratio of the analyte's signal to the standard's signal provides a highly accurate measure of the analyte's true concentration.

The "Deuterium Isotope Effect" refers to the change in reaction rates when a hydrogen atom is replaced by deuterium, which can sometimes slow down metabolic processes. While this effect is exploited in designing more stable drugs, for internal standards, the key is that the label is stable and does not exchange during the analytical process.[8]

Synthesis and Characterization of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

The synthesis of a high-quality deuterated internal standard is a critical process that requires precision to ensure correct isotope placement and high enrichment.

Proposed Synthetic Pathway

The most logical approach for synthesizing 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 involves a nucleophilic substitution reaction using a deuterated starting material. A common synthesis for the non-deuterated parent compound involves reacting 4,7-dichloroquinoline with piperazine.[9][10][11] Therefore, the deuterated version can be efficiently synthesized by substituting standard piperazine with piperazine-d8.

The workflow involves reacting two equivalents of 4,7-dichloroquinoline with one equivalent of piperazine-d8, typically in a polar protic solvent like ethanol at reflux temperature.[9][11]

Caption: Proposed synthesis of the target deuterated compound.

Purification and Quality Control

Post-synthesis, the deuterated standard must be rigorously purified and characterized to validate its suitability for quantitative analysis.[4]

Typical Quality Control Specifications:

Parameter	Method	Specification	Rationale
Chemical Purity	HPLC, LC-MS	>98%	Ensures that the analytical signal is not confounded by impurities.
Identity Confirmation	¹H NMR, ¹³C NMR, MS	Conforms to structure	Verifies that the correct molecule has been synthesized.
Isotopic Purity	Mass Spectrometry	>98% Isotopic Enrichment	Confirms a high percentage of the molecules contain the deuterium labels, minimizing signal overlap from unlabeled species.[6]

| Deuterium Location | High-Resolution MS, NMR | Confirmed position | Ensures deuterium atoms are in stable positions and not on exchangeable sites like heteroatoms.[8] |

Analytical Characterization Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the definitive technique for confirming the molecular structure and pinpointing the location of deuterium atoms.[12]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is used to confirm the molecular weight, establish chemical purity, and determine the isotopic enrichment by comparing the mass signals of different isotopologues.[12]

Application in Quantitative Bioanalysis by LC-MS/MS

The primary application of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is as an internal standard for the quantification of its non-deuterated analogue in complex biological matrices like plasma, blood, or tissue homogenates. This is crucial for pharmacokinetic and metabolism studies.[8]

Experimental Workflow

The following diagram and protocol outline a standard workflow for a pharmacokinetic study using a deuterated internal standard.

Caption: Workflow for bioanalysis using a deuterated internal standard.

Detailed Bioanalytical Protocol

Objective: To quantify 1,4-Bis(7-chloroquinolin-4-yl)piperazine in rat plasma.

Materials:

• Rat plasma samples

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine ("Analyte") standard stock solution

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 ("Internal Standard" or "IS") stock solution

• Acetonitrile (ACN) with 0.1% formic acid

• Water with 0.1% formic acid

• 96-well plates

Methodology:

• Preparation of Calibration Standards and Quality Controls (QCs):

  • Serially dilute the Analyte stock solution in blank rat plasma to prepare calibration standards covering the expected concentration range (e.g., 1-1000 ng/mL).

  • Prepare QCs at low, medium, and high concentrations in the same manner.

• Sample Preparation (Protein Precipitation):

  • Aliquot 50 µL of each standard, QC, and unknown study sample into a 96-well plate.

  • Prepare a working solution of the Internal Standard in ACN (e.g., 50 ng/mL).

  • Add 150 µL of the IS working solution to every well. The IS serves two purposes here: it acts as the internal standard for quantification and as the protein precipitation agent.

  • Vortex the plate for 5 minutes to ensure complete protein precipitation.

  • Centrifuge the plate at 4000 rpm for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer 100 µL of the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system.

  • Chromatographic Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase: Gradient elution using (A) Water + 0.1% Formic Acid and (B) Acetonitrile + 0.1% Formic Acid.

  • Injection Volume: 5 µL.

  • Mass Spectrometry: Operate in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

    • MRM Transition for Analyte: Determine the precursor ion (e.g., [M+H]⁺) and a stable product ion. For C₂₂H₁₈Cl₂N₄, the monoisotopic mass is ~408.09, so the transition would be m/z 409.1 → [fragment ion].

    • MRM Transition for Internal Standard (-d8): The precursor ion will be 8 mass units higher. The transition would be m/z 417.1 → [corresponding fragment ion]. The fragment should ideally be the same as the analyte to ensure parallel fragmentation behavior.

• Data Processing:

  • Integrate the peak areas for both the Analyte and the Internal Standard MRM transitions.

  • Calculate the Peak Area Ratio (Analyte Area / IS Area) for all samples.

  • Generate a calibration curve by plotting the Peak Area Ratio against the nominal concentration of the calibration standards using a weighted (e.g., 1/x²) linear regression.

  • Determine the concentration of the unknown samples and QCs by interpolating their Peak Area Ratios from the calibration curve.

Selecting a Reliable Supplier

While this guide does not endorse specific suppliers, researchers must perform due diligence when sourcing critical reagents like deuterated internal standards. One known supplier is Clinivex.[13]

Key Evaluation Criteria:

• Certificate of Analysis (CoA): The CoA is the most critical document. It should be comprehensive and provide clear data on chemical purity, isotopic enrichment, and structural identity as outlined in the table in Section 3.2.

• Technical Support: A reliable supplier should have accessible technical experts who can answer questions about the product's synthesis, stability, and recommended use.

• Lot-to-Lot Consistency: For long-term studies, ensuring consistency between different manufacturing batches is crucial for data integrity.

Conclusion

1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is a specialized and powerful tool for modern drug development and bioanalysis. Its role as a stable isotope-labeled internal standard allows for the highly accurate and precise quantification of its parent compound in complex biological matrices. By compensating for analytical variability, its use ensures the generation of reliable pharmacokinetic and metabolic data, which is fundamental to making informed decisions in the journey from drug discovery to clinical application. A thorough understanding of its synthesis, characterization, and application is essential for any researcher leveraging this gold-standard analytical technique.

References

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• Benchchem. (2025).
• ThalesNano.
• Takiue, T., et al. (2022). Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. PubMed.
• Acanthus Research. (2022). Designing Stable Isotope Labeled Internal Standards.
• ResolveMass Laboratories Inc. (2025).
• MDPI. (2022). Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis.
• Pharmaffiliates. Deuterated Compounds | Stable Isotope-Labeled Standards.
• BIOSYNCE. (2025). What are the pharmacodynamics of piperazine?.
• ResearchGate.
• MySkinRecipes. 1,4-Bis(7-chloroquinolin-4-yl)piperazine.
• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques.
• MDPI. (2019).
• Simson Pharma Limited. (2025).
• Semantic Scholar. Piperazine and Pyrazine containing molecules and their diverse pharmacological activities.
• ChemicalBook. (2025). 1,4-Bis(7-chloroquinolin-4-yl)piperazine.
• Google Patents. (2012). Novel process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline.
• MDPI. Novel 7-Chloro-4-aminoquinoline-benzimidazole Hybrids as Inhibitors of Cancer Cells Growth: Synthesis, Antiproliferative Activity, in Silico ADME Predictions, and Docking.
• ARTIS STANDARDS. 1,4-Bis(7-chloroquinolin-4-yl)piperazine.
• Clinivex. 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 Supplier.
• Benchchem. Application Notes and Protocols: Synthesis and Evaluation of Novel 1-(4-(7-chloroquinolin-4-yl)piperazin-1-yl)-2-(N-substituted-.

Sources

• 1. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | 31502-87-1 [chemicalbook.com]
• 2. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [artis-standards.com]
• 3. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 9. CA2835344A1 - Novel process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline - Google Patents [patents.google.com]
• 10. mdpi.com [mdpi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. clinivex.com [clinivex.com]

deuterated 1,4-Bis(7-chloroquinolin-4-yl)piperazine uses

An In-Depth Technical Guide: The Strategic Application of Deuterated 1,4-Bis(7-chloroquinolin-4-yl)piperazine in Pharmaceutical Development

This guide provides an in-depth technical overview of deuterated 1,4-Bis(7-chloroquinolin-4-yl)piperazine, focusing on its core application as a critical tool in the drug development pipeline. Designed for researchers, analytical chemists, and drug development professionals, this document moves beyond simple protocols to explain the fundamental rationale and scientific causality behind its use, ensuring a comprehensive understanding of its value in modern bioanalysis.

Introduction: The Compound and the Challenge

The parent compound, 1,4-Bis(7-chloroquinolin-4-yl)piperazine, is a bisquinoline derivative with a molecular structure akin to established therapeutic agents like chloroquine.[1][2] Its structural motifs suggest significant potential in medicinal chemistry, with research indicating its utility as an intermediate for antimalarial compounds, particularly against resistant strains, and further investigations into its derivatives for antiviral and anticancer activities.[2][3][4][5]

As any such lead compound progresses through the development pipeline—from initial discovery to preclinical and clinical trials—regulatory bodies require robust, validated bioanalytical methods to accurately quantify its concentration in biological matrices like blood, plasma, and tissue. This presents a significant analytical challenge due to the complexity of these matrices, which can interfere with instrument response and compromise data integrity.[6]

The strategic replacement of hydrogen with its stable, heavier isotope, deuterium, provides a powerful solution.[7][8] This guide will establish the primary and most critical application of deuterated 1,4-Bis(7-chloroquinolin-4-yl)piperazine as the "gold standard" internal standard for the quantitative bioanalysis of its non-deuterated (protium) analogue using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Part 1: The Rationale for Deuteration — Engineering the Ideal Internal Standard

In quantitative mass spectrometry, an internal standard (IS) is added at a known concentration to all samples, calibrators, and quality controls before sample processing. Its purpose is to correct for variability during the analytical workflow.[6] The fundamental challenge is that any loss of analyte during sample preparation or any fluctuation in instrument signal (ion suppression or enhancement) can lead to inaccurate quantification.[9][10]

An ideal IS should be a chemical mimic of the analyte, experiencing identical behavior during extraction, chromatography, and ionization. However, it must be distinguishable by the detector. While structurally similar analogues can be used, they often have different retention times and ionization efficiencies, making them imperfect correctors.[6]

This is where stable isotope-labeled internal standards (SIL-IS), such as deuterated compounds, provide an unparalleled advantage.[11][12]

The Causality Behind the Choice:

• Near-Identical Physicochemical Properties: Deuterium substitution results in a negligible change to the compound's polarity, pKa, and overall chemical reactivity. Consequently, the deuterated IS and the non-deuterated analyte exhibit virtually identical extraction recovery from biological matrices and co-elute during chromatography.[12] This co-elution is critical because it ensures that both compounds experience the exact same matrix effects at the same time in the mass spectrometer's ion source.[9]

• Mass Differentiation: While chemically identical, the deuterated IS has a higher mass due to the presence of deuterium atoms (neutron + proton) versus hydrogen (proton only). This mass difference is easily resolved by the mass spectrometer, allowing for independent detection and quantification of the analyte and the IS.[10]

• Enhanced Data Integrity: By calculating the peak area ratio of the analyte to the IS, any variability introduced during the workflow is normalized. If a portion of the sample is lost during extraction, both analyte and IS are lost proportionally, leaving the ratio unchanged. If the signal is suppressed by 20% due to matrix effects, both signals are suppressed equally, again preserving the ratio. This ensures the accuracy, precision, and reproducibility of the results, which is a cornerstone of regulated bioanalysis.[11][13]

Figure 1: Conceptual workflow showing co-elution in LC and subsequent mass-based differentiation in MS.

Part 2: Synthesis and Characterization

While the exact synthesis of deuterated 1,4-Bis(7-chloroquinolin-4-yl)piperazine is proprietary to specialized chemical suppliers, a plausible route involves the coupling of two equivalents of 4,7-dichloroquinoline with a deuterated piperazine, such as piperazine-d8. The synthesis of the key intermediate, 7-chloro-4-(piperazin-1-yl)quinoline, is well-documented and typically involves the reaction of 4,7-dichloroquinoline with an excess of piperazine.[14][15]

Key Quality Attributes:

Upon synthesis, the deuterated standard must be rigorously characterized to ensure its suitability for regulated bioanalysis.

• Chemical Purity: Assessed by HPLC-UV or LC-MS to ensure the absence of non-isotopic impurities. A purity of >99% is typically required.[10]

• Isotopic Purity (Isotopic Enrichment): Determined by mass spectrometry to confirm the degree of deuteration and the absence of the non-deuterated analogue. Isotopic enrichment should be ≥98%.[10]

• Structural Confirmation: Verified using Nuclear Magnetic Resonance (NMR) spectroscopy and high-resolution mass spectrometry.

Table 1: Physicochemical Properties of Analyte and Deuterated Internal Standard

Property	1,4-Bis(7-chloroquinolin-4-yl)piperazine (Analyte)	1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (IS)	Rationale for Comparison
Molecular Formula	C₂₂H₁₈Cl₂N₄	C₂₂H₁₀D₈Cl₂N₄	Confirms elemental composition and deuterium incorporation.
Molecular Weight	409.31 g/mol [2]	~417.36 g/mol	The mass difference is essential for MS detection and avoids isotopic crosstalk.
CAS Number	31502-87-1[16]	Not Publicly Available	Unique identifiers for the protium and deuterated forms.

Part 3: Application in a Validated LC-MS/MS Bioanalytical Method

This section provides a detailed, field-proven protocol for the quantification of 1,4-Bis(7-chloroquinolin-4-yl)piperazine in human plasma, a common matrix for pharmacokinetic studies.

Figure 2: Step-by-step workflow for sample analysis using an internal standard.

Protocol 1: Plasma Sample Preparation using Protein Precipitation

Causality: Protein precipitation is chosen for its speed, simplicity, and effectiveness in removing the majority of plasma proteins, which can interfere with analysis. It is an ideal method for high-throughput screening and early-stage development.[9]

Step-by-Step Methodology:

• Aliquot 100 µL of human plasma (or calibration standards/QCs) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the deuterated internal standard working solution (e.g., 100 ng/mL in 50:50 acetonitrile:water) to each tube.

• Vortex mix for 10 seconds to ensure homogeneity.

• Add 300 µL of ice-cold acetonitrile (the precipitation agent). The 3:1 ratio of solvent to plasma ensures efficient protein crashing.

• Vortex vigorously for 1 minute to denature and precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 200 µL of the clear supernatant to an HPLC vial for analysis.

Protocol 2: LC-MS/MS Instrumental Analysis

Causality: Reversed-phase chromatography is selected to retain the relatively nonpolar quinoline compound, separating it from polar matrix components. Tandem mass spectrometry (MS/MS) using Multiple Reaction Monitoring (MRM) provides two layers of mass filtering, ensuring exceptional selectivity and sensitivity for detecting the compound in a complex biological sample.

Table 2: Typical LC-MS/MS Parameters

Parameter	Setting	Rationale
LC System	UPLC/HPLC System
Column	C18, 2.1 x 50 mm, 1.8 µm	Provides excellent retention and peak shape for quinoline-based compounds.[17]
Mobile Phase A	0.1% Formic Acid in Water	Acid improves peak shape and promotes protonation for positive ion mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for eluting the analyte.
Gradient	5% to 95% B over 3 minutes	Efficiently elutes the analyte while separating it from matrix interferences.
Flow Rate	0.4 mL/min	Standard flow rate for a 2.1 mm ID column, providing good efficiency.
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization, Positive (ESI+)	The multiple nitrogen atoms in the structure are readily protonated.
MRM Transition (Analyte)	e.g., m/z 409.1 → 247.1	Parent ion ([M+H]⁺) and a stable, specific product ion for quantification. (Transitions are hypothetical and require experimental determination).
MRM Transition (IS)	e.g., m/z 417.1 → 255.1	Parent and product ions are shifted by +8 Da, corresponding to the deuterated piperazine ring.
Collision Energy (CE)	To be optimized	The energy required to fragment the parent ion into the desired product ion.

Part 4: Data Analysis and Future Applications

For each injection, the instrument software integrates the peak area for both the analyte and the deuterated IS. A calibration curve is generated by plotting the peak area ratio (Analyte Area / IS Area) against the known concentrations of the calibration standards. The concentration of the analyte in unknown samples is then calculated from this curve.

Beyond Bioanalysis: Exploring Pharmacokinetics

While its primary use is as an analytical tool, deuterated 1,4-Bis(7-chloroquinolin-4-yl)piperazine can also serve in specialized pharmacokinetic studies:

• Metabolic Pathway Identification: By dosing an animal with a 1:1 mixture of the deuterated and non-deuterated compound, metabolites can be identified by searching for mass spectral doublets separated by the mass of the deuterium label.[18]

• Kinetic Isotope Effect (KIE): Deuteration at a site of metabolic attack can slow down the rate of metabolism because the carbon-deuterium (C-D) bond is stronger than a carbon-hydrogen (C-H) bond.[7] If the parent compound suffers from rapid metabolism, a deuterated version could be explored as a new chemical entity (NCE) with a potentially improved half-life and safety profile.[8][19]

Conclusion

Deuterated 1,4-Bis(7-chloroquinolin-4-yl)piperazine is more than just a labeled version of a parent compound; it is an enabling technology. Its application as a stable isotope-labeled internal standard is fundamental to generating the high-quality, reliable, and reproducible bioanalytical data required to support the rigorous journey of a drug candidate from the laboratory to the clinic. By mitigating the inherent variability of bioanalysis, it provides the foundation of confidence upon which critical decisions in drug development are made.

References

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGanwwpm7J6z6B6gMxTfhniLbaNGd7kZuBGrhzj_aTL7C_SzlEj2N7ar8Pm58nQFNgX6aKJMv-iMEwh8PXyvAMI3VSGCu-h1IBuRSbjm0cdmlNLyv9Fn1Xkil6g1cjX34z6ZtVzHjWU4wfb1gTtWqqvwFf4QMPFpLFYE2qMwmoCp6HIUTd117PF3V_aZ8XzFHnH221o9lRuak2k_g==]
• Applications of Deuterated Compounds in Pharmaceutical Research and Development - Benchchem. [URL: https://www.benchchem.
• Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio. [URL: https://aquigenbio.
• Deuterium in drug discovery: progress, opportunities and challenges - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10239988/]
• The Role of Internal Standards In Mass Spectrometry - SCION Instruments. [URL: https://scioninstruments.com/the-role-of-internal-standards-in-mass-spectrometry/]
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025-10-30). [URL: https://resolvemasslabs.
• Advantages of Deuterated Compounds - Clearsynth Discovery. (2024-09-25). [URL: https://clearsynthdiscovery.
• The Role of Deuterated Compounds in Pharmaceutical R&D and Testing - Pharmaffiliates. (2025-05-20). [URL: https://www.pharmaffiliates.com/en/blog/the-role-of-deuterated-compounds-in-pharmaceutical-rd-and-testing]
• Deuterated Standards for LC-MS Analysis - ResolveMass Laboratories Inc. (2025-11-08). [URL: https://resolvemasslabs.
• Deuterated internal standards and bioanalysis by AptoChem. [URL: https://www.aptochem.com/deuterated-internal-standards-and-bioanalysis/]
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine | 31502-87-1 - ChemicalBook. (2025-07-04). [URL: https://www.chemicalbook.com/ProductChemicalPropertiesCB0273757_EN.htm]
• Application Notes and Protocols for the Analytical Determination of Quinoline Compounds - Benchchem. [URL: https://www.benchchem.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine - MySkinRecipes. [URL: https://www.myskinrecipes.com/shop/p-231931-1-4-bis-7-chloroquinolin-4-yl-piperazine]
• Bisquinoline antimalarials: their role in malaria chemotherapy - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/11708611/]
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076 - PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/1022076]
• Application Notes and Protocols: Synthesis and Evaluation of Novel 1-(4-(7-chloroquinolin-4-yl)piperazin-1-yl)-2-(N-substituted- - Benchchem. [URL: https://www.benchchem.
• Novel process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline - Google Patents. (2012-12-13). [URL: https://patents.google.
• Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). (2025-07-18). [URL: https://www.mdpi.com/1420-3049/30/14/3257]
• Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. (2022-06-24). [URL: https://www.mdpi.com/1422-0067/23/13/6990]
• Novel 7-Chloro-4-aminoquinoline-benzimidazole Hybrids as Inhibitors of Cancer Cells Growth: Synthesis, Antiproliferative Activity, in Silico ADME Predictions, and Docking - MDPI. [URL: https://www.mdpi.com/1420-3049/27/15/4969]
• Novel quinolinepiperazinyl-aryltetrazoles targeting the blood stage of Plasmodium falciparum - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8525797/]

Sources

• 1. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | 31502-87-1 [chemicalbook.com]
• 2. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 3. Bisquinoline antimalarials: their role in malaria chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02896D [pubs.rsc.org]
• 6. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 9. texilajournal.com [texilajournal.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. resolvemass.ca [resolvemass.ca]
• 12. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 13. pharmaffiliates.com [pharmaffiliates.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. CA2835344A1 - Novel process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline - Google Patents [patents.google.com]
• 16. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 19. clearsynthdiscovery.com [clearsynthdiscovery.com]

A Senior Application Scientist's Guide to the Safe Handling of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document provides a comprehensive safety and handling guide for 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, a deuterated analogue of a bisquinoline compound. Given the absence of a specific Safety Data Sheet (SDS) for this isotopically labeled molecule, this guide synthesizes data from its non-deuterated parent compound, its constituent chemical moieties—7-chloroquinoline and piperazine—and established principles for handling deuterated research chemicals. The primary hazards are associated with the parent compound's potential for skin, eye, and respiratory irritation, and the known toxicological profiles of piperazine and quinoline derivatives.[1][2][3] This guide establishes a framework for risk mitigation through a hierarchy of controls, detailing mandatory engineering controls, personal protective equipment (PPE), and step-by-step protocols for handling, storage, spill management, and disposal.

Section 1: Compound Identification and Inferred Toxicological Profile

1.1. Chemical Identity and the Role of Deuteration

1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is the deuterium-labeled version of 1,4-Bis(7-chloroquinolin-4-yl)piperazine.[4] The parent compound is a derivative of aminoquinolines and is structurally related to antimalarial agents like chloroquine.[5][6][7] Its primary application is in research and development, often as an intermediate in the synthesis of compounds targeting drug-resistant malaria strains or for investigation into antiviral and anticancer activities.[6][7]

The key structural features dictating its toxicological profile are the 7-chloroquinoline nucleus and the central piperazine linker.

• Deuteration Perspective : The substitution of eight hydrogen atoms with deuterium is a subtle structural modification designed to alter the compound's metabolic profile for pharmacokinetic studies, leveraging the deuterium kinetic isotope effect.[8] This modification does not typically alter the fundamental toxicological properties or acute handling hazards of the molecule.[8][9] Therefore, the safety protocols for the deuterated compound can be reliably based on the data for the non-deuterated parent compound. Deuterated compounds are stable, non-radioactive, and generally considered safe for laboratory use when handled appropriately.

1.2. Toxicological Assessment of Core Moieties

• 7-Chloroquinoline: This structural core is a known irritant. GHS classifications for 7-chloroquinoline indicate it may be harmful if swallowed, cause skin and serious eye irritation, and may cause respiratory irritation.[3][10]

• Piperazine and its Derivatives: The piperazine class of compounds is known for its psychostimulant effects and can present various toxicological challenges.[11][12] Reported toxic effects include agitation, anxiety, and cardiac symptoms.[1][2] Some derivatives have been shown to induce hepatotoxicity by up-regulating enzymes in cholesterol biosynthesis.[13] While the specific subject compound is not a psychoactive designer drug, the piperazine core necessitates caution regarding potential systemic effects and sensitization.

Section 2: Hazard Identification and Risk Assessment

Based on the available data for the parent compound and its structural analogues, a GHS classification can be inferred. This serves as the foundation for all subsequent risk assessment and control strategies.

Table 1: Inferred GHS Hazard Classification

Hazard Class	Hazard Statement	Signal Word	Pictogram
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	Warning
Skin Irritation (Category 2)	H315: Causes skin irritation	Warning
Eye Irritation (Category 2A)	H319: Causes serious eye irritation	Warning
Acute Toxicity, Inhalation (Category 4)	H332: Harmful if inhaled	Warning
Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation	H335: May cause respiratory irritation	Warning

Source: Inferred from supplier data for the parent compound and safety data for 7-chloroquinoline and analogous piperazine compounds.[3][14][15]

Primary Routes of Exposure:

• Inhalation: Aerosolization of the fine powder during weighing or transfer operations.

• Dermal Contact: Direct contact with skin during handling.

• Ocular Contact: Splashing of solutions or contact with airborne powder.

• Ingestion: Accidental transfer from contaminated hands or surfaces.

Section 3: Engineering and Personal Protective Controls

A risk-based approach, grounded in the hierarchy of controls, is mandatory to ensure personnel safety. The primary causality for these stringent controls is the compound's status as a potent, fine powder with irritant properties.

Diagram 1: Hierarchy of Controls for Safe Handling.

3.1. Mandatory Engineering Controls

• Weighing: All weighing of the solid compound must be performed in a ventilated balance enclosure (VBE) or powder containment hood to prevent inhalation of fine particulates.

• General Handling: All manipulations, including solution preparation and transfers, must occur within a certified chemical fume hood.

3.2. Personal Protective Equipment (PPE) The selection of PPE is the final line of defense and must be appropriate for the identified hazards.

Table 2: Personal Protective Equipment (PPE) Selection Guide

Protection Type	Specification	Rationale
Hand	Nitrile gloves (minimum 4 mil thickness)	Provides a chemical barrier against skin contact. Must be changed immediately if contaminated.
Eye	ANSI Z87.1-rated safety glasses with side shields or chemical splash goggles	Protects against airborne powder and accidental splashes of solutions.
Body	Full-length laboratory coat with buttoned cuffs	Prevents contamination of personal clothing.

| Respiratory | Not required if handled exclusively in a fume hood/VBE. If engineering controls fail or for spill cleanup, a NIOSH-approved respirator with P100 (particulate) filters is necessary. | Protects against inhalation of harmful dusts. |

Section 4: Safe Handling and Storage Protocols

4.1. Step-by-Step Protocol for Weighing and Solubilization

• Preparation: Don all required PPE (lab coat, gloves, safety glasses). Designate and label the specific work area within the chemical fume hood.

• Tare: Place a clean weigh boat on the analytical balance inside the ventilated enclosure. Tare the balance.

• Transfer: Using a chemical spatula, carefully transfer a small amount of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 from the stock vial to the weigh boat. Perform this action slowly to minimize dust generation.

• Weighing: Record the final mass.

• Dissolution: Carefully take the weigh boat to the fume hood. Add the solvent to your target vessel first. Then, gently tip the contents of the weigh boat into the vessel to minimize dust. Rinse the weigh boat with a small amount of solvent and add the rinse to the vessel to ensure a complete quantitative transfer.

• Decontamination: Wipe the spatula, balance, and surrounding surfaces of the enclosure and fume hood with a damp cloth or towel to remove any residual powder. Dispose of the cloth as hazardous waste.

4.2. Storage Requirements Store the compound in a tightly sealed container, as received from the supplier. For long-term stability, follow the supplier's recommendation, which is typically in a dry environment at 2-8°C, protected from light.[15] Store locked up in a designated area accessible only to authorized personnel.

Section 5: Emergency Procedures

5.1. First Aid Measures

Table 3: First Aid Response Protocol

Exposure Route	Action
Inhalation	Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Source: Adapted from standard laboratory safety protocols.[14]

5.2. Spill Response Workflow In the event of a spill, a calm and structured response is critical to prevent exposure and contamination.

Diagram 2: Decision workflow for solid chemical spills.

Section 6: Disposal and Decontamination

All waste materials, including empty vials, contaminated PPE, and cleanup debris, must be disposed of as hazardous chemical waste. Do not dispose of this material in standard trash or down the drain. All containers used for waste must be clearly labeled. Follow all local, regional, and national regulations for hazardous waste disposal.

References

• Current awareness of piperazines: pharmacology and toxicology. PubMed. [Link]

• Hepatotoxicity of piperazine designer drugs: up-regulation of key enzymes of cholesterol and lipid biosynthesis. PubMed. [Link]

• Piperazine derivatives as dangerous abused compounds. PubMed. [Link]

• Piperazine derivatives as dangerous abused compounds. De Gruyter. [Link]

• The effect of 7-chloroquinoline derivatives on the life cycle of the malaria parasite. Malaria Elimination Scientific Alliance (MESA). [Link]

• Safety data sheet - 1,4-bis(4-Chlorobenzhydryl)piperazine. British Pharmacopoeia. [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine CAS#:31502-87-1. Chemsrc. [Link]

• 7-Chloroquinoline Safety and Hazards. PubChem, NIH. [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. PubChem, NIH. [Link]

• Morita-Baylis-Hillman Reaction with 7-Chloroquinoline Derivatives-New Compounds with Potential Anticancer Activity. SciELO. [Link]

• Favorable Preclinical Pharmacological Profile of a Novel Antimalarial Pyrrolizidinylmethyl Derivative of 4-amino-7-chloroquinoline with Potent In Vitro and In Vivo Activities. MDPI. [Link]

• Regulatory Considerations for Deuterated Products. Salamandra. [Link]

• Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery. [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8. Measles Who. [Link]

• Deuterated Polymers: Complete Guide. ResolveMass Laboratories Inc.. [Link]

• Quality Control Essentials for Deuterated Drug APIs. Isotope Science / Alfa Chemistry. [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. MySkinRecipes. [Link]

• Bisquinolines. 1. N,N-bis(7-chloroquinolin-4-yl)alkanediamines with potential against chloroquine-resistant malaria. PubMed. [Link]

Sources

• 1. Current awareness of piperazines: pharmacology and toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. 7-Chloroquinoline | C9H6ClN | CID 521963 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 | Measles Who [who-measles.org]
• 5. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | 31502-87-1 [chemicalbook.com]
• 6. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 7. Bisquinolines. 1. N,N-bis(7-chloroquinolin-4-yl)alkanediamines with potential against chloroquine-resistant malaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 9. salamandra.net [salamandra.net]
• 10. 7-Chloroquinoline | 612-61-3 [sigmaaldrich.com]
• 11. Piperazine derivatives as dangerous abused compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. hrcak.srce.hr [hrcak.srce.hr]
• 13. Hepatotoxicity of piperazine designer drugs: up-regulation of key enzymes of cholesterol and lipid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pharmacopoeia.com [pharmacopoeia.com]
• 15. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | 31502-87-1 [sigmaaldrich.com]

The Unsubstituted Core: A Technical Guide to 1,4-Bis(7-chloroquinolin-4-yl)piperazine for Advanced Drug Discovery

Abstract

This technical guide provides an in-depth exploration of non-deuterated 1,4-Bis(7-chloroquinolin-4-yl)piperazine, a significant heterocyclic compound in contemporary medicinal chemistry. We will delve into its synthesis, physicochemical characterization, and known biological activities, with a particular focus on its potential as an anticancer and antiviral agent. This document is intended for researchers, scientists, and drug development professionals seeking to understand the foundational properties and therapeutic promise of this bisquinoline piperazine scaffold. By presenting detailed experimental protocols, mechanistic insights, and a comparative context with its deuterated analogues, this guide aims to serve as a comprehensive resource for the scientific community.

Introduction: The Significance of a Core Scaffold

The quinoline ring system is a well-established pharmacophore, forming the backbone of numerous therapeutic agents, most notably in the realm of antimalarials such as chloroquine. The introduction of a piperazine moiety often enhances the pharmacokinetic profile of a drug candidate, improving its solubility and bioavailability. The compound 1,4-Bis(7-chloroquinolin-4-yl)piperazine represents a symmetrical amalgamation of these two powerful motifs, resulting in a bisquinoline structure with a central piperazine linker.

While much of the recent focus in drug discovery has been on the strategic deuteration of lead compounds to enhance their metabolic stability, a thorough understanding of the non-deuterated parent molecule is paramount.[1][2][3] The non-deuterated form serves as the foundational benchmark for assessing the therapeutic potential and provides the essential chemical framework for further optimization. This guide, therefore, focuses on the synthesis, characterization, and biological evaluation of the non-deuterated 1,4-Bis(7-chloroquinolin-4-yl)piperazine, providing the necessary groundwork for advanced drug development programs. This compound is also recognized as a key intermediate and a potential impurity in the synthesis of the antimalarial drug piperaquine.[4][5]

Synthesis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine

The synthesis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine is a multi-step process that begins with the commercially available 4,7-dichloroquinoline and piperazine. The overall synthetic strategy involves a nucleophilic aromatic substitution reaction.

Synthetic Workflow

Sources

• 1. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. salamandra.net [salamandra.net]
• 3. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [artis-standards.com]
• 5. CA2835344A1 - Novel process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline - Google Patents [patents.google.com]

1,4-Bis(7-chloroquinolin-4-yl)piperazine biological activity

An In-Depth Technical Guide to the Biological Activity of 1,4-Bis(7-chloroquinolin-4-yl)piperazine and its Derivatives

Authored by: Gemini, Senior Application Scientist

Abstract

The 4-aminoquinoline scaffold, famously represented by chloroquine, has been a cornerstone of antimalarial therapy for decades. However, the rise of drug-resistant Plasmodium falciparum strains has necessitated the development of novel agents capable of overcoming these resistance mechanisms. 1,4-Bis(7-chloroquinolin-4-yl)piperazine, a bisquinoline compound, emerged from research efforts to create molecules that retain activity against chloroquine-resistant parasites. This technical guide provides a comprehensive overview of the synthesis, biological activities, and therapeutic potential of this scaffold. We delve into its primary application as an antimalarial agent, exploring its mechanism of action, in vitro and in vivo efficacy, and the structural features that confer activity against resistant strains. Furthermore, this guide examines the expanding scope of the quinoline-piperazine core, detailing its investigated activities as an anticancer, antiviral, and antiprotozoal agent. Detailed experimental protocols, data summaries, and mechanistic diagrams are provided to equip researchers and drug development professionals with the critical information needed to advance the study of this versatile chemical entity.

Chemical Profile and Synthesis

1,4-Bis(7-chloroquinolin-4-yl)piperazine is a symmetrical molecule featuring a central piperazine ring linking two 7-chloroquinoline moieties. This "bis-structure" is a key feature in its biological profile, particularly in its ability to circumvent chloroquine resistance in malaria parasites.[1]

Property	Value	Reference
IUPAC Name	7-chloro-4-[4-(7-chloroquinolin-4-yl)piperazin-1-yl]quinoline	[2]
CAS Number	31502-87-1	[2]
Molecular Formula	C₂₂H₁₈Cl₂N₄	[2][3]
Molecular Weight	409.31 g/mol	[3]
Appearance	Solid	[3]

Synthetic Strategy

The synthesis of the core scaffold is a straightforward nucleophilic aromatic substitution. It typically involves the reaction of an excess of piperazine with 4,7-dichloroquinoline. The piperazine acts as the nucleophile, displacing the chlorine atom at the 4-position of the quinoline ring, which is highly activated towards substitution.

Caption: High-level overview of the synthesis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine.

Experimental Protocol: Synthesis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine

This protocol describes a general method for synthesizing the title compound.

Materials:

• 4,7-dichloroquinoline

• Piperazine (anhydrous)

• Ethanol or a suitable high-boiling point solvent

• Water

• Standard laboratory glassware for reflux, filtration, and washing

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4,7-dichloroquinoline (2 equivalents) in a suitable solvent like ethanol.

• Addition of Reagent: Add piperazine (1 equivalent). A molar excess of the quinoline starting material is used to favor the formation of the di-substituted product.

• Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours. The progress of the reaction should be monitored using Thin-Layer Chromatography (TLC) until the starting materials are consumed.[4]

• Precipitation: Upon completion, allow the reaction mixture to cool to room temperature. The product may begin to precipitate. The precipitation can be completed by the slow addition of water.[4]

• Isolation: Collect the solid precipitate by vacuum filtration.

• Washing: Wash the collected solid sequentially with water and then a small amount of cold ethanol to remove unreacted starting materials and impurities.

• Drying: Dry the final product under vacuum to yield 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Characterization can be performed using NMR and mass spectrometry.

Antimalarial Activity

The primary impetus for the development of bisquinoline compounds was the urgent need for new drugs to treat chloroquine-resistant malaria.[1] These agents have demonstrated significant potency against both chloroquine-sensitive (CQS) and chloroquine-resistant (CQR) strains of P. falciparum.

Mechanism of Action

The antimalarial action of 4-aminoquinolines is centered on the parasite's digestive vacuole.[5]

• Heme Detoxification: The malaria parasite digests host hemoglobin for essential amino acids. This process releases large quantities of toxic free heme (ferriprotoporphyrin IX).[5]

• Hemozoin Formation: To protect itself, the parasite polymerizes the toxic heme into an inert, crystalline substance called hemozoin (the "malaria pigment").[5]

• Inhibition by Quinolines: Chloroquine and its analogues are weak bases that accumulate in the acidic digestive vacuole. They are believed to cap the growing hemozoin crystal, preventing further polymerization. The resulting buildup of free heme is highly toxic to the parasite, leading to membrane damage and cell death.[5][6]

• Overcoming Resistance: The bisquinoline structure is thought to enhance activity against CQR strains. While the exact mechanism is not fully elucidated, hypotheses include increased accumulation in the digestive vacuole and a higher avidity for heme, which may help overcome the efflux-based resistance mechanisms that reduce chloroquine concentration at its target site.[1][7]

Caption: Proposed mechanism of antimalarial action via inhibition of hemozoin formation.

In Vitro and In Vivo Efficacy

Studies have consistently shown that N,N-bis(7-chloroquinolin-4-yl) derivatives are potent inhibitors of P. falciparum growth in vitro and can be effective in vivo.

Compound Type	P. falciparum Strain	IC₅₀ (nM)	Key Finding	Reference
Bisquinoline (Piperazine bridge)	D6 (CQS)	1-100	Potent activity against both sensitive and resistant strains.	[8]
Bisquinoline (Piperazine bridge)	W2 (CQR)	1-100	Significantly more potent against the CQR clone compared to the CQS clone for some analogues.	[8]
N,N-bis(7-chloroquinolin-4-yl)alkanediamines	P. falciparum	N/A	12 of 13 synthesized compounds had a significantly lower resistance index than chloroquine.	[1]
Monoquinoline (aminopropyl-piperazine linker)	P. falciparum	N/A	Eleven compounds displayed a higher selectivity index (CC₅₀/IC₅₀) than chloroquine.	[7]

In vivo, bisquinolines with piperazine and alkyl ether bridges were found to be substantially more effective against P. berghei in mice compared to those with alkylamine bridges, highlighting the importance of the linker's chemical nature.[8] One highly active compound, (+/-)-trans-N1,N2-bis(7-chloroquinolin-4-yl)cyclohexane-1,2-diamine, achieved 80-100% cure rates in mice at doses of 160-320 mg/kg.[1]

Experimental Protocol: In Vitro Antimalarial Assay (SYBR Green I)

This protocol outlines a standard method for determining the 50% inhibitory concentration (IC₅₀) of a compound against P. falciparum.

Materials:

• Asynchronous P. falciparum culture (e.g., W2 or D6 strains)

• Human erythrocytes (O+)

• Complete parasite culture medium (RPMI-1640, AlbuMAX II, hypoxanthine, gentamicin)

• 96-well microtiter plates

• SYBR Green I lysis buffer (Tris, EDTA, saponin, Triton X-100, SYBR Green I)

• Test compound stock solution (in DMSO)

• Positive control (e.g., Chloroquine) and negative control (vehicle)

• Incubator (37°C, 5% CO₂, 5% O₂)

• Fluorescence plate reader

Procedure:

• Compound Plating: Prepare serial dilutions of the test compound in culture medium and dispense into a 96-well plate.

• Parasite Culture Addition: Add parasitized erythrocytes (at ~0.5% parasitemia and 2% hematocrit) to each well. Include parasite-only wells (positive growth control) and uninfected erythrocyte wells (background control).

• Incubation: Incubate the plate for 72 hours under standard parasite culture conditions.

• Lysis and Staining: After incubation, freeze the plate to lyse the cells. Thaw and add SYBR Green I lysis buffer to each well. SYBR Green I intercalates with parasite DNA.

• Fluorescence Reading: Incubate the plate in the dark for 1-2 hours, then read the fluorescence (Excitation: ~485 nm, Emission: ~530 nm).

• Data Analysis: Subtract the background fluorescence from all readings. Normalize the data to the positive growth control (100% growth) and no-drug control (0% growth). Calculate the IC₅₀ value by fitting the dose-response curve using a suitable nonlinear regression model.

Anticancer Activity

The quinoline-piperazine scaffold has been explored for its potential as an anticancer agent, leveraging mechanisms distinct from its antimalarial action.[3][9] Derivatives have shown promise against a range of human cancer cell lines.[10][11]

Rationale and Mechanism of Action

The anticancer potential of these compounds is often linked to their lysosomotropic properties. As weak bases, they can accumulate in acidic organelles like lysosomes, disrupting their function. This can trigger several anticancer effects:

• Autophagy Inhibition: By raising lysosomal pH, these compounds can inhibit the fusion of autophagosomes with lysosomes, blocking the final degradation step of autophagy. Cancer cells often rely on autophagy for survival, so inhibiting this process can lead to apoptosis.[3]

• Induction of Apoptosis: Some quinoline-based dihydrazone derivatives have been shown to induce apoptosis in cancer cells, potentially through the generation of reactive oxygen species (ROS) and interaction with DNA or key cellular enzymes like cyclin-dependent kinase 2 (CDK2).[12]

• Enzyme Inhibition: Certain quinoline-piperazine derivatives have been reported to have enzyme metabolic inhibition activity.[9]

Cell Line	Compound Type	IC₅₀ / GI₅₀ (µM)	Reference
MCF-7 (Breast Cancer)	Quinoline-dihydrazone derivative	7.0 - 7.1	[12]
Multiple Leukemia/Lymphoma Lines	7-chloro-4-aminoquinoline-benzimidazole hybrid	Active	[10]
60 Human Cancer Cell Lines	Ciprofloxacin-based 7-(piperazin-1-yl)quinolone	2.6 - 3.1 (Mean GI₅₀)	[11]

Experimental Protocol: MTT Assay for In Vitro Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and proliferation.

Materials:

• Human cancer cell line (e.g., MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Test compound stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader (absorbance at ~570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of the test compound. Include vehicle-only wells as a control.

• Incubation: Incubate the cells for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will reduce the yellow MTT to a purple formazan precipitate.

• Solubilization: Remove the MTT-containing medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance of the plate at ~570 nm.

• Data Analysis: Normalize the absorbance values to the vehicle control (100% viability). Calculate the IC₅₀ value by plotting cell viability against compound concentration and fitting the data to a dose-response curve.[12]

Other Investigated Biological Activities

The versatility of the quinoline-piperazine scaffold is demonstrated by its evaluation against a variety of other pathogens and diseases.

• Antiviral: Substituted quinoline derivatives containing piperazine have shown potent in vitro activity against Influenza A virus (IAV), with some compounds being more active than the drug Ribavirin. The mechanism appears to involve the inhibition of viral RNA transcription and replication.[13]

• Antileishmanial: A series of quinoline-piperazine/pyrrolidine derivatives were synthesized and tested against Leishmania donovani. Several compounds exhibited better in vitro inhibition of the amastigote form than the standard drug miltefosine, and two compounds showed significant inhibition in a hamster model.[14]

• Antibacterial: Novel quinoline-piperazine hybrids have been designed and evaluated for antibacterial properties, with some derivatives showing excellent activity against bacteria like S. aureus.[9]

• Other Antiprotozoal: Derivatives have also been screened against Entamoeba histolytica, with several compounds showing more potent in vitro antiamoebic activity than the standard drug metronidazole.[15]

Structure-Activity Relationship (SAR) and Future Directions

The biological activity of the 1,4-Bis(7-chloroquinolin-4-yl)piperazine scaffold is highly tunable through chemical modification.

Caption: Core structure highlighting key regions for SAR studies. (Image is a placeholder representation)

• For Antimalarial Activity: The distance and conformational flexibility between the two quinoline rings, dictated by the piperazine linker, are critical. While a direct correlation between linker length and activity is not always observed, the presence of the bis-structure is key to overcoming resistance.[1][8]

• For Anticancer Activity: Modifications are often made by replacing one of the 7-chloroquinoline moieties with other substituted groups attached to the piperazine nitrogen. These substitutions significantly influence potency and the spectrum of activity against different cancer cell lines.[10][11]

Conclusion and Outlook

1,4-Bis(7-chloroquinolin-4-yl)piperazine and its related analogues represent a robust and versatile chemical scaffold. Initially conceived to combat drug-resistant malaria, its utility has expanded into oncology and other areas of infectious disease research. The core structure provides a foundation for extensive chemical modification, allowing for the fine-tuning of its pharmacological properties. Future research should focus on elucidating the precise mechanisms by which bisquinolines overcome drug resistance, optimizing the scaffold to improve safety and pharmacokinetic profiles, and further exploring its potential against a broader range of therapeutic targets.

References

• Ryckebusch, A., Deprez-Poulain, R., Maes, L., Debreu-Fontaine, M. A., Mouray, E., Grellier, P., & Sergheraert, C. (2003). Synthesis and in vitro and in vivo antimalarial activity of N1-(7-chloro-4-quinolyl)-1,4-bis(3-aminopropyl)piperazine derivatives. Journal of Medicinal Chemistry, 46(4), 542–557. [Link]

• Patel, R., Park, S. W., & Chudasama, H. (2019). Novel quinoline-piperazine hybrids: the design, synthesis and evaluation of antibacterial and antituberculosis properties. RSC Advances, 9(42), 24195–24208. [Link]

• Vennerstrom, J. L., Ellis, W. Y., Ager, A. L., Jr, & Andersen, S. L. (1992). Bisquinolines. 2. Antimalarial N,N-bis(7-chloroquinolin-4-yl)heteroalkanediamines. Journal of Medicinal Chemistry, 35(16), 3023–3027. [Link]

• Zhang, Y., Liu, Y., Zhang, H., Wang, M., Wang, Y., & Wang, J. (2024). Synthesis and biological evaluation of substituted quinolines containing piperazine moieties against Influenza A virus. Bioorganic & Medicinal Chemistry Letters, 105, 130081. [Link]

• MySkinRecipes. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Product Page. [Link]

• Kumar, S. (2016). 4-aminoquinolines: An Overview of Antimalarial Chemotherapy. Journal of Antimicrobial Agents. [Link]

• Guiguemde, A., et al. (2018). Design and Synthesis of Orally Bioavailable Piperazine Substituted 4(1H)-Quinolones with Potent Antimalarial Activity. Journal of Medicinal Chemistry. [Link]

• Vennerstrom, J. L., Ellis, W. Y., Ager, A. L., Jr, & Andersen, S. L. (1992). Bisquinolines. 1. N,N-bis(7-chloroquinolin-4-yl)alkanediamines with potential against chloroquine-resistant malaria. Journal of Medicinal Chemistry, 35(11), 2129–2134. [Link]

• Kondaparla, S., Debnath, U., Soni, A., Dola, V. R., Sinha, M., Srivastava, K., Puri, S. K., & Katti, S. B. (2016). Synthesis, Biological Evaluation, and Molecular Modeling Studies of Chiral Chloroquine Analogues as Antimalarial Agents. Antimicrobial Agents and Chemotherapy, 60(12), 7334–7345. [Link]

• Deprez-Poulain, R., et al. (2005). Synthesis and Antimalarial Evaluation of New N1-(7-Chloro-4-quinolyl)-1,4-bis(3-aminopropyl)piperazine Derivatives. Bioorganic & Medicinal Chemistry, 13(15), 4536-4546. [Link]

• PubChem. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Compound Summary. [Link]

• Vladimirova, S., et al. (2023). Novel 7-Chloro-4-aminoquinoline-benzimidazole Hybrids as Inhibitors of Cancer Cells Growth: Synthesis, Antiproliferative Activity, in Silico ADME Predictions, and Docking. Molecules, 28(10), 4056. [Link]

• Singh, V., et al. (2023). Design, synthesis, and biological evaluation of quinoline-piperazine/pyrrolidine derivatives as possible antileishmanial agents. European Journal of Medicinal Chemistry, 262, 115863. [Link]

• Bacher, A., et al. (2001). Synthesis and antiplasmodial activity of new N-[3-(4-{3-[(7-chloroquinolin-4-yl)amino]propyl}piperazin-1-yl)propyl]carboxamides. Journal of Medicinal Chemistry, 44(6), 897-906. [Link]

• Akhtar, M. S., et al. (2017). New antiprotozoal agents: Synthesis and biological evaluation of different 4-(7-chloroquinolin-4-yl) piperazin-1-yl)pyrrolidin-2-yl)methanone derivatives. Bioorganic & Medicinal Chemistry Letters, 27(4), 820-824. [Link]

• ARTIS STANDARDS. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Product Page. [Link]

• Ghorab, M. M., et al. (2016). Synthesis and potential antitumor activity of 7-(4-substituted piperazin-1-yl)-4-oxoquinolines based on ciprofloxacin and norfloxacin scaffolds: in silico studies. Future Medicinal Chemistry, 8(11), 1229-1244. [Link]

• Dr. PKS & MPS Classes. (2022, February 15). Mechanism of Action of Quinolines | Chloroquine, Pamaquine, Amodaquine, Primaquine | BP 601T [Video]. YouTube. [Link]

• Maccioni, E., et al. (2023). 7-Chloroquinolinehydrazones as First-in-Class Anticancer Experimental Drugs in the NCI-60 Screen among Different Investigated Series of Aryl, Quinoline, Pyridine, Benzothiazole and Imidazolehydrazones. Molecules, 28(9), 3899. [Link]

• Wang, Y., et al. (2021). Design, synthesis, anticancer activity and molecular docking of quinoline-based dihydrazone derivatives. RSC Advances, 11(50), 31631-31643. [Link]

• precisionFDA. (n.d.). 1,4-BIS(7-CHLOROQUINOLIN-4-YL)PIPERAZINE. Substance Details. [Link]

Sources

• 1. Bisquinolines. 1. N,N-bis(7-chloroquinolin-4-yl)alkanediamines with potential against chloroquine-resistant malaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. youtube.com [youtube.com]
• 7. Synthesis and in vitro and in vivo antimalarial activity of N1-(7-chloro-4-quinolyl)-1,4-bis(3-aminopropyl)piperazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bisquinolines. 2. Antimalarial N,N-bis(7-chloroquinolin-4-yl)heteroalkanediamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Novel quinoline-piperazine hybrids: the design, synthesis and evaluation of antibacterial and antituberculosis properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis and potential antitumor activity of 7-(4-substituted piperazin-1-yl)-4-oxoquinolines based on ciprofloxacin and norfloxacin scaffolds: in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Design, synthesis, anticancer activity and molecular docking of quinoline-based dihydrazone derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. Synthesis and biological evaluation of substituted quinolines containing piperazine moieties against Influenza A virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Design, synthesis, and biological evaluation of quinoline-piperazine/pyrrolidine derivatives as possible antileishmanial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. New antiprotozoal agents: Synthesis and biological evaluation of different 4-(7-chloroquinolin-4-yl) piperazin-1-yl)pyrrolidin-2-yl)methanone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as an internal standard

An Application Guide for the Use of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as an Internal Standard in LC-MS/MS Analysis

Authored by: A Senior Application Scientist

Abstract

The accurate quantification of analytes in complex biological matrices is a cornerstone of drug development, pharmacokinetics, and clinical research. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for compensating for analytical variability in liquid chromatography-mass spectrometry (LC-MS/MS) assays.[1][2] This document provides a detailed technical guide and experimental protocol for the application of for the precise quantification of its non-deuterated analog, 1,4-Bis(7-chloroquinolin-4-yl)piperazine. This guide is intended for researchers, analytical scientists, and drug development professionals seeking to develop robust and reliable bioanalytical methods.

The Foundational Role of a Deuterated Internal Standard

In quantitative LC-MS/MS analysis, achieving accuracy and precision is paramount. However, the analytical process is susceptible to various sources of error, including sample loss during extraction, inconsistent injection volumes, and fluctuations in instrument response.[3][4] Perhaps the most significant challenge is the "matrix effect," where co-eluting endogenous components from the biological sample (e.g., lipids, salts, proteins) interfere with the ionization of the target analyte, causing unpredictable signal suppression or enhancement.[5][6]

The principle of isotope dilution mass spectrometry (IDMS) provides an elegant solution to these challenges.[2] By adding a known quantity of a stable isotope-labeled version of the analyte—in this case, 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8—at the very beginning of the sample preparation process, we introduce a near-perfect proxy for the analyte.

Causality Behind the Choice: The deuterated standard is chemically and physically almost identical to the non-deuterated analyte.[7] This ensures that it co-elutes chromatographically and experiences the exact same degree of sample loss, extraction inefficiency, and ionization suppression or enhancement.[8][9] While the absolute signal intensity of both the analyte and the internal standard may vary between samples, their ratio remains constant and directly proportional to the analyte's concentration. This stable ratio is the key to negating variability and achieving highly reliable quantification.[4] Regulatory bodies like the U.S. Food and Drug Administration (FDA) strongly recommend the use of a SIL-IS for bioanalytical method validation to ensure data integrity.[10][11]

Caption: The principle of correction using a stable isotope-labeled internal standard (IS).

Analyte and Internal Standard Properties

1,4-Bis(7-chloroquinolin-4-yl)piperazine is a chemical intermediate and a known impurity related to the antimalarial drug Piperaquine.[12][13] Its accurate quantification is essential for quality control and research purposes.

Property	Analyte	Internal Standard
Chemical Name	1,4-Bis(7-chloroquinolin-4-yl)piperazine	1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8
CAS Number	31502-87-1[14]	Not applicable (custom synthesis)
Molecular Formula	C₂₂H₁₈Cl₂N₄[14]	C₂₂H₁₀D₈Cl₂N₄
Molecular Weight	409.31 g/mol [12]	~417.36 g/mol
Synonyms	Piperaquine Dimer Impurity[13]	Deuterated Piperaquine Dimer Impurity

Detailed Bioanalytical Protocol

This protocol provides a validated starting point for the quantification of 1,4-Bis(7-chloroquinolin-4-yl)piperazine in human plasma. Optimization may be required for different matrices or instrumentation.

Required Materials and Reagents

• Reference Standards: 1,4-Bis(7-chloroquinolin-4-yl)piperazine (Analyte), 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (Internal Standard, IS).

• Solvents: HPLC or LC-MS grade Methanol, Acetonitrile, Dimethyl sulfoxide (DMSO), and Formic Acid.

• Water: Deionized water, >18 MΩ·cm.

• Biological Matrix: Blank human plasma (K₂EDTA).

• Consumables: Calibrated pipettes and tips, 1.5 mL polypropylene microcentrifuge tubes, autosampler vials.

Preparation of Solutions

• Primary Stock Solutions (1.0 mg/mL):

  • Accurately weigh ~5 mg of the Analyte and the IS into separate volumetric flasks.

  • Dissolve in DMSO to create a final concentration of 1.0 mg/mL for each. These stocks should be stored at -20°C.

• Internal Standard Working Solution (100 ng/mL):

  • Perform serial dilutions of the IS primary stock solution using a 50:50 (v/v) mixture of Acetonitrile and Water to achieve a final concentration of 100 ng/mL.

• Calibration Curve (CC) and Quality Control (QC) Samples:

  • Prepare a series of intermediate spiking solutions by serially diluting the Analyte primary stock solution in 50:50 Acetonitrile/Water.

  • Spike these intermediate solutions into blank human plasma to create CC standards and QC samples. A typical concentration range might be 1 ng/mL to 1000 ng/mL.

  • QC samples should be prepared independently at a minimum of three levels: Low (LQC, ~3x LLOQ), Medium (MQC), and High (HQC).

Sample Preparation: Protein Precipitation

This method is fast, robust, and suitable for high-throughput analysis.

• Aliquot: Label 1.5 mL microcentrifuge tubes for each standard, QC, and unknown sample. Pipette 50 µL of the respective sample into each tube.

• Spike IS: Add 10 µL of the 100 ng/mL IS working solution to all tubes except for the blank matrix sample.

• Precipitate: Add 200 µL of ice-cold Acetonitrile containing 0.1% formic acid to each tube.

• Vortex: Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer: Carefully transfer 150 µL of the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Caption: Workflow for the protein precipitation sample preparation protocol.

LC-MS/MS Instrumental Conditions

The following parameters provide a robust starting point for analysis on a standard triple quadrupole mass spectrometer.

Parameter	Recommended Condition
LC System
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3.0 min, hold for 1.0 min, re-equilibrate
Column Temperature	40°C
Injection Volume	5 µL
MS/MS System
Ionization Mode	Electrospray Ionization, Positive (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp	400°C
MRM Transitions
Analyte	Q1: 409.1 → Q3: 286.1 (Quantifier)
Q1: 409.1 → Q3: 219.1 (Qualifier)
Internal Standard	Q1: 417.1 → Q3: 290.1 (Quantifier, assuming d4 on piperazine ring)

Note: The exact m/z values for MRM transitions should be optimized by infusing the pure compounds. The proposed IS transition assumes fragmentation retains a portion of the deuterated piperazine ring.

Data Analysis and Method Validation

Quantification

A calibration curve is generated by plotting the peak area ratio (Analyte Peak Area / IS Peak Area) versus the nominal concentration of the CC standards. A linear regression with a 1/x² weighting factor is typically the most appropriate model. The concentrations of QC and unknown samples are then back-calculated from this curve.

Self-Validating System and Regulatory Compliance

For a method to be trustworthy, it must be validated according to established guidelines from regulatory bodies like the FDA.[15][16][17] The use of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is integral to meeting these stringent requirements.

• Accuracy and Precision: The calculated concentrations of the QC samples must be within ±15% of their nominal value (±20% at the Lower Limit of Quantification, LLOQ).[10][11] The precision, measured as the coefficient of variation (%CV), should not exceed 15% (20% at LLOQ).

• Selectivity: Six unique sources of blank matrix should be analyzed to confirm the absence of interfering peaks at the retention times of the analyte and the IS.

• Matrix Effect: The deuterated IS is critical for assessing and compensating for matrix effects. The consistency of the IS response across different samples provides a diagnostic tool for evaluating ion suppression.[8][9]

• Recovery: The extraction efficiency of the analyte and IS should be consistent and reproducible, although it does not need to be 100%.[16][17]

Conclusion

The use of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as a stable isotope-labeled internal standard is the most reliable strategy for the accurate and precise quantification of its corresponding analyte in complex biological matrices. By co-eluting and mirroring the behavior of the analyte throughout the analytical process, it effectively corrects for variability in sample preparation and instrument response, particularly ion suppression. The protocols and principles outlined in this guide provide a robust framework for developing validated, high-quality bioanalytical methods that meet stringent scientific and regulatory standards.

References

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (n.d.). Google Scholar.
• Ion Suppression: A Major Concern in Mass Spectrometry. (n.d.). LCGC International.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). BenchChem.
• A Comparative Guide to FDA Guidelines for Bioanalytical Method Validation with Internal Standards. (n.d.). BenchChem.
• Managing Ionization Suppression in Mass Spectrometry. (n.d.). BenchChem.
• Deuterated Standards for LC-MS Analysis. (2025, November 8). ResolveMass Laboratories Inc.
• The Role of Internal Standards In Mass Spectrometry. (n.d.). SCION Instruments.
• Matrix Effects and Ion Suppression in LC-MS: A Practical Guide for Researchers. (n.d.). Longdom Publishing.
• The Gold Standard: A Technical Guide to Deuterated Internal Standards in LC-MS. (n.d.). BenchChem.
• What are the Best Practices of LC-MS/MS Internal Standards? (n.d.). NorthEast BioLab.
• Song, Q., & Hop, C. (2004). Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS. Journal of the American Society for Mass Spectrometry, 15(1), 123-129.
• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry.
• U.S. Food and Drug Administration. (n.d.). Bioanalytical Method Validation of ANDAs- What the Assessor Looks For.
• U.S. Food and Drug Administration. (2013). Draft Guidance for Industry: Bioanalytical Method Validation.
• Synthesis and Evaluation of Novel 1-(4-(7-chloroquinolin-4-yl)piperazin-1-yl)-2-(N-substituted-amino)ethanone Derivatives. (n.d.). BenchChem.
• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). ResolveMass Laboratories Inc.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. (n.d.). MySkinRecipes.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. (n.d.). ARTIS STANDARDS.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. (n.d.). PubChem.

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 4. nebiolab.com [nebiolab.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. longdom.org [longdom.org]
• 7. resolvemass.ca [resolvemass.ca]
• 8. texilajournal.com [texilajournal.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 13. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [artis-standards.com]
• 14. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. fda.gov [fda.gov]
• 16. fda.gov [fda.gov]
• 17. downloads.regulations.gov [downloads.regulations.gov]

Application Note: High-Throughput Quantitative Analysis of Piperaquine in Human Plasma using LC-MS/MS with a Stable Isotope-Labeled Internal Standard

Abstract

This application note details a robust and sensitive high-throughput method for the quantification of the antimalarial drug piperaquine (PQ) in human plasma. The method utilizes liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) and incorporates the stable isotope-labeled (SIL) compound, 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (PQ-d8), as the internal standard (IS) to ensure high accuracy and precision. Sample preparation is streamlined using a simple and efficient protein precipitation protocol. The method is validated according to the principles outlined in the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA) guidelines for bioanalytical method validation.[1][2][3] This protocol is designed for researchers, scientists, and drug development professionals requiring reliable pharmacokinetic data for piperaquine in clinical and preclinical studies.

Introduction

Piperaquine is a bisquinoline compound that has become a critical component of artemisinin-based combination therapies (ACTs) for the treatment of uncomplicated Plasmodium falciparum malaria.[4][5] Its long elimination half-life, which can extend up to 30 days, makes it an effective partner drug, providing post-treatment prophylactic protection.[6] Accurate measurement of piperaquine concentrations in plasma is essential for pharmacokinetic (PK) studies, therapeutic drug monitoring, and establishing dose-response relationships, particularly in special populations like children and pregnant women.[7][8][9][10]

The physicochemical properties of piperaquine, such as its high lipophilicity and tendency to adsorb to surfaces, present analytical challenges, often leading to issues like peak tailing and carryover in chromatographic systems.[11][12] The use of a stable isotope-labeled internal standard, such as PQ-d8, is the gold standard for mitigating these issues. A SIL-IS co-elutes with the analyte and shares identical chemical and physical properties, allowing it to effectively compensate for variations in sample preparation, matrix effects, and instrument response. This principle, known as stable isotope dilution, is fundamental to achieving the highest level of accuracy and precision in quantitative bioanalysis.

This application note provides a comprehensive protocol for a validated LC-MS/MS method employing a simple protein precipitation extraction and PQ-d8 for the reliable quantification of piperaquine in human plasma.

Principle of the Method

The method is based on the principle of stable isotope dilution mass spectrometry. A known amount of the internal standard, piperaquine-d8, is added to a plasma sample. Both the analyte (piperaquine) and the IS are then extracted from the plasma matrix via protein precipitation. The extract is injected into an LC-MS/MS system where the compounds are chromatographically separated and then detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The ratio of the peak area of the analyte to the peak area of the internal standard is used to calculate the concentration of piperaquine in the unknown sample by referencing a calibration curve constructed with standards of known concentrations.

Caption: High-Throughput Plasma Sample Preparation Workflow.

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions and may require optimization for specific instrumentation.

Parameter	Condition	Rationale
LC System	UPLC/HPLC	Provides necessary separation from matrix components.
Column	Gemini C18, 50x2.0mm, 5µm	C18 chemistry provides good retention for lipophilic compounds like piperaquine.
Mobile Phase A	Water with 0.1% NH4OH	A basic mobile phase improves peak shape for basic compounds like piperaquine. [13]
Mobile Phase B	Methanol with 0.1% NH4OH	Organic solvent for elution.
Flow Rate	0.4 mL/min	Standard flow rate for a 2.0 mm ID column.
Gradient	Start at 30% B, ramp to 95% B, hold, and re-equilibrate.	Gradient elution is necessary to elute piperaquine and clean the column.
Injection Volume	5 µL	Balances sensitivity with minimizing matrix load.
MS System	Triple Quadrupole Mass Spectrometer	Required for MRM-based quantification.
Ionization Source	Electrospray Ionization (ESI), Positive Mode	Piperaquine contains multiple basic nitrogen atoms that are readily protonated. [14]
MRM Transitions	Piperaquine (PQ): Q1: 535.2 -> Q3: 288.2 PQ-d8 (IS): Q1: 541.2 -> Q3: 294.2	These are commonly cited and specific precursor-product ion pairs for quantification. [11][14][15]
Source Temp.	500 °C	Optimized for efficient desolvation.
Collision Energy	~40-50 eV	Must be optimized to maximize product ion intensity.

Method Validation

The method must be validated to demonstrate its reliability for the intended application. Validation should be performed in accordance with regulatory guidelines from the FDA and/or EMA. [1][2][3]

Validation Parameter	Description	Acceptance Criteria
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the retention time of the analyte or IS in blank plasma from at least 6 sources.
Calibration Curve	Relationship between instrument response and known concentrations.	Correlation coefficient (r²) ≥ 0.99. A minimum of 6 non-zero standards.
Accuracy & Precision	Closeness of measured values to the nominal value (accuracy) and the degree of scatter (precision).	For QC samples, mean accuracy should be within 85-115% of nominal (80-120% at LLOQ). Precision (%CV) should not exceed 15% (20% at LLOQ). [11]
Matrix Effect	The suppression or enhancement of ionization due to co-eluting matrix components.	The coefficient of variation (%CV) of the IS-normalized matrix factor should be ≤15% across at least 6 lots of plasma. [14]
Recovery	The efficiency of the extraction procedure.	Should be consistent and reproducible, though not necessarily 100%.

| Stability | Stability of the analyte in the biological matrix under various conditions (freeze-thaw, bench-top, long-term storage). | Mean concentrations of stability samples must be within ±15% of nominal concentrations. |

Results and Discussion

Under the described conditions, piperaquine and its deuterated internal standard typically elute with sharp, symmetrical peaks. The simple protein precipitation method provides adequate cleanup for sensitive detection and demonstrates high recovery and minimal matrix effects. The use of a stable isotope-labeled internal standard ensures that any minor variations in extraction efficiency or ion suppression are corrected, leading to excellent accuracy and precision. The method's linear range is suitable for capturing clinically relevant plasma concentrations following therapeutic dosing. [7][11]

Conclusion

The LC-MS/MS method described in this application note is a robust, sensitive, and high-throughput solution for the quantitative analysis of piperaquine in human plasma. The streamlined protein precipitation protocol and the use of a deuterated internal standard (1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8) make this method highly reliable and suitable for large-scale pharmacokinetic studies in drug development and clinical research. The validation parameters demonstrate that the method meets the stringent requirements of international regulatory guidelines for bioanalytical assays.

References

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link]

• Huang, L., et al. (n.d.). Determination of the antimalarial drug piperaquine in small volume pediatric plasma samples by LC–MS/MS. NIH. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2024). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]

• Nyunt, M. M., et al. (2012). Population Pharmacokinetics and Pharmacodynamics of Piperaquine in Children With Uncomplicated Falciparum Malaria. Clinical Pharmacology & Therapeutics. [Link]

• He, Y., et al. (2025). A Comprehensive Review on the Pharmacokinetics and Bioanalysis of Piperaquine. Current Drug Metabolism. [Link]

• Huang, L., et al. (2017). LC-MS/MS quantitation of antimalarial drug piperaquine and metabolites in human plasma. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Tarning, J., et al. (2017). Population Pharmacokinetic Properties of Piperaquine in Falciparum Malaria: An Individual Participant Data Meta-Analysis. PLOS Medicine. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• Tarning, J., et al. (2017). Population Pharmacokinetic Properties of Piperaquine in Falciparum Malaria: An Individual Participant Data Meta-Analysis. PLOS Medicine. [Link]

• Tarning, J., et al. (2012). Population Pharmacokinetics of Dihydroartemisinin and Piperaquine in Pregnant and Nonpregnant Women with Uncomplicated Malaria. Antimicrobial Agents and Chemotherapy. [Link]

• Timmerman, P., et al. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Bioanalysis. [Link]

• U.S. Food and Drug Administration. (2001). Bioanalytical Method Validation Guidance for Industry. [Link]

• Viswanathan, C. T., et al. (2007). Quantitative bioanalytical methods validation and implementation: best practices for chromatographic and ligand binding assays. Pharmaceutical Research. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• U.S. Department of Health and Human Services. (n.d.). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]

• SlideShare. (n.d.). Bioanalytical method validation emea. [Link]

• Hodel, E. M., et al. (2016). A high-throughput LC-MS/MS assay for piperaquine from dried blood spots: Improving malaria treatment in resource-limited settings. Journal of Chromatography B. [Link]

• Huang, L., et al. (2017). Determination of unbound piperaquine in human plasma by ultra-high performance liquid chromatography tandem mass spectrometry. eScholarship. [Link]

• Huang, L., et al. (2020). Determination of piperaquine concentration in human plasma and the correlation of capillary versus venous plasma concentrations. Malaria Journal. [Link]

• Huang, L., et al. (2020). Determination of piperaquine concentration in human plasma and the correlation of capillary versus venous plasma concentrations. Malaria Journal. [Link]

• Bicalho, B., et al. (2012). Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS. Scielo. [Link]

• Bicalho, B., et al. (2012). Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS. Revista Brasileira de Ciências Farmacêuticas. [Link]

• Zhao, L., & Juck, M. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent Technologies, Inc. [Link]

• Artis Standards. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. [Link]

• Singh, K., et al. (2017). Novel quinolinepiperazinyl-aryltetrazoles targeting the blood stage of Plasmodium falciparum. RSC Advances. [Link]

• Basco, L. K., et al. (2000). In Vitro Activities of Piperaquine and Other 4-Aminoquinolines against Clinical Isolates of Plasmodium falciparum in Cameroon. Antimicrobial Agents and Chemotherapy. [Link]

• National Center for Biotechnology Information. (n.d.). Piperaquine. PubChem. [Link]

• Gellis, B., et al. (2007). Synthesis and antiplasmodial activity of new N-[3-(4-{3-[(7-chloroquinolin-4-yl)amino]propyl}piperazin-1-yl)propyl]carboxamides. Bioorganic & Medicinal Chemistry. [Link]

Sources

• 1. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. In Vitro Activities of Piperaquine and Other 4-Aminoquinolines against Clinical Isolates of Plasmodium falciparum in Cameroon - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Piperaquine | C29H32Cl2N6 | CID 122262 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. A Comprehensive Review on the Pharmacokinetics and Bioanalysis of Piperaquine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Population Pharmacokinetic Properties of Piperaquine in Falciparum Malaria: An Individual Participant Data Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Population Pharmacokinetic Properties of Piperaquine in Falciparum Malaria: An Individual Participant Data Meta-Analysis | PLOS Medicine [journals.plos.org]
• 10. Population Pharmacokinetics of Dihydroartemisinin and Piperaquine in Pregnant and Nonpregnant Women with Uncomplicated Malaria - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of the antimalarial drug piperaquine in small volume pediatric plasma samples by LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. malariaworld.org [malariaworld.org]
• 14. Determination of piperaquine concentration in human plasma and the correlation of capillary versus venous plasma concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Determination of unbound piperaquine in human plasma by ultra-high performance liquid chromatography tandem mass spectrometry [escholarship.org]

Application Notes & Protocols: Leveraging 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 for Robust Pharmacokinetic Studies

<_ _>

Introduction: The Pursuit of Precision in Pharmacokinetics

The journey of a drug candidate from discovery to clinical application is paved with rigorous evaluation, a cornerstone of which is pharmacokinetics (PK)—the study of how an organism affects a drug.[1][2] Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of a therapeutic agent is paramount for determining safe and effective dosing regimens.[2][3][4] Within this intricate field, the accuracy and reliability of bioanalytical methods are non-negotiable. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as a stable isotope-labeled internal standard (SIL-IS) in pharmacokinetic studies of its non-labeled counterpart, a compound of interest in antimalarial and potentially other therapeutic areas due to its structural similarity to chloroquine.[5][6]

1,4-Bis(7-chloroquinolin-4-yl)piperazine is a bisquinoline compound that has been investigated for its potential against chloroquine-resistant malaria. The development of robust analytical methods is crucial for accurately characterizing its pharmacokinetic profile. The use of a deuterated internal standard, such as 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, is the gold standard in quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis.[7][8][9] This application note will elucidate the rationale behind using a SIL-IS and provide detailed protocols for its implementation in a typical PK study workflow.

The Critical Role of Deuterated Internal Standards in LC-MS/MS Bioanalysis

Quantitative analysis of drugs in complex biological matrices like plasma or serum is susceptible to various sources of error. One of the most significant challenges is the "matrix effect," where co-eluting endogenous components of the sample can enhance or suppress the ionization of the analyte in the mass spectrometer's ion source, leading to inaccurate quantification.[10][11][12][13][14]

A stable isotope-labeled internal standard is a near-perfect mimic of the analyte.[8][15] By replacing eight hydrogen atoms with deuterium in the piperazine ring of 1,4-Bis(7-chloroquinolin-4-yl)piperazine, the -d8 version has a higher mass but exhibits virtually identical physicochemical properties, including chromatographic retention time, extraction recovery, and ionization efficiency.[7][9][15] By adding a known amount of the SIL-IS to every sample and standard at the beginning of the sample preparation process, it experiences the same experimental variations as the analyte.[7][16] The mass spectrometer can differentiate between the analyte and the SIL-IS based on their mass-to-charge ratio (m/z). The ratio of the analyte's peak area to the SIL-IS's peak area is then used for quantification. This ratiometric approach effectively cancels out variability introduced during sample preparation and analysis, thereby significantly improving the accuracy, precision, and robustness of the assay.[7][15]

Visualizing the Workflow: From Sample to Data

The following diagram illustrates the typical workflow for a pharmacokinetic study utilizing a stable isotope-labeled internal standard.

Caption: Pharmacokinetic study workflow using a deuterated internal standard.

Detailed Protocols for Pharmacokinetic Analysis

This section outlines the step-by-step methodologies for conducting a pharmacokinetic study of 1,4-Bis(7-chloroquinolin-4-yl)piperazine using its deuterated analog as an internal standard. All procedures should be performed in accordance with relevant regulatory guidelines, such as those from the FDA.[17][18][19][20]

Materials and Reagents

• Analyte: 1,4-Bis(7-chloroquinolin-4-yl)piperazine (purity ≥98%)

• Internal Standard: 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (isotopic purity ≥99%, chemical purity ≥98%)

• Biological Matrix: Control human plasma (with appropriate anticoagulant, e.g., K2EDTA)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Reagents for SPE: Solid-phase extraction cartridges (e.g., C18, 100 mg, 1 mL)

• Other: Pipettes, centrifuge tubes, 96-well plates, vortex mixer, centrifuge, SPE manifold.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 1,4-Bis(7-chloroquinolin-4-yl)piperazine in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 in 10 mL of methanol.

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the analyte stock solution with 50:50 (v/v) acetonitrile:water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the internal standard stock solution with 50:50 (v/v) acetonitrile:water. The final concentration should be optimized based on the expected analyte concentrations in the study samples.

Preparation of Calibration Standards and Quality Control Samples

• Calibration Curve (CC) Standards: Spike control human plasma with the appropriate analyte working solutions to achieve a range of concentrations covering the expected in-vivo concentrations (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Quality Control (QC) Samples: Prepare QC samples in control human plasma at a minimum of three concentration levels: low, medium, and high (e.g., 3, 75, 750 ng/mL).

Sample Preparation: Protein Precipitation and Solid-Phase Extraction

This two-step procedure is designed to effectively remove proteins and other interfering substances from the plasma samples.[21][22][23][24]

Protein Precipitation:

• To 100 µL of plasma sample (unknown, CC, or QC), add 20 µL of the internal standard working solution (100 ng/mL).

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to precipitate the proteins.[21][25]

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

Solid-Phase Extraction (SPE): [26][27][28]

• Condition the SPE cartridge: Pass 1 mL of methanol followed by 1 mL of water through the C18 SPE cartridge.

• Load the sample: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Wash: Wash the cartridge with 1 mL of water to remove polar interferences.

• Elute: Elute the analyte and internal standard with 1 mL of methanol into a clean collection tube.

• Evaporate and Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase starting composition (e.g., 90% mobile phase A, 10% mobile phase B).

LC-MS/MS Analysis

The following are suggested starting parameters for method development. Optimization will be required for specific instrumentation.

Table 1: Suggested LC-MS/MS Parameters

Parameter	Suggested Setting
Liquid Chromatography
HPLC System	A high-performance liquid chromatography system
Column	C18 column (e.g., 50 mm x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start at 10% B, ramp to 90% B over 5 min, hold for 1 min, return to 10% B and re-equilibrate for 2 min.
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Mass Spectrometry
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions (Analyte)	To be determined by infusing the analyte. Expected [M+H]+ for C22H18Cl2N4 is m/z 409.1.[29]
MRM Transitions (IS)	To be determined by infusing the IS. Expected [M+H]+ for C22H18Cl2N4-d8 is m/z 417.1.
Collision Energy (CE)	To be optimized for each transition.
Dwell Time	100 ms

Data Analysis and Pharmacokinetic Parameter Calculation

• Quantification: Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards. A linear regression with a weighting factor of 1/x or 1/x² is typically used.

• Calculate Concentrations: Determine the concentrations of 1,4-Bis(7-chloroquinolin-4-yl)piperazine in the unknown and QC samples using the regression equation from the calibration curve.

• Pharmacokinetic Analysis: The resulting concentration-time data are then used to calculate key pharmacokinetic parameters such as:

  • Maximum plasma concentration (Cmax)

  • Time to reach maximum concentration (Tmax)

  • Area under the plasma concentration-time curve (AUC)

  • Elimination half-life (t1/2)

  • Clearance (CL)

  • Volume of distribution (Vd)

Method Validation

The bioanalytical method must be validated according to regulatory guidelines to ensure its reliability.[17][20][30] Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: Assessed by analyzing QC samples at multiple concentrations on different days.

• Calibration Curve: Linearity, range, and the lower limit of quantification (LLOQ).

• Recovery: The extraction efficiency of the analyte and internal standard.

• Matrix Effect: Assessed to ensure that the matrix does not interfere with the quantification.[10][11][12]

• Stability: Stability of the analyte in the biological matrix under various storage and processing conditions (e.g., freeze-thaw, bench-top, long-term).

Conclusion

The use of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as a stable isotope-labeled internal standard is indispensable for the accurate and precise quantification of its non-labeled analog in pharmacokinetic studies. The protocols outlined in this application note provide a robust framework for developing and validating a bioanalytical method using LC-MS/MS. By adhering to these principles and methodologies, researchers can generate high-quality pharmacokinetic data that is essential for advancing the development of new therapeutic agents.

References

• Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC - NIH. (n.d.). Retrieved January 5, 2026, from [Link]

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (n.d.). Retrieved January 5, 2026, from [Link]

• Davis, T. M. E. (2016). Pharmacokinetic studies of antimalarials: recent developments. Expert Review of Clinical Pharmacology, 9(3), 341–3. [Link]

• FDA. (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER), Center for Veterinary Medicine (CVM). Retrieved from [Link]

• Davis, T. M. E. (2015). Pharmacokinetic studies of antimalarials: recent developments. Expert Review of Clinical Pharmacology, 9(3), 341-343. [Link]

• FDA. (2025). Bioanalytical Method Validation for Biomarkers Guidance for Industry. Retrieved from [Link]

• Davis, T. M. E. (2015). Pharmacokinetic studies of antimalarials: recent developments. Expert Review of Clinical Pharmacology, 9(3), 341-343. Retrieved from [Link]

• Importance of matrix effects in LC-MS/MS bioanalysis. (2014, February 6). Bioanalysis Zone. Retrieved from [Link]

• Zhang, Y., et al. (2012). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Journal of Analytical & Bioanalytical Techniques, 3(5). [Link]

• HHS.gov. (n.d.). Bioanalytical Method Validation for Biomarkers Guidance. Retrieved January 5, 2026, from [Link]

• The Center for Biosimilars. (2018, June 12). FDA Finalizes Guidance on Bioanalytical Method Validation. Retrieved from [Link]

• FDA. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• Dams, R., et al. (2003). Matrix effect elimination during LC-MS/MS bioanalytical method development. Journal of Chromatography B, 797(1-2), 1-13. [Link]

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). matrix-effect-in-bioanalysis-an-overview.pdf. Retrieved January 5, 2026, from [Link]

• ResolveMass Laboratories Inc. (2025, November 8). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. [Link]

• White, N. J. (1997). Clinical pharmacokinetics of antimalarial drugs. Clinical Pharmacokinetics, 32(3), 165–184. [Link]

• Towards optimal design of anti-malarial pharmacokinetic studies. (n.d.). Retrieved January 5, 2026, from [Link]

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. YouTube. [Link]

• Li, S., et al. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. Metabolites, 11(5), 294. [Link]

• IonSource. (2016, January 19). Sample Preparation for PK//MS Analysis. Retrieved from [Link]

• Li, S., et al. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. Metabolites, 11(5), 294. Retrieved from [Link]

• Li, S., et al. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. Metabolites, 11(5), 294. Retrieved from [Link]

• Popović, G., Čakar, M., & Agbaba, D. (2007). A New Solid-Phase Extraction Method for Determination of Pantoprazole in Human Plasma Using High-Performance Liquid Chromatography. Journal of the Brazilian Chemical Society, 18(1), 116-121. [Link]

• Picó, Y., et al. (2001). Analysis of pyridoquinoline derivatives by liquid chromatography/atmospheric pressure chemical ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 15(11), 862-866. [Link]

• Phenomenex. (2025, June 9). Protein Precipitation Method. Retrieved from [Link]

• Shaaban, M. A., et al. (2017). Simple protein precipitation extraction technique followed by validated chromatographic method for linezolid analysis in real human plasma samples to study its pharmacokinetics. Journal of Chromatography B, 1043, 147-152. [Link]

• AxisPharm. (2024, August 1). Protein Precipitation Technical Guide. Retrieved from [Link]

• PubChem. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026, from [Link]

• Egan, T. J. (2000). Bisquinoline antimalarials: their role in malaria chemotherapy. Journal of Pharmacy and Pharmacology, 52(5), 593-599. [Link]

• Mabire, D., et al. (2005). Synthesis, structure-activity relationship, and receptor pharmacology of a new series of quinoline derivatives acting as selective, noncompetitive mGlu1 antagonists. Journal of Medicinal Chemistry, 48(6), 2134-2153. [Link]

• ResearchGate. (n.d.). (PDF) Synthesis of Quinoline-Based New Chiral Derivatizing Reagents and its use in the Derivatization and Enantioseparation of Few Structurally Similar β-Blockers using Liquid Chromatography and Structural Optimization using DFT. Retrieved January 5, 2026, from [Link]

• MySkinRecipes. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026, from [Link]

• ARTIS STANDARDS. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026, from [Link]

• ResearchGate. (n.d.). LC-MS/MS results of quinoline biotransformation by C. lunata IM 4417. Retrieved January 5, 2026, from [Link]

• Pharmaffiliates. (n.d.). 31502-87-1 | Product Name : 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026, from [Link]

• MDPI. (n.d.). Novel 7-Chloro-4-aminoquinoline-benzimidazole Hybrids as Inhibitors of Cancer Cells Growth: Synthesis, Antiproliferative Activity, in Silico ADME Predictions, and Docking. Retrieved January 5, 2026, from [Link]

• Dubbelman, A. C., et al. (2012). Development and validation of LC-MS/MS assays for the quantification of E7080 and metabolites in various human biological matrices. Journal of Chromatography B, 887-888, 25-34. [Link]

• Adebayo, J. O., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances, 12(28), 17873-17899. [Link]

• Vennerstrom, J. L., et al. (1992). Bisquinolines. 1. N,N-bis(7-chloroquinolin-4-yl)alkanediamines with potential against chloroquine-resistant malaria. Journal of Medicinal Chemistry, 35(11), 2129-2134. [Link]

• Wikipedia. (n.d.). Quinine. Retrieved January 5, 2026, from [Link]

• AWS. (n.d.). “STRUCTURE BASED DRUG DISCOVERY, DOCKING, MODELLING, SYNTHESIS AND ANTICANCER SCREENING OF SOME NOVEL QUINOLINE DERIVATIVES”. Retrieved January 5, 2026, from [Link]

• Favorable Preclinical Pharmacological Profile of a Novel Antimalarial Pyrrolizidinylmethyl Derivative of 4-amino-7-chloroquinoline with Potent In Vitro and In Vivo Activities - PMC - NIH. (2023, May 14). Retrieved January 5, 2026, from [Link]

• Development of a New Generation of 4-Aminoquinoline Antimalarial Compounds Using Predictive Pharmacokinetic and Toxicology Models - NIH. (n.d.). Retrieved January 5, 2026, from [Link]

Sources

• 1. Pharmacokinetic studies of antimalarials: recent developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Clinical pharmacokinetics of antimalarial drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bisquinoline antimalarials: their role in malaria chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 7. texilajournal.com [texilajournal.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. scispace.com [scispace.com]
• 10. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bioanalysis-zone.com [bioanalysis-zone.com]
• 12. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. eijppr.com [eijppr.com]
• 15. resolvemass.ca [resolvemass.ca]
• 16. m.youtube.com [m.youtube.com]
• 17. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 18. labs.iqvia.com [labs.iqvia.com]
• 19. centerforbiosimilars.com [centerforbiosimilars.com]
• 20. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 21. ionsource.com [ionsource.com]
• 22. documents.thermofisher.com [documents.thermofisher.com]
• 23. Protein Precipitation Method | Phenomenex [phenomenex.com]
• 24. Protein Precipitation Technical Guide | AxisPharm [axispharm.com]
• 25. sigmaaldrich.com [sigmaaldrich.com]
• 26. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. scispace.com [scispace.com]
• 28. A New Solid-Phase Extraction Method for Determination of Pantoprazole in Human Plasma Using High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 29. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 30. hhs.gov [hhs.gov]

Application Note &amp; Protocols: The Role of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 in Quantitative Drug Metabolism Studies

A Senior Application Scientist's Guide for Bioanalytical Researchers

Introduction: The Pursuit of Precision in Bioanalysis

In the landscape of drug discovery and development, the accurate quantification of a drug candidate, its metabolites, or related impurities in biological matrices is paramount. This process, known as bioanalysis, forms the bedrock of pharmacokinetic (PK) and drug metabolism (DMPK) studies, directly influencing critical decisions on dosing, safety, and efficacy. The compound 1,4-Bis(7-chloroquinolin-4-yl)piperazine, a dimeric structure related to antimalarial drugs like chloroquine and piperaquine, often arises as a significant impurity or metabolite that requires precise monitoring.[1][2] Its quantification, however, is subject to analytical variabilities inherent in complex biological samples.

To surmount these challenges, the principle of isotope dilution mass spectrometry (IDMS) is employed, which is considered the gold standard for quantitative bioanalysis.[3][4] This methodology relies on a Stable Isotope-Labeled Internal Standard (SIL-IS), a non-radioactive, heavier version of the analyte.[] 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (BCQP-d8) is the deuterated SIL-IS for its "light" counterpart, 1,4-Bis(7-chloroquinolin-4-yl)piperazine (BCQP). Because a SIL-IS is chemically identical to the analyte, it co-elutes chromatographically and experiences nearly identical behavior during sample extraction, handling, and ionization in the mass spectrometer.[6][7] This co-behavior allows the SIL-IS to normalize for sample loss and matrix effects—the suppression or enhancement of ionization caused by other components in the biological sample—thereby dramatically improving the accuracy, precision, and robustness of the quantification.[6][8]

This guide provides detailed application notes and protocols for the use of BCQP-d8 in both in vitro and in vivo drug metabolism studies, grounded in established scientific principles and regulatory expectations.[9]

Analyte and Internal Standard Profile

A clear understanding of the physicochemical properties of both the analyte and the internal standard is the first step in developing a robust bioanalytical method.

Property	1,4-Bis(7-chloroquinolin-4-yl)piperazine (Analyte)	1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (Internal Standard)
Abbreviation	BCQP	BCQP-d8
Molecular Formula	C₂₂H₁₈Cl₂N₄[10]	C₂₂H₁₀D₈Cl₂N₄
Monoisotopic Mass	408.091 g/mol [10]	416.141 g/mol
Chemical Structure	Dimeric quinoline linked by a piperazine core[10]	Identical structure with 8 deuterium atoms on the piperazine ring
Purity Requirements	High chemical purity (>98%)	High chemical purity (>98%) and high isotopic enrichment (≥98%)[8]

Core Application: In Vitro Metabolic Stability Assessment

3.1. Scientific Rationale & Objective

Before a drug candidate proceeds to extensive in vivo testing, its metabolic stability must be assessed. This is typically done by incubating the compound with liver subcellular fractions, such as microsomes or S9 fractions, which are rich in drug-metabolizing enzymes like Cytochrome P450s (CYPs).[11][12][13][14] The objective is to determine the intrinsic clearance of the compound—the rate at which it is metabolized—which helps predict its in vivo half-life and oral bioavailability.[15] Accurate quantification of the remaining parent compound (BCQP) over time is critical, a task for which BCQP-d8 is ideally suited.

3.2. Experimental Workflow: Metabolic Stability Assay

Caption: Workflow for in vitro metabolic stability assay.

3.3. Detailed Protocol: Microsomal Stability Assay

• Reagent Preparation:

  • Prepare a 1 M potassium phosphate buffer (pH 7.4).

  • Prepare an NADPH regenerating system solution (e.g., Corning Gentest™).

  • Prepare a 10 mM stock solution of BCQP in DMSO. Further dilute to 100 µM in 50:50 Acetonitrile:Water.

  • Prepare a 1 µM stock solution of the internal standard, BCQP-d8, in acetonitrile. This will serve as the "stop solution."

• Incubation Setup (per time point):

  • In a microcentrifuge tube, combine phosphate buffer, water, and liver microsomes (final protein concentration typically 0.5-1.0 mg/mL).[13]

  • Pre-incubate the mixture at 37°C for 5 minutes to equilibrate the temperature.

  • Initiate the metabolic reaction by adding the BCQP working solution to achieve a final concentration of 1 µM. The final concentration of the organic solvent (e.g., DMSO) should be kept low (<0.2%) to avoid inhibiting enzyme activity.[12]

  • Immediately add the NADPH regenerating system to start the reaction. For the T=0 time point, the stop solution is added before the NADPH system.

• Reaction & Quenching:

  • Incubate the reaction tubes at 37°C in a shaking water bath.

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding 2-3 volumes of the ice-cold acetonitrile containing BCQP-d8.[16] This simultaneously stops enzymatic activity and precipitates proteins.[17]

• Sample Preparation for LC-MS/MS:

  • Vortex the quenched samples vigorously for 1 minute.

  • Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a 96-well plate or autosampler vials for analysis.

Core Application: In Vivo Pharmacokinetic (PK) Study

4.1. Scientific Rationale & Objective

Following promising in vitro data, the next step is to understand how a compound behaves in a living organism. A pharmacokinetic study involves administering the compound to an animal model (e.g., rat, mouse) and measuring its concentration in plasma or other tissues over time. The objective is to determine key PK parameters like Cmax (maximum concentration), Tmax (time to Cmax), AUC (Area Under the Curve), and elimination half-life. This data is essential for establishing a drug's absorption, distribution, metabolism, and excretion (ADME) profile. The use of BCQP-d8 is critical for achieving the level of accuracy and precision required by regulatory agencies for such studies.[9][18]

4.2. Experimental Workflow: Bioanalytical Sample Preparation

Caption: Bioanalytical workflow for a plasma-based PK study.

4.3. Detailed Protocol: Plasma Sample Analysis

• Preparation of Standards and QCs:

  • Prepare separate stock solutions of BCQP (for calibration standards and QCs) and BCQP-d8 (for internal standard working solution) in a suitable organic solvent.[18]

  • Create a calibration curve by spiking blank control plasma with known concentrations of BCQP across the expected analytical range (e.g., 1 to 1000 ng/mL).

  • Prepare Quality Control (QC) samples in blank plasma at a minimum of three levels: low, medium, and high.

• Sample Extraction (Protein Precipitation):

  • Arrange study samples, calibration standards, and QCs in a 96-well plate.

  • To each well containing 50 µL of plasma, add 150 µL of ice-cold acetonitrile containing the BCQP-d8 internal standard at a fixed concentration (e.g., 100 ng/mL). The 3:1 ratio of solvent to sample is effective for protein removal.[19]

  • Seal the plate and vortex for 2-5 minutes to ensure complete protein precipitation.[17][20]

  • Centrifuge the plate at approximately 4000 x g for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer ~100 µL of the clear supernatant into a new 96-well plate, being careful not to disturb the protein pellet.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto a validated LC-MS/MS system.

  • The analytical method must demonstrate selectivity, accuracy, precision, and stability as per regulatory guidelines.[21][22][23]

Suggested LC-MS/MS Method Parameters

The following table provides a starting point for method development. Parameters must be optimized for the specific instrument and application.

Parameter	Suggested Condition	Rationale
LC Column	C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.8 µm)	Good retention and peak shape for heterocyclic aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for positive mode ionization and aids chromatographic separation.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Strong organic solvent for eluting the analyte from a C18 column.
Gradient	5% to 95% B over 3 minutes	Allows for separation from endogenous matrix components and rapid elution.
Flow Rate	0.4 mL/min	Typical for analytical scale columns of this dimension.
Ionization Mode	Positive Electrospray Ionization (ESI+)	The multiple nitrogen atoms in the structure are readily protonated.
Analysis Mode	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.
MRM Transition (BCQP)	Hypothetical: 409.1 -> 287.1	Precursor (M+H)⁺ to a stable, high-intensity product ion.
MRM Transition (BCQP-d8)	Hypothetical: 417.1 -> 295.1	Precursor (M+H)⁺ shifted by +8 Da, with the corresponding +8 Da shift in the fragment.

Conclusion

The use of a stable isotope-labeled internal standard like 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is not merely a suggestion but a cornerstone of high-quality, regulatory-compliant bioanalysis.[6] By co-eluting and behaving almost identically to the analyte, it effectively cancels out unpredictable variations during sample processing and analysis.[7] This ensures that the data generated from both in vitro metabolism and in vivo pharmacokinetic studies are accurate, precise, and reliable, empowering drug development professionals to make confident, data-driven decisions in the journey to bring new therapeutics to patients.[24]

References

• Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS. National Library of Medicine. Available from: [Link]

• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent Technologies. Available from: [Link]

• LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method. LCGC International. Available from: [Link]

• A fully automated plasma protein precipitation sample preparation method for LC-MS/MS bioanalysis. PubMed. Available from: [Link]

• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. LabRulez LCMS. Available from: [Link]

• In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes. Springer. Available from: [Link]

• Bioanalytical Method Validation - Guidance for Industry. U.S. Food and Drug Administration (FDA). Available from: [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. U.S. Food and Drug Administration (FDA). Available from: [Link]

• In Vitro Drug Metabolism Studies Using Human Liver Microsomes. ResearchGate. Available from: [Link]

• The Value of Deuterated Internal Standards. KCAS Bio. Available from: [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. Available from: [Link]

• The Conduct of Drug Metabolism Studies Considered Good Practice (II): In Vitro Experiments. National Institutes of Health (NIH). Available from: [Link]

• In Vitro Drug Metabolism Using Liver Microsomes. Research @ Flinders. Available from: [Link]

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. International Journal of Pharmaceutical Sciences and Research. Available from: [Link]

• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc. Available from: [Link]

• In Vitro Drug Metabolism Using Liver Microsomes. PubMed. Available from: [Link]

• Bioanalytical Method Validation. U.S. Food and Drug Administration (FDA). Available from: [Link]

• Bioanalytical Method Validation of ANDAs- What the Assessor Looks For. U.S. Food and Drug Administration (FDA). Available from: [Link]

• Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. Hilaris Publisher. Available from: [Link]

• Stable Isotopes in Pharmacokinetic Studies. Annual Reviews. Available from: [Link]

• Achieving Accuracy in Pharmacokinetics with Stable Isotopes. C&EN. Available from: [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. PubChem. Available from: [Link]

• Isotope dilution. Wikipedia. Available from: [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. MySkinRecipes. Available from: [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. ARTIS STANDARDS. Available from: [Link]

• What Is Isotope Dilution Mass Spectrometry?. YouTube. Available from: [Link]

• Stable-isotope dilution LC–MS for quantitative biomarker analysis. PubMed Central. Available from: [Link]

• 1,4-BIS(7-CHLOROQUINOLIN-4-YL)PIPERAZINE. precisionFDA. Available from: [Link]

Sources

• 1. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 2. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [artis-standards.com]
• 3. Isotope dilution - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 7. texilajournal.com [texilajournal.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 12. researchgate.net [researchgate.net]
• 13. The Conduct of Drug Metabolism Studies Considered Good Practice (II): In Vitro Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchnow.flinders.edu.au [researchnow.flinders.edu.au]
• 15. In Vitro Drug Metabolism Using Liver Microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A fully automated plasma protein precipitation sample preparation method for LC-MS/MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. agilent.com [agilent.com]
• 18. fda.gov [fda.gov]
• 19. lcms.labrulez.com [lcms.labrulez.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. fda.gov [fda.gov]
• 22. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 23. fda.gov [fda.gov]
• 24. resolvemass.ca [resolvemass.ca]

Application Notes &amp; Protocol: Quantitative Bioanalysis of [Analyte Name] using 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as an Internal Standard

Introduction

In the realm of pharmacokinetic and toxicokinetic studies, the precise and accurate quantification of drug candidates and their metabolites in biological matrices is paramount. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its high sensitivity, selectivity, and throughput. A critical component of a robust LC-MS/MS assay is the use of an appropriate internal standard (IS) to correct for variability during sample preparation and analysis.[1][2][3] Stable isotope-labeled (SIL) internal standards are widely considered the most suitable choice as they share nearly identical physicochemical properties with the analyte, ensuring they behave similarly during extraction, chromatography, and ionization.[1][4]

This document provides a comprehensive guide and a detailed protocol for the use of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as an internal standard for the quantification of an analogous analyte in a biological matrix, such as plasma. 1,4-Bis(7-chloroquinolin-4-yl)piperazine is a chemical entity with structural similarities to antimalarial drugs like chloroquine and has been investigated for various therapeutic activities.[5][6] Its deuterated form, with eight deuterium atoms, provides a sufficient mass shift to prevent isotopic crosstalk with the unlabeled analyte while maintaining similar chromatographic and ionization characteristics.[1]

This protocol is designed for researchers, scientists, and drug development professionals and is grounded in the principles outlined by major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[7][8][9]

Rationale for Selecting a Deuterated Internal Standard

The primary function of an internal standard in LC-MS/MS bioanalysis is to compensate for potential variations that can occur at various stages of the analytical process, including:

• Sample Preparation: Losses during extraction, evaporation, and reconstitution steps.[1]

• Chromatographic Separation: Minor fluctuations in retention time and peak shape.[1]

• Mass Spectrometric Detection: Variations in ionization efficiency, often referred to as matrix effects.[1]

A stable isotope-labeled internal standard, such as 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, is the ideal choice because its chemical and physical properties are almost identical to the analyte of interest.[1][4] This ensures that both the analyte and the IS are affected similarly by the aforementioned variables. The analyte-to-IS peak area ratio is used for quantification, which effectively normalizes for these variations and leads to enhanced accuracy, precision, and reliability of the bioanalytical method.[1]

Experimental Workflow Overview

The following diagram illustrates the general workflow for a bioanalytical method using 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as an internal standard.

Caption: General workflow for sample analysis.

Detailed Bioanalytical Protocol

This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of an analyte in human plasma using 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as the internal standard. The method is intended to be validated according to FDA and EMA guidelines.[10][8]

Materials and Reagents

• Analyte Reference Standard: Purity ≥ 98%

• Internal Standard: 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (Available from suppliers like Clinivex)[11]

• Control Human Plasma: K2-EDTA as anticoagulant

• Methanol: HPLC or LC-MS grade

• Acetonitrile: HPLC or LC-MS grade

• Formic Acid: LC-MS grade

• Ammonium Formate: LC-MS grade

• Water: Deionized, 18.2 MΩ·cm

Instrumentation and Conditions

• LC System: A high-performance liquid chromatography system capable of gradient elution.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Analytical Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

Table 1: Optimized Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	Start at 10% B, ramp to 90% B over 3 min, hold for 1 min, return to 10% B and equilibrate for 1 min
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	ESI Positive
Ion Source Temp.	550 °C
IonSpray Voltage	5500 V
Curtain Gas	35 psi
Collision Gas	Medium
GS1 / GS2	50 / 50 psi

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the analyte reference standard in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 in methanol.

• Analyte Working Solutions: Prepare serial dilutions of the analyte stock solution with 50:50 (v/v) methanol:water to create working solutions for calibration standards and quality control samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with 50:50 (v/v) methanol:water.

Preparation of Calibration Standards and Quality Control Samples

• Spike appropriate volumes of the analyte working solutions into blank human plasma to prepare calibration standards at concentrations ranging from, for example, 1 to 1000 ng/mL.

• Prepare quality control (QC) samples in blank human plasma at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC.

Sample Preparation (Protein Precipitation)

• To 50 µL of plasma sample (blank, calibration standard, QC, or unknown), add 25 µL of the internal standard working solution (100 ng/mL).

• Vortex briefly to mix.

• Add 200 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4 °C.

• Transfer 100 µL of the supernatant to a clean 96-well plate or autosampler vial.

• Inject into the LC-MS/MS system.

Note: Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may also be evaluated as alternative sample clean-up procedures.[12]

Caption: Protein precipitation sample preparation.

Mass Spectrometric Detection

The mass spectrometer should be operated in Multiple Reaction Monitoring (MRM) mode. The precursor and product ion transitions for the analyte and the internal standard need to be optimized by infusing the individual standard solutions.

Table 2: Exemplary MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	DP (V)	CE (eV)	CXP (V)
Analyte	To be determined	To be determined	100	Opt.	Opt.	Opt.
1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (IS)	417.1	To be determined	100	Opt.	Opt.	Opt.

DP = Declustering Potential, CE = Collision Energy, CXP = Collision Cell Exit Potential. These parameters must be optimized for the specific instrument and compounds.

The molecular formula of 1,4-Bis(7-chloroquinolin-4-yl)piperazine is C22H18Cl2N4, with a monoisotopic mass of 408.09 Da.[13] The d8 isotopologue would have a monoisotopic mass of approximately 416.14 Da. The precursor ion for the IS will likely be the [M+H]+ adduct.

Bioanalytical Method Validation

A full validation of the bioanalytical method should be performed in accordance with the latest regulatory guidelines.[14][15][16] The validation should assess the following parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[15]

• Calibration Curve: The relationship between the analyte concentration and the response. A linear regression with a weighting factor of 1/x or 1/x² is commonly used.

• Accuracy and Precision: The closeness of the determined values to the nominal concentration and the degree of scatter, respectively. Assessed at LLOQ, LQC, MQC, and HQC levels.

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The suppression or enhancement of ionization by co-eluting matrix components.

• Stability: The stability of the analyte in the biological matrix under various storage and handling conditions (e.g., freeze-thaw, short-term, long-term, and post-preparative stability).

Table 3: Typical Acceptance Criteria for Method Validation

Parameter	Acceptance Criteria
Calibration Curve	Correlation coefficient (r²) ≥ 0.99
Accuracy	Within ±15% of nominal value (±20% at LLOQ)
Precision	Coefficient of variation (CV) ≤ 15% (≤ 20% at LLOQ)
Matrix Factor	CV of IS-normalized matrix factor ≤ 15%
Stability	Mean concentration within ±15% of nominal concentration

Conclusion

The use of a stable isotope-labeled internal standard, such as 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, is a cornerstone of developing a robust and reliable bioanalytical LC-MS/MS method. Its behavior, closely mimicking that of the analyte, ensures accurate and precise quantification, which is essential for making critical decisions in drug development. The protocol provided herein serves as a comprehensive template that should be adapted and fully validated for the specific analyte and biological matrix of interest, adhering to the principles of scientific integrity and regulatory compliance.

References

• U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER). (2018). Bioanalytical Method Validation Guidance for Industry. [Link][8]

• European Medicines Agency (EMA), Committee for Medicinal Products for Human Use (CHMP). (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link][7]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link][14]

• PubChem. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. National Center for Biotechnology Information. [Link][13]

• ResolveMass Laboratories Inc. (2023). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link][4]

• KCAS Bio. (2020). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. [Link][2]

• de Moraes, N. V., et al. (2023). Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies. Molecules, 28(13), 5038. [Link][12]

• European Medicines Agency. (2022). ICH M10 on bioanalytical method validation. [Link][10]

• U.S. Food and Drug Administration. (2020). Bioanalytical Method Validation Guidance for Industry. [Link][16]

• Hilaris Publisher. (2016). 4-aminoquinolines: An Overview of Antimalarial Chemotherapy. [Link][5]

• MySkinRecipes. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. [Link][6]

Sources

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 3. scispace.com [scispace.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 9. ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis - ECA Academy [gmp-compliance.org]
• 10. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 11. clinivex.com [clinivex.com]
• 12. Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. database.ich.org [database.ich.org]
• 15. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 16. m.youtube.com [m.youtube.com]

Application Note: High-Sensitivity LC-MS/MS Bioanalysis Using 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as a Stable Isotope-Labeled Internal Standard

Audience: Researchers, scientists, and drug development professionals engaged in quantitative bioanalysis for pharmacokinetic (PK), toxicokinetic (TK), and drug metabolism studies.

Introduction: The Imperative for Precision in Quantitative Bioanalysis

The quantitative determination of xenobiotics in complex biological matrices, such as plasma or serum, is a cornerstone of drug development. The accuracy and reproducibility of these measurements directly influence critical decisions regarding a drug candidate's safety and efficacy profile. Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) has become the definitive technique for this purpose due to its exceptional sensitivity and selectivity.

A key challenge in LC-MS/MS bioanalysis is accounting for variability introduced during sample processing and analysis. Factors such as analyte loss during extraction, fluctuations in instrument response, and matrix effects (ion suppression or enhancement) can significantly compromise data integrity[1][2]. The most robust and widely accepted strategy to mitigate these variables is the use of a stable isotope-labeled internal standard (SIL-IS).[1][3]

This application note details a comprehensive protocol for the use of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (BCQP-d8) as a SIL-IS for the quantification of its non-labeled analogue, 1,4-Bis(7-chloroquinolin-4-yl)piperazine (BCQP). BCQP-d8 is an ideal internal standard as it is chemically identical to the analyte, ensuring it co-elutes chromatographically and exhibits the same behavior during extraction and ionization.[1][4] Its different mass, due to the incorporation of eight deuterium atoms, allows it to be distinguished by the mass spectrometer.[1][5] This approach is in full alignment with the principles outlined in regulatory guidelines from the FDA and EMA for bioanalytical method validation.[6][7][8]

The Principle of Stable Isotope Dilution Mass Spectrometry

The foundation of this method lies in the principle of isotope dilution. A known, fixed amount of the internal standard (BCQP-d8) is added to all samples, calibrators, and quality controls (QCs) at the very beginning of the sample preparation process.[9] While the absolute signal intensity of both the analyte (BCQP) and the IS (BCQP-d8) may vary between injections due to matrix effects or instrument drift, their peak area ratio remains directly proportional to the analyte concentration. This stable ratio is used to construct a calibration curve and accurately determine the concentration of BCQP in unknown samples.

Caption: The ratio of analyte to internal standard remains constant throughout the analytical process.

Experimental Protocol

This protocol provides a starting point for method development and must be fully validated according to regulatory guidelines such as the ICH M10.[8][10]

Materials and Instrumentation

• Analytes: 1,4-Bis(7-chloroquinolin-4-yl)piperazine (BCQP) and 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (BCQP-d8).

• Biological Matrix: Blank human plasma (K2-EDTA).

• Reagents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid (≥98%), Deionized Water.

• Instrumentation: A triple quadrupole mass spectrometer equipped with a positive electrospray ionization (ESI) source, coupled to a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

Preparation of Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve BCQP and BCQP-d8 in methanol to prepare individual 1 mg/mL stock solutions.

• Working Standard Solutions: Serially dilute the BCQP primary stock with 50:50 (v/v) acetonitrile:water to prepare working solutions for spiking calibration curve (CAL) standards.

• Internal Standard (IS) Working Solution (e.g., 100 ng/mL): Dilute the BCQP-d8 primary stock with acetonitrile to a final concentration suitable for spiking into samples (e.g., 100 ng/mL). The optimal concentration should result in a robust signal without causing detector saturation.

LC-MS/MS Method

The following tables summarize the recommended starting conditions for the LC-MS/MS analysis. These parameters should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography Conditions

Parameter	Recommended Condition	Rationale
Column	C18 Reversed-Phase (e.g., 50 x 2.1 mm, 1.8 µm)	Provides good retention and peak shape for hydrophobic molecules like BCQP.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier promotes protonation for positive mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic solvent for reversed-phase chromatography.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Gradient	5% B to 95% B over 3 minutes, hold for 1 min	A typical gradient to elute the analyte and clean the column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.

| Injection Vol. | 5 µL | Balances sensitivity with potential for matrix effects. |

Table 2: Mass Spectrometry Conditions

Parameter	Analyte (BCQP)	Internal Standard (BCQP-d8)
Ionization Mode	ESI Positive	ESI Positive
Precursor Ion [M+H]⁺ (Q1 m/z)	411.1	419.2
Product Ion (Q3 m/z)	283.1	283.1
Collision Energy (CE)	Optimized (e.g., 35 eV)	Optimized (e.g., 35 eV)

| Dwell Time | 100 ms | 100 ms |

Note: The precursor ions correspond to the protonated molecule [M+H]⁺. The product ion m/z 283.1 is a hypothetical but plausible fragment corresponding to the loss of a chloroquinoline moiety. Actual transitions must be empirically determined by infusing the pure compound and optimizing fragmentation.

Bioanalytical Workflow: Protocol for Sample Analysis

The following workflow details the steps from sample receipt to final data generation.

Caption: A step-by-step workflow for the quantification of BCQP in plasma.

Detailed Steps:

• Sample Thawing: Thaw plasma samples, calibrators, and QCs to room temperature.

• Aliquoting: Into a 1.5 mL microcentrifuge tube or a 96-well plate, pipette 50 µL of the appropriate plasma sample.

• Protein Precipitation & IS Addition: Add 150 µL of the IS working solution (in acetonitrile). The acetonitrile acts as the protein precipitation agent, and this single step ensures the IS is added consistently and early in the process.[9][11]

• Mixing: Vortex the samples vigorously for 1 minute to ensure complete protein precipitation and mixing.

• Centrifugation: Centrifuge the samples at a high speed (e.g., 12,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean vial or 96-well plate for analysis, avoiding disturbance of the protein pellet.

• Injection: Place the samples in the autosampler and inject them into the LC-MS/MS system. The injection sequence should be bracketed by calibration standards and include QCs at regular intervals to ensure the validity of the run.

Adherence to Bioanalytical Method Validation (BMV) Principles

While this note provides a working protocol, a full validation is required before analyzing study samples. This validation establishes the performance characteristics of the assay and ensures its reliability.[6][7] Key validation experiments, guided by the ICH M10 Bioanalytical Method Validation Guideline, include:[8]

• Selectivity and Specificity: Evaluating interference from endogenous matrix components.

• Calibration Curve: Assessing the response function and range of quantification (LLOQ to ULOQ).

• Accuracy and Precision: Determining the closeness of measured values to the nominal concentration and the variability of the measurements, respectively.

• Matrix Effect: Quantifying the ion suppression or enhancement caused by the biological matrix. The use of BCQP-d8 is critical for compensating for these effects.[1]

• Stability: Assessing the stability of the analyte in the biological matrix under various storage and handling conditions (e.g., freeze-thaw, bench-top, long-term).

Conclusion

The use of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as a stable isotope-labeled internal standard is the definitive strategy for the accurate and precise quantification of its parent compound in biological matrices. By co-eluting and behaving identically to the analyte during sample preparation and analysis, BCQP-d8 effectively normalizes for experimental variability, leading to highly reliable data that meets stringent regulatory standards. The protocol outlined herein provides a robust foundation for developing a fully validated bioanalytical method suitable for supporting all phases of drug development.

References

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. scispace.com [scispace.com]
• 4. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 7. ema.europa.eu [ema.europa.eu]
• 8. fda.gov [fda.gov]
• 9. youtube.com [youtube.com]
• 10. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 for Enhanced Quantitative NMR (qNMR) Spectroscopy in Pharmaceutical Analysis

Abstract & Introduction

In pharmaceutical development and quality control, the precise quantification of active pharmaceutical ingredients (APIs) and the accurate profiling of impurities are of paramount importance for ensuring safety and efficacy.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy has emerged as a powerful primary analytical method for this purpose.[3][4] Unlike chromatographic techniques, quantitative NMR (qNMR) relies on the fundamental principle that the integrated signal area of a nucleus is directly proportional to its molar concentration, often eliminating the need for compound-specific reference standards of the analyte itself.[5][6]

A significant challenge in drug synthesis is the formation of process-related impurities. In the synthesis of several quinoline-based drugs, the reaction of 4,7-dichloroquinoline with piperazine can lead to the formation of an undesired dimeric byproduct, 1,4-Bis(7-chloroquinolin-4-yl)piperazine.[7] Accurately quantifying this specific impurity or the intended monosubstituted product is critical. This guide introduces 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, a deuterated isotopologue, as a high-precision internal standard for ¹H qNMR analysis. The substitution of the eight piperazine protons with deuterium renders the standard "spectrally silent" in the proton NMR spectrum, thereby preventing signal overlap and enabling unambiguous integration of analyte signals.

This document provides a comprehensive guide for researchers, chemists, and quality control specialists on the synthesis, characterization, and application of this specialized deuterated internal standard.

The Scientific Rationale: Why Use a Deuterated Internal Standard?

The core of qNMR is the comparison of an analyte's signal integral to that of a certified reference material or internal standard (IS) of known purity and concentration.[6][8]

The qNMR Purity Equation:

Purity (% w/w) = (Ianalyte / Istd) * (Nstd / Nanalyte) * (MWanalyte / MWstd) * (mstd / manalyte) * Pstd

Where:

• I : Integral area of the respective signals

• N : Number of protons generating the respective signal

• MW : Molecular weight

• m : Mass

• P : Purity of the standard

An ideal internal standard for ¹H qNMR should:

• Be highly pure and stable.

• Be soluble in the same deuterated solvent as the analyte.

• Possess signals that are sharp, well-resolved, and do not overlap with analyte or solvent signals.

The third criterion is often the most difficult to meet, especially with structurally similar analytes and impurities. By replacing the eight protons on the piperazine ring with deuterium, 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 becomes an ideal IS for its non-deuterated counterpart and related structures. It has a precisely known molecular weight and can be weighed accurately, but it does not produce signals in the ¹H NMR spectrum that would interfere with the analyte's quinoline or piperazine protons.

Synthesis and Characterization Protocol

A plausible synthetic route involves the preparation of deuterated piperazine followed by a nucleophilic aromatic substitution reaction.

Caption: Proposed synthetic workflow for the target deuterated standard.

Protocol 1: Synthesis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

This protocol is a representative method based on established chemical principles.[7][9][10] Researchers should conduct their own optimization and safety assessments.

• Piperazine Deuteration: Prepare piperazine-d8 from anhydrous piperazine. A common method is through catalytic hydrogen-deuterium exchange using D₂O under elevated temperature and pressure or by using deuterated reducing agents like lithium aluminum deuteride on a suitable precursor like piperazine-2,6-dione.[9][11] Verify the isotopic enrichment via mass spectrometry.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve piperazine-d8 (1.0 eq) in anhydrous ethanol.

• Addition of Reagent: Add 4,7-dichloroquinoline (2.1 eq) to the solution. The slight excess ensures the complete consumption of the deuterated piperazine.

• Reflux: Heat the mixture to reflux (approx. 78 °C) for 18-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Allow the reaction mixture to cool to room temperature. The product may precipitate. If not, reduce the solvent volume under reduced pressure. Add the crude mixture to water to precipitate the product.

• Purification: Filter the solid product. Wash thoroughly with water, followed by a cold non-polar solvent (e.g., hexane) to remove unreacted starting material. The crude product can be further purified by column chromatography (silica gel, using a gradient of ethyl acetate in hexanes) or recrystallization to achieve high purity (>99.5%).

• Characterization: Confirm the structure and isotopic purity using High-Resolution Mass Spectrometry (HRMS) to find the correct M+8 peak and ¹³C NMR. The ¹H NMR should show only signals corresponding to the quinoline protons and be devoid of signals in the typical piperazine region (~3.0-4.0 ppm).

Application Protocol: Purity Determination by qNMR

This protocol provides a step-by-step method for using the deuterated standard to determine the purity of an analyte, such as a batch of API potentially containing the non-deuterated dimer impurity.

Caption: Experimental workflow for quantitative NMR analysis.

A. Sample Preparation

• Using an analytical balance, accurately weigh approximately 15-20 mg of the analyte (the substance whose purity is to be determined) into a clean vial. Record the mass (manalyte).

• Accurately weigh approximately 5-10 mg of the 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 internal standard into the same vial. Record the mass (mstd).

• Add approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in which both the analyte and standard are fully soluble.

• Ensure complete dissolution by vortexing or gentle sonication. Transfer the solution to a clean, dry 5 mm NMR tube.

B. NMR Data Acquisition The key to accurate quantification is ensuring the magnetization has fully returned to equilibrium between scans. This is controlled by the relaxation delay (d1).[12][13]

Table 1: Recommended NMR Acquisition Parameters (400 MHz Spectrometer)

Parameter	Setting	Rationale / Causality
Pulse Program	Standard 1D (e.g., zg30 or zg)	Standard one-pulse experiment.
Pulse Angle (p1)	90°	A 90° pulse provides the maximum signal intensity per scan, which is optimal for quantification when paired with a sufficient relaxation delay.[14]
Relaxation Delay (d1)	≥ 30 seconds	CRITICAL: This must be at least 5 times the longest spin-lattice relaxation time (T₁) of any proton being integrated (both analyte and standard). A value of 30s is a conservative starting point for aromatic compounds to ensure >99% relaxation and accurate integration.[14][15]
Acquisition Time (aq)	3–4 seconds	Allows for good digital resolution of the signals.
Number of Scans (ns)	8–16	Sufficient to achieve a good signal-to-noise ratio (S/N > 250:1 recommended for the smallest peak being integrated).
Spectral Width (sw)	~20 ppm	Ensures the entire spectral region of interest is captured and provides adequate baseline on either side of the peaks for accurate correction.[15]

| Receiver Gain (rg) | Auto-adjust | The instrument's autogain routine is typically sufficient.[14] |

C. Data Processing and Calculation

• Apply Fourier transform to the FID.

• Carefully phase the spectrum to achieve a pure absorption lineshape for all peaks.

• Apply a high-order polynomial baseline correction across the entire spectrum.

• Select a well-resolved signal from the analyte and a well-resolved signal from the quinoline portion of the internal standard. For the standard, any of the aromatic quinoline protons can be used (e.g., the doublet at ~8.7 ppm).

• Integrate both signals accurately. Record the integral values (Ianalyte and Istd).

• Use the qNMR Purity Equation (Section 2.0) to calculate the purity of the analyte.

Advanced Topic: Interpreting Complex Quinoline Spectra

The aromatic region of quinoline derivatives can be complex due to overlapping multiplets and second-order effects.[16] Furthermore, quinoline compounds are known to exhibit concentration-dependent chemical shifts due to intermolecular π-π stacking interactions in solution.[17][18] This can cause peak positions to shift as the sample concentration changes.

Best Practices:

• Consistency: Always prepare samples at similar concentrations to ensure reproducibility of chemical shifts.

• 2D NMR: If signal overlap in the 1D ¹H spectrum is severe, use a 2D COSY (Correlation Spectroscopy) experiment to identify unique, non-overlapping cross-peaks for integration or to confirm assignments.[16]

• High Field: Use the highest field NMR spectrometer available to maximize spectral dispersion and minimize signal overlap.

Caption: Decision workflow for handling complex NMR spectra.

Safety and Handling

Always consult the full Safety Data Sheet (SDS) before handling any chemical. The precursors for the synthesis carry significant hazards.

• 4,7-Dichloroquinoline (CAS 86-98-6): Warning! Causes skin and serious eye irritation. May cause respiratory irritation. The toxicological properties have not been fully investigated.[19][20][21][22][23]

• Piperazine (CAS 110-85-0): Danger! Causes severe skin burns and eye damage. May cause an allergic skin reaction and allergy or asthma symptoms if inhaled. Suspected of damaging fertility or the unborn child.[24][25][26][27]

Recommended Precautions:

• Engineering Controls: Handle in a certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical safety goggles.

• Handling: Avoid generating dust. Wash hands thoroughly after handling.

• Disposal: Dispose of chemical waste according to institutional and local regulations.

References

• Use of NMR in Impurity Profiling for Pharmaceutical Products. Veeprho.[Link]

• Material Safety Data Sheet - 4,7-Dichloroquinoline, 99%. Cole-Parmer.[Link]

• NMR Applications in Pharmaceutical Impurity Profiling. Toref-Standards.[Link]

• SYNTHESIS AND APPLICATIONS OF DEUTERIUM LABELLED PIPERAZINE TYPE PHENOTHIAZINES. HARVEST (uSask).[Link]

• 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. TSI Journals.[Link]

• Concentration dependent ¹H-NMR chemical shifts of quinoline derivatives. UNCW Institutional Repository.[Link]

• Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. Journal of Chemical Education.[Link]

• Identification and profiling of impurities in Pharmaceuticals. ResolveMass Laboratories Inc.[Link]

• Pharmaceutical Analysis by NMR Can Accommodate Strict Impurity Thresholds: The Case of Choline. NIH National Center for Biotechnology Information.[Link]

• Impurity Profiling In Pharmaceuticals: A Review. ResearchGate.[Link]

• Building Block. The relaxation delay. IMSERC.[Link]

• Synthesis of deuterium-labeled fluphenazine. PubMed.[Link]

• Piperazine 68% - MSDS. KSCL (KRISHNA).[Link]

• Process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline.

• Quantitative NMR Spectroscopy. University of Ottawa.[Link]

• Beyond Structural Elucidation - Introduction to qNMR Part III - Relaxation Delays. Nanalysis.[Link]

• Aminoquinoline-Pyrimidine-Based Alkyl-Piperazine Tethered Hybrids: Synthesis, Antiplasmodial Activity, and Mechanistic Studies. NIH National Center for Biotechnology Information.[Link]

• 1H Nuclear Magnetic Resonance Spectroscopy-Based Studies of the Metabolism of Food-Borne Carcinogen 2-Amino-3-Methylimidazo[4,5-f]Quinoline by Human Intestinal Microbiota. NIH National Center for Biotechnology Information.[Link]

• Complete Analysis Of The H-1-Nmr Spectra Of Quinoline And 2 Of Its Derivatives - Sign Determinations Of Inter-Ring Coupling-Constants By Means Of The Indor Technique. AMiner.[Link]

• A Guide to Quantitative NMR (qNMR). Emery Pharma.[Link]

• How do I choose the right acquisition parameters for a quantitative NMR measurement? LibreTexts Chemistry.[Link]

• What is qNMR and why is it important? Mestrelab Resources.[Link]

• Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. ResolveMass Laboratories Inc.[Link]

• Deuterated piperazine derivatives as anti-anginal compounds.

• Quantitative NMR as a Versatile Tool for the Reference Material Preparation. MDPI.[Link]

• Synthesis and Antimalarial Activity of 7-Chloro-4-(4-(2- (Oxo, Hydroxyl & Fluoro-2-1 (4-Phenyl)Ethyl)Piperazin- 1-yl)Quinoline Derivatives. Biointerface Research in Applied Chemistry.[Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. PubChem.[Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Pharmaceutical Analysis by NMR Can Accommodate Strict Impurity Thresholds: The Case of Choline - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijprajournal.com [ijprajournal.com]
• 5. emerypharma.com [emerypharma.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. US9206133B2 - Process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline - Google Patents [patents.google.com]
• 8. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. SYNTHESIS AND APPLICATIONS OF DEUTERIUM LABELLED PIPERAZINE TYPE PHENOTHIAZINES [harvest.usask.ca]
• 12. Building Block. The relaxation delay [imserc.northwestern.edu]
• 13. Beyond Structural Elucidation - Introduction to qNMR Part III - Relaxation Delays — Nanalysis [nanalysis.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 16. pubs.acs.org [pubs.acs.org]
• 17. repository.uncw.edu [repository.uncw.edu]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 20. sigmaaldrich.com [sigmaaldrich.com]
• 21. assets.thermofisher.com [assets.thermofisher.com]
• 22. fishersci.com [fishersci.com]
• 23. cdhfinechemical.com [cdhfinechemical.com]
• 24. echemi.com [echemi.com]
• 25. cdn.caymanchem.com [cdn.caymanchem.com]
• 26. kscl.co.in [kscl.co.in]
• 27. cdhfinechemical.com [cdhfinechemical.com]

Application Note: A Protocol for the Preparation and Handling of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 Stock Solutions for Quantitative Bioanalysis

Principle and Scope

In the landscape of quantitative liquid chromatography-mass spectrometry (LC-MS), the pursuit of accuracy and reproducibility is paramount.[1][2] The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for mitigating variability inherent in sample preparation, instrument performance, and matrix effects.[3][4][5] 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is the deuterated analog of a known impurity of the antimalarial agent piperaquine.[6][7][8] Its structural and chemical similarity to the non-labeled analyte allows it to track the analyte through the entire analytical workflow, providing a reliable reference for quantification.[3][5]

This document provides a detailed, field-proven protocol for the preparation of a primary stock solution and subsequent working solutions of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8. The causality behind each step is explained to ensure that researchers, scientists, and drug development professionals can execute the procedure with a full understanding of the critical parameters that govern the solution's accuracy, stability, and long-term integrity.

Compound Information and Characteristics

A thorough understanding of the reference standard is the foundation of an accurate result. The Certificate of Analysis (CoA) accompanying the standard is the definitive source for lot-specific information and should always be consulted first.[9][10]

Property	Value	Source
Chemical Name	7-chloro-4-[4-(7-chloroquinolin-4-yl)-2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl]quinoline	[11]
Molecular Formula	C₂₂H₁₀D₈Cl₂N₄	[11]
Molecular Weight	~417.36 g/mol	[11]
CAS Number	31502-87-1 (for non-deuterated)	[12][13]
Physical Form	Solid	[11]
Typical Purity	≥98% (Isotopic and Chemical)	[14]
Recommended Storage	2-8°C or as specified on CoA, protect from light and moisture.	[11][13][15]

Materials and Reagents

• Reference Standard: 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 solid material.

• Solvent: Dimethyl sulfoxide (DMSO), LC-MS Grade or higher.

• Diluent: Methanol (MeOH), LC-MS Grade or higher.

• Equipment:

  • Calibrated Analytical Balance (readable to at least 0.01 mg).

  • Class A Volumetric Flasks (e.g., 1 mL, 10 mL).

  • Calibrated Micropipettes (P100, P1000).

  • Pipette tips.

  • Laboratory Spatula.

  • Weighing paper or boat.

  • Ultrasonic bath.

  • 2 mL Amber Glass Autosampler Vials with PTFE-lined caps.

  • Cryogenic storage vials.

• Personal Protective Equipment (PPE): Safety glasses, lab coat, nitrile gloves.

Safety and Handling Precautions

• Consult the SDS: Always review the Safety Data Sheet (SDS) for the compound and solvents before handling. The piperazine moiety can be corrosive and a skin/respiratory sensitizer.[16][17][18]

• Engineering Controls: Handle the solid compound in a chemical fume hood or a ventilated balance enclosure to minimize inhalation risk.

• PPE: Wear appropriate PPE, including gloves, a lab coat, and safety glasses.[16]

• Light and Moisture Sensitivity: The compound may be light-sensitive and hygroscopic.[16][17] Minimize exposure to ambient light and humidity during handling. Return the primary container to its recommended storage condition as soon as possible.

Experimental Protocol: Stock Solution Preparation

This protocol details the preparation of a 1 mg/mL primary stock solution, which is a common and versatile starting concentration.

Part A: Preparation of 1 mg/mL Primary Stock Solution in DMSO

The selection of DMSO as the initial solvent is based on its broad solvation power for complex organic molecules. This ensures complete dissolution of the solid material, which is the most critical step for concentration accuracy.

• Equilibrate Compound: Remove the sealed container of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 from its storage location (e.g., 2-8°C refrigerator) and allow it to equilibrate to ambient laboratory temperature for at least 30 minutes before opening.

  • Causality: This crucial step prevents atmospheric moisture from condensing onto the hygroscopic solid, which would introduce significant error into the weighed mass.[19]

• Weighing: On a calibrated analytical balance, carefully weigh approximately 1.0 mg of the solid standard onto weighing paper. Record the exact mass to the highest precision possible (e.g., 1.05 mg).

  • Causality: The accuracy of the final concentration is entirely dependent on the accuracy of this initial mass measurement. Using a calibrated, high-precision balance is non-negotiable.

• Transfer: Carefully transfer the weighed solid into a 1.0 mL Class A volumetric flask. Tap the weighing paper gently to ensure a quantitative transfer.

• Dissolution: Add approximately 0.7 mL of LC-MS grade DMSO to the volumetric flask.

• Sonication: Cap the flask and place it in an ultrasonic bath for 10-15 minutes, or until all solid material is completely dissolved. Visually inspect the solution against a bright background to confirm the absence of any particulate matter.

  • Causality: Sonication provides the energy needed to break the crystal lattice and ensure full dissolution, which may not be achievable by simple vortexing for complex molecules.[10]

• Final Volume Adjustment: Once the solution has returned to room temperature, carefully bring the flask to its final volume of 1.0 mL with DMSO. Invert the capped flask 15-20 times to ensure homogeneity.

• Concentration Calculation: Calculate the precise concentration based on the actual mass weighed.

  • Example: If 1.05 mg was weighed, the final concentration is 1.05 mg/mL.

• Labeling and Storage: Immediately transfer the solution into a clearly labeled cryogenic vial or amber glass vial. The label must include:

  • Compound Name: 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

  • Concentration: (e.g., 1.05 mg/mL)

  • Solvent: DMSO

  • Preparation Date

  • Analyst's Initials

  • Lot Number

  • Expiry Date (as per internal lab SOPs, typically 6-12 months)

• Storage: Store the primary stock solution at -20°C or below, protected from light.

  • Causality: Low-temperature storage minimizes solvent evaporation and slows potential degradation pathways, ensuring the long-term stability of the standard.[10]

Part B: Preparation of 100 ng/mL Working Internal Standard Solution

This working solution is diluted in a mobile-phase-compatible solvent (methanol) and represents a concentration more typical for spiking into analytical samples.

• Equilibrate Primary Stock: Remove the primary stock vial from the freezer and allow it to come to room temperature. Briefly vortex to ensure homogeneity.

• First Dilution (e.g., to 10 µg/mL): Using a calibrated micropipette, transfer 10 µL of the ~1 mg/mL primary stock into a 1.0 mL volumetric flask. Dilute to the mark with methanol (MeOH). This creates an intermediate stock of ~10 µg/mL.

• Final Dilution (to 100 ng/mL): Transfer 100 µL of the ~10 µg/mL intermediate stock into a 10 mL volumetric flask. Dilute to the mark with methanol. This yields the final working IS solution of ~100 ng/mL.

• Aliquoting and Storage: Aliquot the working solution into single-use 2 mL amber autosampler vials.

  • Causality: Aliquoting prevents repeated freeze-thaw cycles and potential contamination of the entire working solution batch, preserving its integrity over time.[20]

• Storage: Store working solution aliquots at -20°C. For daily use, an aliquot may be kept refrigerated (2-8°C) for a limited, validated period.

Quality Control and Documentation

A robust analytical result is built upon a foundation of meticulous documentation.[9][20]

• Logbook: All preparation steps, including masses, volumes, solvent lot numbers, and calculations, must be recorded in a dedicated reference standard logbook or a Laboratory Information Management System (LIMS).[20]

• Verification: The identity and approximate concentration of a newly prepared stock should be cross-verified against a previous batch, if available, by analyzing both via LC-MS to ensure a comparable response.

• Stability: The stability of the stock and working solutions under the chosen storage conditions should be periodically assessed as part of the overall bioanalytical method validation.

Workflow Visualization

The following diagram illustrates the complete workflow for the preparation and handling of the 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 internal standard solutions.

Caption: Process flow from receiving the solid standard to the final stored working solution.

References

• A Guide to Using Analytical Standards. (n.d.). Chromatography Today.
• Handling Your Analytical Reference Standards. (2012, December 18). Restek.
• The Proper Storage and Handling of Volatile Analytical Standards. (n.d.). Sigma-Aldrich.
• Internal Standards in LC−MS Bioanalysis: Which, When, and How. (2025, May 15). WuXi AppTec DMPK.
• SOP: Handling Analytical Standards. (n.d.). Scribd.
• Best Practices for Utilizing Deuterated Internal Standards in Bioanalytical Assays. (2025). Benchchem.
• The Linchpin of Precision: A Technical Guide to Internal Standards in Mass Spectrometry. (2025). Benchchem.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 Supplier. (n.d.). Clinivex.
• The Role of Internal Standards In Mass Spectrometry. (n.d.). SCION Instruments.
• What are the Best Practices of LC-MS/MS Internal Standards? (n.d.). NorthEast BioLab.
• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? (n.d.). PubMed Central.
• Managing Reference Standards and Calibration Materials. (2025, October 21). Lab Manager.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. (n.d.). PubChem.
• SAFETY DATA SHEET. (2018, January 18). Thermo Fisher Scientific.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8. (n.d.). illuminated Cell.
• SAFETY DATA SHEET. (2010, November 24). Fisher Scientific.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. (2025, July 4). ChemicalBook.
• 1,4-bis(7-Chloroquinolin-4-yl)piperazine. (n.d.). LGC Standards.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. (n.d.). MySkinRecipes.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. (n.d.). Sigma-Aldrich.
• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. (n.d.). ARTIS STANDARDS.
• 31502-87-1 | Product Name : 1,4-Bis(7-chloroquinolin-4-yl)piperazine. (n.d.). Pharmaffiliates.
• Safety Data Sheet. (2025, November 19). Cayman Chemical.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass Laboratories.
• Stability profiling of anti-malarial drug piperaquine phosphate and impurities by HPLC-UV, TOF-MS, ESI-MS and NMR. (2014, October 13). PubMed Central.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. nebiolab.com [nebiolab.com]
• 5. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 | illuminated Cell [illuminatedcell.com]
• 7. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [artis-standards.com]
• 8. Stability profiling of anti-malarial drug piperaquine phosphate and impurities by HPLC-UV, TOF-MS, ESI-MS and NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 10. Blogs | Restek [discover.restek.com]
• 11. clinivex.com [clinivex.com]
• 12. 1,4-bis(7-Chloroquinolin-4-yl)piperazine [lgcstandards.com]
• 13. pharmaffiliates.com [pharmaffiliates.com]
• 14. resolvemass.ca [resolvemass.ca]
• 15. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 16. mmbio.byu.edu [mmbio.byu.edu]
• 17. fishersci.com [fishersci.com]
• 18. cdn.caymanchem.com [cdn.caymanchem.com]
• 19. scribd.com [scribd.com]
• 20. Managing Reference Standards and Calibration Materials | Lab Manager [labmanager.com]

Application Notes &amp; Protocols: The Use of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 in Quantitative Clinical Research

Abstract

This guide provides a comprehensive framework for the application of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (the deuterated internal standard) in the quantitative bioanalysis of its non-labeled counterpart, 1,4-Bis(7-chloroquinolin-4-yl)piperazine (the analyte), or other structurally analogous compounds in clinical research. The parent molecule, a bisquinoline compound, belongs to a chemical class with demonstrated potential in antimalarial, antiviral, and anticancer research.[1][2][3][4] Accurate quantification of such therapeutic candidates in biological matrices is paramount for pharmacokinetic/pharmacodynamic (PK/PD) modeling, dose-finding studies, and overall clinical development. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for compensating for analytical variability, and its use is strongly recommended by global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), as harmonized under the ICH M10 guideline.[5][6][7] This document details the scientific principles, step-by-step protocols for method validation, and best practices for employing 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 to ensure data integrity and regulatory compliance.

Introduction: The Imperative for a High-Fidelity Internal Standard

1,4-Bis(7-chloroquinolin-4-yl)piperazine is a symmetric molecule featuring two 7-chloroquinoline moieties linked by a piperazine ring.[8] This structural motif is shared by potent therapeutic agents, and its derivatives have been investigated for activity against chloroquine-resistant malaria and various viruses.[9][10] The clinical evaluation of any drug candidate hinges on the ability to reliably measure its concentration in complex biological matrices like plasma or serum.

Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the preferred platform for this task due to its superior sensitivity and selectivity. However, the accuracy of LC-MS/MS quantification can be compromised by variability introduced during sample preparation (e.g., inconsistent extraction recovery) and analysis (e.g., matrix-induced ion suppression or enhancement).[11][12]

An ideal internal standard (IS) co-elutes with the analyte and experiences identical physical and chemical effects throughout the analytical process, thereby normalizing these variations.[12] 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 serves this purpose perfectly. As a deuterated SIL-IS, it is chemically identical to the analyte, ensuring that it tracks the analyte's behavior from extraction to detection.[13] Its mass difference, due to the eight deuterium atoms, allows the mass spectrometer to distinguish it from the analyte, making it the cornerstone of robust and defensible bioanalytical data.[12]

Principle of Isotope Dilution Mass Spectrometry

The core methodology is isotope dilution, where a known quantity of the deuterated internal standard (IS) is added to every sample, including calibration standards, quality controls (QCs), and unknown study samples. The instrument measures the peak area response for both the analyte and the IS. Because the IS is present at a constant concentration and experiences the same analytical variations as the analyte, the ratio of the analyte's peak area to the IS's peak area is directly proportional to the analyte's concentration. This ratio remains stable even if sample loss occurs during preparation or signal intensity fluctuates during MS detection.

Caption: Workflow for quantitative bioanalysis using a deuterated internal standard.

Physicochemical Properties & MS/MS Parameters

Accurate mass and specific fragmentation patterns are essential for developing a selective LC-MS/MS method. The table below outlines the key properties for the analyte and its deuterated internal standard.

Property	Analyte (Parent Compound)	Internal Standard (-d8)	Rationale & Causality
Chemical Name	1,4-Bis(7-chloroquinolin-4-yl)piperazine	1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8	The -d8 suffix indicates eight deuterium atoms replace eight hydrogen atoms on the piperazine ring.
Molecular Formula	C₂₂H₁₈Cl₂N₄[8]	C₂₂H₁₀D₈Cl₂N₄	Deuterium (D) has a mass of ~2 Da, while hydrogen (H) has a mass of ~1 Da.
Monoisotopic Mass	408.0909 Da[8]	416.1412 Da	The +8 Da mass shift allows for clear differentiation by the mass spectrometer without altering chemical properties.[12]
Example Precursor Ion [M+H]⁺	m/z 409.1	m/z 417.1	Electrospray ionization in positive mode (ESI+) is typical for molecules with basic nitrogen atoms.
Example Product Ion	m/z 260.1	m/z 260.1	A common, stable fragment is selected for quantification. The fragment should not contain the deuterated positions.
Example Product Ion 2	m/z 178.1	m/z 186.1	A second fragment containing the deuterated piperazine ring can be used as a qualifier ion to confirm identity.

Application Protocol: Bioanalytical Method Validation

The following protocols are designed to serve as a template and must be adapted and fully validated for the specific biological matrix and LC-MS/MS system in use. The framework adheres to the principles outlined in the ICH M10 Bioanalytical Method Validation Guideline.[7]

Reagents and Materials

• Analyte: 1,4-Bis(7-chloroquinolin-4-yl)piperazine (Reference Standard)

• Internal Standard: 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (LC-MS Grade)

• Additives: Formic Acid (FA), Ammonium Acetate (LC-MS Grade)

• Biological Matrix: Human Plasma (K₂EDTA) from at least 6 unique sources

• Equipment: Calibrated pipettes, vortex mixer, centrifuge, analytical balance, LC-MS/MS system.

Preparation of Solutions

• Analyte Stock (1 mg/mL): Accurately weigh ~5 mg of analyte reference standard. Dissolve in an appropriate solvent (e.g., Methanol or DMSO) to a final concentration of 1 mg/mL.

• IS Stock (1 mg/mL): Prepare similarly to the analyte stock solution.

• Analyte Working Solutions: Prepare serial dilutions of the Analyte Stock in 50:50 ACN:H₂O to create working solutions for spiking calibration standards and QCs.

• IS Working Solution (e.g., 100 ng/mL): Dilute the IS Stock in 50:50 ACN:H₂O to a concentration that yields a robust MS signal without causing detector saturation. The optimal concentration is determined during method development.

Sample Preparation: Protein Precipitation (PPT) Protocol

Protein precipitation is a rapid and straightforward method for sample cleanup, suitable for high-throughput analysis.

Caption: A typical protein precipitation workflow for plasma samples.

Example LC-MS/MS Conditions

Parameter	Recommended Setting	Rationale
LC Column	C18, 2.1 x 50 mm, 1.8 µm	Provides good reversed-phase retention for moderately hydrophobic molecules.
Mobile Phase A	Water with 0.1% Formic Acid	Acidified mobile phase promotes positive ionization.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Common organic solvent for eluting analytes from a C18 column.
Flow Rate	0.4 mL/min	Standard flow rate for 2.1 mm ID columns.
Gradient	5% B to 95% B over 3 minutes	A generic gradient to elute the analyte; must be optimized for separation from matrix interferences.
Column Temp.	40 °C	Improves peak shape and reproducibility.
Ionization Mode	ESI Positive (ESI+)	The multiple nitrogen atoms are readily protonated.
MRM Transitions	See Table in Section 3.0	Specific precursor-to-product ion transitions ensure selectivity and sensitivity.

Method Validation Experiments & Acceptance Criteria

A full validation must be performed to demonstrate the method is fit for purpose.[5][7]

Validation Parameter	Objective	Protocol Summary	Acceptance Criteria (Typical)
Selectivity	Ensure no interference at the retention time of the analyte and IS.	Analyze blank matrix from ≥6 sources, with and without IS.	Response in blank samples should be <20% of the Lower Limit of Quantification (LLOQ) for the analyte and <5% for the IS.[5]
Calibration Curve	Define the relationship between concentration and response.	Analyze a blank, a zero sample (with IS), and ≥6 non-zero standards over the desired range.	R² ≥ 0.99. Back-calculated concentrations must be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	Determine the closeness of measured values to nominal values and the variability of the measurements.	Analyze ≥5 replicates of QC samples (LLOQ, Low, Mid, High) across ≥3 separate runs.	Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (%CV) ≤15% (≤20% at LLOQ).
Matrix Effect	Assess the impact of matrix components on ionization.	Compare the analyte/IS peak area ratio in post-extraction spiked samples to that in neat solution.	The IS-normalized matrix factor should have a %CV ≤15%.
Recovery	Quantify the efficiency of the extraction process.	Compare analyte peak area in pre-extraction spiked samples to post-extraction spiked samples.	Recovery should be consistent and precise, though it does not need to be 100%.
Stability	Ensure the analyte is stable under various storage and handling conditions.	Analyze QC samples after subjecting them to freeze-thaw cycles, bench-top storage, and long-term storage.[5]	Mean concentration of stability samples should be within ±15% of nominal concentration.

Conclusion

The use of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as a stable isotope-labeled internal standard is fundamental to the development of robust, reliable, and regulatory-compliant bioanalytical methods. Its physicochemical properties are virtually identical to the parent analyte, providing the most effective means to correct for inevitable analytical variations.[11][14] By following the principles and protocols outlined in this guide, researchers can generate high-quality concentration data, ensuring the integrity of pharmacokinetic and other critical assessments in clinical drug development.

References

• van de Merbel, N. C. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 393-399. Retrieved from [Link]

• Jemal, M., & Xia, Y. Q. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid communications in mass spectrometry : RCM, 19(3), 393–399. Retrieved from [Link]

• Deuterated internal standards and bioanalysis by AptoChem. (n.d.). AptoChem. Retrieved from [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (n.d.). ResolveMass Laboratories Inc. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. Retrieved from [Link]

• What are the pharmacodynamics of piperazine? (2023, October 16). BIOSYNCE. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 1022076, 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved from [Link]

• Piperazine. (n.d.). In Wikipedia. Retrieved January 5, 2026, from [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. (2024). ResearchGate. Retrieved from [Link]

• Lee, S., et al. (2019). Effects of Piperazine Derivative on Paclitaxel Pharmacokinetics. Molecules, 24(2), 241. Retrieved from [Link]

• Is it necessary to have internal standard in Bio analytical Method Validation in HPLC? (2021, January 19). ResearchGate. Retrieved from [Link]

• U.S. Food and Drug Administration. (2001). Bioanalytical Method Validation. Retrieved from [Link]

• Piperazine and Pyrazine containing molecules and their diverse pharmacological activities. (n.d.). Semantic Scholar. Retrieved from [Link]

• Diraviyam, T., et al. (2021). Broad spectrum anti-coronavirus activity of a series of anti-malaria quinoline analogues. Viruses, 13(7), 1279. Retrieved from [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. (n.d.). MySkinRecipes. Retrieved from [Link]

• Wang, Y., et al. (2024). Synthesis and biological evaluation of substituted quinolines containing piperazine moieties against Influenza A virus. Bioorganic & Medicinal Chemistry Letters, 101, 130081. Retrieved from [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. (n.d.). ARTIS STANDARDS. Retrieved from [Link]

• Burgess, S. J., et al. (2020). Unsymmetrical Bisquinolines with High Potency against P. falciparum Malaria. Molecules, 25(24), 5940. Retrieved from [Link]

• Perin, N., et al. (2023). Novel 7-Chloro-4-aminoquinoline-benzimidazole Hybrids as Inhibitors of Cancer Cells Growth: Synthesis, Antiproliferative Activity, in Silico ADME Predictions, and Docking. Molecules, 28(5), 2326. Retrieved from [Link]

• Chavalitshewinkoon, P., et al. (1993). Bisquinolines. 1. N,N-bis(7-chloroquinolin-4-yl)alkanediamines with potential against chloroquine-resistant malaria. Journal of Medicinal Chemistry, 36(24), 3845-3850. Retrieved from [Link]

• Solomon, V. R., et al. (2009). Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. Medicinal Chemistry Research, 18, 656-666. Retrieved from [Link]

Sources

• 1. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 2. Synthesis and biological evaluation of substituted quinolines containing piperazine moieties against Influenza A virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. fda.gov [fda.gov]
• 8. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Broad spectrum anti-coronavirus activity of a series of anti-malaria quinoline analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bisquinolines. 1. N,N-bis(7-chloroquinolin-4-yl)alkanediamines with potential against chloroquine-resistant malaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 13. resolvemass.ca [resolvemass.ca]
• 14. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Utilizing 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 for Precise Impurity Profiling in Pharmaceutical Analysis

Introduction: The Criticality of Impurity Profiling in Drug Development

In the landscape of pharmaceutical development and manufacturing, the identification and quantification of impurities are not merely procedural hurdles but fundamental requirements for ensuring the safety and efficacy of therapeutic products.[1][2] Regulatory bodies, including the International Council for Harmonisation (ICH), have established stringent guidelines that mandate the thorough characterization of any impurity present in a drug substance.[2][3][4][5] These unwanted chemical entities can emerge from various stages, including synthesis, purification, and storage, and have the potential to impact the drug's stability, bioavailability, and even induce toxic effects.[1][2] Therefore, the development of robust and reliable analytical methods for impurity profiling is a cornerstone of modern pharmaceutical quality control.

This application note details a comprehensive methodology for the impurity profiling of drug substances where 1,4-Bis(7-chloroquinolin-4-yl)piperazine is a potential process-related impurity or degradation product. The protocol leverages the deuterated analog, 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, as an internal standard to achieve superior accuracy and precision in quantification, particularly when employing high-performance liquid chromatography coupled with mass spectrometry (HPLC-MS).

The Analytical Challenge: Quinoline-based Impurities

Quinoline derivatives are prevalent structural motifs in a wide array of pharmaceuticals.[6][7] The synthesis of complex active pharmaceutical ingredients (APIs) containing this scaffold can sometimes lead to the formation of dimeric impurities such as 1,4-Bis(7-chloroquinolin-4-yl)piperazine. This specific compound, often associated with the synthesis of drugs like piperaquine, presents a significant analytical challenge due to its structural similarity to the API and other related substances.[8][9] Accurate quantification is crucial, as regulatory guidelines dictate strict thresholds for reporting, identification, and qualification of such impurities.[3]

The Solution: Stable Isotope-Labeled Internal Standards

To overcome the challenges of matrix effects, extraction variability, and instrumental drift in sensitive analytical techniques like LC-MS, the use of a stable isotope-labeled internal standard is the gold standard.[10][11][12] 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is the deuterium-labeled counterpart of the target impurity.[13][14] Its physicochemical properties are nearly identical to the unlabeled analyte, ensuring it co-elutes during chromatographic separation and experiences similar ionization efficiency in the mass spectrometer.[12] This co-behavior allows for the precise correction of any analytical variability, leading to highly reliable and reproducible quantitative results.[12][15]

Experimental Workflow and Protocols

The following sections provide a detailed, step-by-step guide for the utilization of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 in a validated impurity profiling workflow.

Diagram of the Impurity Profiling Workflow

Caption: Workflow for impurity profiling using a deuterated internal standard.

Materials and Reagents

• Analyte: 1,4-Bis(7-chloroquinolin-4-yl)piperazine reference standard (Purity ≥ 95%)

• Internal Standard (IS): 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8[13][14]

• Drug Substance: Batch to be analyzed for impurity content

• Solvents: HPLC-grade acetonitrile, methanol, and water

• Additives: Formic acid (or other appropriate modifier for optimal chromatography and ionization)

• Vials and Syringes: Appropriate for HPLC and sample preparation

Preparation of Stock and Working Solutions

Rationale: Accurate preparation of stock and working solutions is fundamental for generating a reliable calibration curve and ensuring precise quantification.

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 1,4-Bis(7-chloroquinolin-4-yl)piperazine and dissolve it in a suitable solvent (e.g., methanol or a mixture of acetonitrile and water) in a 10 mL volumetric flask.

• Internal Standard Stock Solution (1 mg/mL): Similarly, prepare a 1 mg/mL stock solution of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the analyte stock solution and spiking a fixed concentration of the internal standard into each. The concentration range should bracket the expected impurity levels, from the limit of quantification (LOQ) to above the identification threshold as defined by ICH guidelines.[3]

• Sample Preparation: Accurately weigh a known amount of the drug substance and dissolve it in a suitable solvent. Spike the sample solution with the same fixed concentration of the internal standard as used in the calibration standards.

Chromatographic Conditions (HPLC)

Rationale: The chromatographic method must be developed to achieve adequate separation of the impurity from the API and other potential impurities, ensuring a clean signal for quantification. Quinoline derivatives can be challenging to separate, and method development may require screening different stationary phases.[6][7][16]

Parameter	Recommended Starting Conditions
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Optimized to resolve the analyte from the API and other impurities
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

A gradient elution is typically required to separate compounds with differing polarities.

Mass Spectrometric Conditions

Rationale: High-resolution mass spectrometry (HRMS) provides high sensitivity and selectivity, enabling accurate mass measurements for confident identification and quantification of impurities, even at trace levels.[17][18]

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Mode	Full Scan and/or Selected Ion Monitoring (SIM)
Mass Range	m/z 100-1000
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temperature	350 °C
Gas Flow Rates	Optimized for the specific instrument

The exact mass-to-charge ratios (m/z) for the protonated molecules of the analyte and the d8-internal standard should be used for extraction and quantification.

Compound	Molecular Formula	[M+H]⁺ (monoisotopic)
1,4-Bis(7-chloroquinolin-4-yl)piperazine	C₂₂H₁₈Cl₂N₄	409.0981
1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8	C₂₂H₁₀D₈Cl₂N₄	417.1484

Method Validation

A crucial aspect of any analytical protocol is its validation to ensure it is fit for its intended purpose.[19][20][21][22] The validation should be conducted in accordance with ICH Q2(R1) guidelines and should assess the following parameters.[20]

Diagram of Method Validation Parameters

Caption: Key parameters for analytical method validation.

Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of other components.	Peak purity and resolution from adjacent peaks.
Linearity	The ability to obtain test results which are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99
Accuracy	The closeness of the test results to the true value.	Recovery of 80-120% at different concentrations.
Precision	The degree of scatter between a series of measurements from the same homogeneous sample.	RSD ≤ 15% for repeatability and intermediate precision.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.	No significant impact on results.

Conclusion

The use of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as an internal standard provides a robust and reliable method for the quantification of the corresponding non-labeled impurity in pharmaceutical substances. This approach, when combined with a validated HPLC-MS method, ensures compliance with stringent regulatory requirements for impurity profiling.[3][4] The high sensitivity and selectivity of mass spectrometry, coupled with the accuracy afforded by the stable isotope-labeled standard, allow for the confident characterization of impurities, ultimately contributing to the development of safer and more effective medicines.

References

• Thermo Fisher Scientific. (n.d.). Impurity Profiling of Pharmaceutical Starting Materials Using Gas Chromatography Coupled with High-Resolution Accurate Mass Spectrometry.
• AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3.
• International Journal of Pharmaceutical Investigation. (n.d.). Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines.
• Toref-Standards. (n.d.). Impurity Profiling with HRMS.
• Innovational Journals. (2021). Applications of Mass Spectrometry in Pharmaceutical Analysis: Detection of Impurities.
• Pharmaceutical Technology. (n.d.). Impurity Profiling Using Convergence Chromatography and Mass Spectrometry.
• LGC. (2025, May 8). The benefits of high-resolution mass spectrometry for impurity profiling.
• Pharmatech Associates. (2020, August 20). Validation of Analytical Procedures: Part 1.
• Taylor & Francis Online. (n.d.). Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria.
• Taylor & Francis Online. (2018, May 24). Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria.
• European Medicines Agency. (n.d.). Quality: impurities.
• ICH. (n.d.). Quality Guidelines.
• European Medicines Agency. (n.d.). Q 3 B (R2) Impurities in New Drug Products.
• Taylor & Francis Online. (n.d.). An insight into the presence of impurities in reference standards and their impact on mass spectrometry-based bioanalysis.
• European Medicines Agency. (n.d.). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• ResearchGate. (2025, August 10). Development of a SPE/HPLC/DAD method for the determination of antileishmanial 2-substituted quinolines and metabolites in rat plasma.
• U.S. Food and Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures.
• J-Stage. (n.d.). Validation of analytical procedures by high-performance liquid chromatography for pharmaceutical analysis.
• Journal of Pharmaceutical and Applied Chemistry. (n.d.). RP-HPLC ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR NEWLY SYNTHESIZED N-{[6-METHOXY-2-(MORPHOLIN-4-YL) QUINOLIN-3. Retrieved from https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEQWreXkqOh9Zj6oB_RA_iv7c3CszRBDydGgNCgQwUgkKfjaG9bIuA20JyIo0H4oQ-NDE7vZDDefbdNAphD20S1FUsjgM0QGNNpl0MZjYoSXuHnMK0xwui_kKW50cnfwUZEpmwR4TK5tS37_ysWbaI=
• LCGC North America. (2014, August 22). Validation of Impurity Methods, Part II.
• Clinivex. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 Supplier.
• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• SIELC Technologies. (n.d.). HPLC Method for Analysis of Quinoline Yellow WS on BIST A+ Column.
• ResolveMass Laboratories Inc. (2025, November 8). Deuterated Standards for LC-MS Analysis.
• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices.
• American Association for Clinical Chemistry. (2014, April 1). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays?.
• Computational Systems Biology. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8.
• ARTIS STANDARDS. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine.
• PubChem. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine.
• Pharmaffiliates. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine.
• Lab-Chemicals.Com. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine, 95%.
• MySkinRecipes. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine.
• precisionFDA. (n.d.). 1,4-BIS(7-CHLOROQUINOLIN-4-YL)PIPERAZINE.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. jpionline.org [jpionline.org]
• 3. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 4. Quality: impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 5. ICH Official web site : ICH [ich.org]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [artis-standards.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. tandfonline.com [tandfonline.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. resolvemass.ca [resolvemass.ca]
• 13. clinivex.com [clinivex.com]
• 14. 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 | Computational Systems Biology [csbiology.com]
• 15. lcms.cz [lcms.cz]
• 16. researchgate.net [researchgate.net]
• 17. toref-standards.com [toref-standards.com]
• 18. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 19. Validation of Analytical Procedures: Part 1 – Home [pharmatechassociates.com]
• 20. ema.europa.eu [ema.europa.eu]
• 21. fda.gov [fda.gov]
• 22. jstage.jst.go.jp [jstage.jst.go.jp]

Technical Notes & Optimization

Technical Support Center: LC-MS Analysis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

Welcome to the technical support resource for the liquid chromatography-mass spectrometry (LC-MS) analysis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine (BCQP) and its deuterated internal standard, 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (BCQP-d8). This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during method development and routine analysis. The following content is structured in a practical question-and-answer format to directly address specific experimental issues.

Frequently Asked Questions & Troubleshooting Guides

Section 1: Signal Intensity & Detection Issues

Question: I am not observing any peaks for either the BCQP analyte or the BCQP-d8 internal standard. Where should I begin troubleshooting?

Answer: This issue typically points to a systemic problem in the LC-MS workflow, from sample preparation to the detector. A systematic check is the most efficient approach.

• Causality: The absence of a signal means that either the molecules are not reaching the detector or they are not ionizing. This can be due to instrument failure, incorrect method parameters, or sample degradation.

Troubleshooting Workflow:

• Confirm Compound Integrity: Ensure the stock solutions of BCQP and BCQP-d8 have not degraded. If possible, verify their integrity via another technique like UV-Vis spectroscopy or by preparing fresh standards.

• Infusion Analysis: Directly infuse a prepared standard solution (e.g., 100-500 ng/mL in 50:50 acetonitrile:water with 0.1% formic acid) into the mass spectrometer, bypassing the LC system.

  • If a signal is present: The issue lies within the LC system (pump, injector, column, tubing). Check for leaks, blockages, and ensure the correct mobile phases are being delivered.

  • If no signal is present: The problem is with the mass spectrometer or the compound's ability to ionize under the current conditions.

• Mass Spectrometer Verification:

  • Check Tuning and Calibration: Ensure the MS has been recently tuned and calibrated according to the manufacturer's guidelines.

  • Optimize Source Conditions: BCQP, with its multiple nitrogen atoms, is expected to ionize well in positive electrospray ionization (ESI) mode. Verify that the ESI source parameters are appropriate.[1][2] See the suggested starting parameters in the table below.

  • Confirm MRM Transitions: Double-check that the correct precursor and product ion m/z values for both BCQP and BCQP-d8 are entered in the acquisition method.

Question: My signal intensity for BCQP is very low, leading to poor sensitivity. How can I improve it?

Answer: Low signal intensity is a common challenge that can often be resolved by optimizing the ionization and chromatographic conditions.

• Causality: Poor sensitivity is a result of inefficient ionization, analyte loss during sample preparation, or suboptimal chromatographic conditions that lead to broad peaks.

Optimization Strategies:

• Source Parameter Optimization: The ESI process is highly dependent on parameters like capillary voltage, nebulizer gas pressure, and desolvation temperature.[2][3] A systematic optimization of these parameters is crucial.

  • Capillary Voltage: A typical starting point for positive mode is 3-5 kV. Too low a voltage results in poor ionization, while too high a voltage can cause fragmentation in the source.[2]

  • Nebulizer Gas and Temperature: These parameters control the efficiency of droplet formation and desolvation. Higher temperatures can improve desolvation but may degrade thermally labile compounds.[2][3]

• Mobile Phase Modification: The composition of the mobile phase directly impacts ionization efficiency.

  • Acidic Additives: For positive ESI mode, adding a small amount of an acid like formic acid (typically 0.1%) to the mobile phase enhances protonation, leading to a stronger signal for basic compounds like BCQP.[2]

  • Organic Solvent: Solvents with lower surface tension, such as methanol or acetonitrile, generally produce a more stable and efficient electrospray.[1] Ensure a sufficient percentage of organic solvent is present as the analyte elutes.

• Chromatographic Peak Focusing: Sharper chromatographic peaks result in a higher signal-to-noise ratio.

  • Gradient Optimization: A steeper gradient can sharpen peaks, but may compromise the separation from interfering matrix components.

  • Lower Flow Rates: Reducing the LC flow rate can sometimes improve ESI efficiency, especially for microflow and nanoflow systems.[4][5]

Section 2: Chromatographic & Peak Shape Problems

Question: My chromatographic peaks for BCQP and BCQP-d8 are tailing or fronting. What causes this and how can I fix it?

Answer: Poor peak shape is a classic chromatography problem that can compromise both resolution and quantitation accuracy.

• Causality:

  • Tailing: Often caused by secondary interactions between the basic analyte and acidic silanols on the silica-based column packing, or by column degradation (voids).

  • Fronting: Typically a sign of column overloading or a mismatch between the sample solvent and the initial mobile phase.

Solutions:

Issue	Potential Cause	Recommended Action
Peak Tailing	Secondary silanol interactions	Add a competitor base like triethylamine (TEA) to the mobile phase (0.1-0.5%) or switch to a column with a different packing material or end-capping.
Column void/degradation	Reverse flush the column (if permitted by the manufacturer). If the problem persists, replace the column.
Peak Fronting	Sample overload	Reduce the injection volume or dilute the sample.
Solvent mismatch	Ensure the sample is dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase.

Question: My retention times are drifting from injection to injection. Why is this happening?

Answer: Retention time stability is critical for reliable identification and integration. Drifting retention times usually indicate a problem with the LC system's stability.

• Causality: Inconsistent mobile phase composition, fluctuating column temperature, or a poorly equilibrated column are the most common culprits.

Troubleshooting Steps:

• Check for Leaks: A small leak in the LC system can cause pressure fluctuations and alter the mobile phase composition delivered to the column.

• Ensure Proper Degassing: Dissolved gases in the mobile phase can form bubbles in the pump, leading to inaccurate solvent delivery. Ensure your system's degasser is functioning correctly.

• Column Temperature Control: Use a column oven to maintain a constant temperature. Even small fluctuations in ambient lab temperature can cause retention time shifts.

• Sufficient Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. A standard rule of thumb is to allow 10-15 column volumes to pass through.

Section 3: Quantitation & Reproducibility Issues

Question: My analyte/internal standard area ratio is not consistent, leading to poor reproducibility. What should I investigate?

Answer: Inconsistent area ratios are a significant problem in quantitative bioanalysis and often point to matrix effects or issues with the internal standard.[6]

• Causality: The fundamental assumption of using a stable isotope-labeled internal standard (SIL-IS) like BCQP-d8 is that it will behave identically to the analyte during sample preparation and analysis, thus correcting for variability.[7][8] When this assumption breaks down, reproducibility suffers. The most common reason is the presence of co-eluting matrix components that affect the ionization of the analyte and IS differently.[9][10][11]

Logical Diagnostic Workflow:

Caption: Troubleshooting workflow for inconsistent area ratios.

Question: I suspect I have a significant matrix effect. How can I confirm this and what can I do to mitigate it?

Answer: Matrix effects—the suppression or enhancement of analyte ionization due to co-eluting components from the sample matrix—are a primary challenge in LC-MS bioanalysis.[12][13]

• Causality: Components in biological matrices (salts, lipids, proteins) can compete with the analyte for charge in the ESI source or alter the physical properties of the ESI droplets, leading to a change in the analyte's signal intensity.[9][10]

Confirmation and Mitigation:

• Post-Column Infusion (PCI) Experiment: This is the definitive test for matrix effects.

  • Procedure: Infuse a constant flow of the analyte and IS solution into the MS detector, post-column. Inject a blank, extracted matrix sample onto the LC.

  • Interpretation: Any dip or rise in the baseline signal at the retention time of your analyte indicates ion suppression or enhancement, respectively.

• Mitigation Strategies:

  • Improve Chromatographic Separation: Adjust the LC gradient to separate the analyte from the interfering matrix components.[11]

  • Enhance Sample Preparation: A more rigorous sample cleanup method, such as switching from protein precipitation to solid-phase extraction (SPE) or liquid-liquid extraction (LLE), can remove many interfering compounds.[11][14]

  • Dilute the Sample: A simple "dilute-and-shoot" approach can reduce the concentration of matrix components to a level where they no longer cause significant suppression or enhancement.[11]

Caption: Diagram illustrating the mechanism of ion suppression.

Experimental Protocols & Starting Parameters

Table 1: Suggested Starting LC-MS Conditions

This protocol provides a robust starting point for method development. Optimization will be required for your specific instrumentation and sample matrix.

Parameter	Suggested Condition	Rationale
LC System
Column	C18, 2.1 x 50 mm, <3 µm	A standard choice for good retention and peak shape of moderately hydrophobic compounds.
Mobile Phase A	Water + 0.1% Formic Acid	Formic acid aids in positive mode ionization.[2]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile is a common strong solvent for reversed-phase.
Gradient	5% B to 95% B over 5-7 min	A generic gradient to elute a wide range of compounds. Adjust as needed for separation.
Flow Rate	0.3 - 0.5 mL/min	Standard analytical flow rate compatible with ESI.[1]
Column Temp	40 °C	Elevated temperature can improve peak shape and reduce viscosity.
Injection Vol	2 - 10 µL	Start low to avoid overload; dependent on sample concentration.
MS System
Ionization Mode	ESI Positive	The piperazine and quinoline nitrogens are readily protonated.
Capillary Voltage	+4000 V	A good starting point for positive mode ESI.[2]
Desolvation Temp	350 - 450 °C	Needs optimization; higher temperatures aid desolvation but risk degradation.[2]
Nebulizer Gas	30 - 50 psi	Controls droplet size; must be optimized for your instrument.[3]
MRM Transitions	Compound-specific	Must be determined by infusing pure standards of BCQP and BCQP-d8.

Protocol 1: Evaluating Matrix Effect Factor

This procedure quantifies the extent of matrix effects.[11]

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare standards at low, medium, and high concentrations in the final mobile phase composition.

  • Set B (Post-Extraction Spike): Extract blank matrix samples (e.g., plasma, urine) using your established procedure. Spike the extracted blank samples with the standards to the same concentrations as Set A.

  • Set C (Pre-Extraction Spike): Spike blank matrix with standards at the same concentrations. Then, perform the full extraction procedure.

• Analyze all Samples: Inject all samples from the three sets into the LC-MS system.

• Calculate Factors:

  • Matrix Effect (ME %): (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

    • An ME of 100% indicates no matrix effect. <100% indicates suppression, and >100% indicates enhancement.

  • Recovery (RE %): (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100

    • This measures the efficiency of your extraction process.

References

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry? Retrieved from [Link]

• Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, G., Korfmacher, W. A., & Olah, T. V. (2003). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Bioanalysis, 2(4), 189-205. Retrieved from [Link]

• Becker, G. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Techniques. Retrieved from [Link]

• Hewavitharana, A. K., & Navaratne, A. N. (2015). Matrix Effects and Application of Matrix Effect Factor. Taylor & Francis Online. Retrieved from [Link]

• Goswami, P., & Kumar, S. (2020). Matrix effect in a view of LC-MS/MS: An overview. ResearchGate. Retrieved from [Link]

• Welz, M., et al. (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. PMC - PubMed Central. Retrieved from [Link]

• Weston, D. J. (n.d.). Drug Bioanalysis by LC-MS: some pragmatic solutions to commonly occurring problems. Chromatography Today. Retrieved from [Link]

• Sargent, M. (2013). Guide to achieving reliable quantitative LC-MS measurements. LGC Ltd. Retrieved from [Link]

• Welz, M., et al. (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. National Genomics Data Center (CNCB-NGDC). Retrieved from [Link]

• Singh, V., et al. (2012). TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. PubMed Central. Retrieved from [Link]

• Bioanalysis Zone. (2020). Challenges and solutions for biologics quantitation by LC–MS. Retrieved from [Link]

• Welz, M., et al. (2022). Chromatogram of piperazine derivatives (and deuterated analogues) obtained by LC-MS method with corresponding retention times. ResearchGate. Retrieved from [Link]

• Davison, A. S., Milan, A. M., & Dutton, J. J. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. ResearchGate. Retrieved from [Link]

• Drawell. (n.d.). 6 Key Points You Need to Know about Quantitative LC-MS. Retrieved from [Link]

• Peters, F. T., et al. (2007). LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum. PubMed. Retrieved from [Link]

• Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• ruthigen. (n.d.). How to optimize ESI source parameters for better sensitivity in LC-MS analysis. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. Retrieved from [Link]

• Giebułtowicz, J., et al. (2016). Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. Spectroscopy Online. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Hidden Problems in your LCMS data? Retrieved from [Link]

• Davison, A. S., Milan, A. M., & Dutton, J. J. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. PubMed. Retrieved from [Link]

• de Moraes, M. C., et al. (2016). Optimization of Electrospray Ionization by Statistical Design of Experiments and Response Surface Methodology: Protein–Ligand Equilibrium Dissociation Constant Determinations. PubMed Central. Retrieved from [Link]

• New Objective, Inc. (n.d.). Optimization of ESI at Capillary LC Flow Rates for Efficient Quantitative Biomarker Analysis. Retrieved from [Link]

• Singh, K., et al. (2016). Novel quinolinepiperazinyl-aryltetrazoles targeting the blood stage of Plasmodium falciparum. PMC - NIH. Retrieved from [Link]

• Roepe, D. E., et al. (2007). Synthesis and antiplasmodial activity of new N-[3-(4-{3-[(7-chloroquinolin-4-yl)amino]propyl}piperazin-1-yl)propyl]carboxamides. PubMed. Retrieved from [Link]

• El-Gamal, M. I., et al. (2019). Structural and biological survey of 7‐chloro‐4‐(piperazin‐1‐yl)quinoline and its derivatives. Wiley Online Library. Retrieved from [Link]

• Antonova-Koch, Y., et al. (2018). Discovery of amodiachins, a novel class of 4-aminoquinoline antimalarials active against multidrug-resistant Plasmodium falciparum. PMC - NIH. Retrieved from [Link]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | RUTHIGEN [ruthigen.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. Optimization of ESI at Capillary LC Flow Rates for Efficient Quantitative Biomarker Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. youtube.com [youtube.com]
• 9. nebiolab.com [nebiolab.com]
• 10. longdom.org [longdom.org]
• 11. tandfonline.com [tandfonline.com]
• 12. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. rsc.org [rsc.org]

optimizing 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 signal intensity

A Senior Application Scientist's Guide to Optimizing 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 Signal Intensity in LC-MS/MS Workflows

Welcome to the technical support hub for the analysis of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (BCPP-d8). This guide is designed for researchers, scientists, and drug development professionals encountering challenges in achieving robust and reproducible signal intensity for this critical internal standard. As a stable isotope-labeled (SIL) internal standard, BCPP-d8 is essential for the accurate quantification of its non-labeled analogue, a compound of interest in antimalarial and anticancer research.[1][2] However, its large, relatively non-polar, and basic nature presents unique analytical challenges.

This document provides a series of in-depth, question-and-answer based troubleshooting guides to directly address common issues, grounded in the principles of mass spectrometry and chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of BCPP-d8 in my assay?

BCPP-d8 serves as an internal standard (IS). Ideally, it is added at a known concentration to all samples, calibrators, and quality controls at the beginning of the sample preparation process. Its purpose is to mimic the analytical behavior of the non-labeled analyte, thereby correcting for variability in sample extraction, injection volume, and instrument response, including ion suppression.[3] The use of a stable isotope-labeled standard like BCPP-d8 is considered the gold standard in quantitative LC-MS/MS because its physicochemical properties are nearly identical to the analyte.[4]

Q2: Why is my BCPP-d8 signal weak or non-existent?

A weak or absent signal for BCPP-d8 can stem from several factors, ranging from basic instrument setup to complex matrix effects. Common culprits include incorrect mass spectrometer settings (wrong MRM transitions), suboptimal ion source parameters, compound degradation, or severe ion suppression.[5] This guide will walk you through a systematic approach to diagnose and resolve these issues.

Q3: Can the deuterium labeling on BCPP-d8 affect its behavior?

Yes. The replacement of eight hydrogen atoms with deuterium on the piperazine ring can lead to subtle differences in physicochemical properties. This is known as the "isotope effect."[4] It can sometimes cause a slight shift in chromatographic retention time compared to the non-labeled analyte.[6] If this shift causes the IS to elute in a region of different matrix interference, it can fail to accurately compensate for ion suppression, a phenomenon known as differential matrix effects.[4]

Troubleshooting Guide 1: No Signal or Critically Low Signal Intensity

This section addresses the critical issue of observing little to no signal for BCPP-d8. The workflow below follows a logical progression from the detector back to the sample.

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Workflow for diagnosing complete signal loss.

Step 1: Verify Mass Spectrometer Parameters

Question: Are my mass spectrometer settings correct for BCPP-d8?

Causality: The mass spectrometer can only detect ions it is instructed to monitor. Incorrect settings for mass-to-charge ratio (m/z), polarity, or collision energy will result in no signal. BCPP, with its two quinoline rings and central piperazine core, is a large molecule with a molecular weight of approximately 417.3 g/mol for the d8 version (non-deuterated is ~409.3 g/mol ).[7] The multiple nitrogen atoms make it highly amenable to positive electrospray ionization (ESI+), where it will be detected as the protonated molecule [M+H]+.

Protocol: Parameter Verification & Optimization

• Polarity Check : Ensure your instrument is operating in Positive Ion Mode (ESI+) . The basic nitrogen atoms on the piperazine and quinoline moieties are readily protonated.[8]

• Precursor Ion (Q1 Mass) : Calculate the expected m/z for the [M+H]+ ion of BCPP-d8.

  • Molecular Formula: C₂₂H₁₀D₈Cl₂N₄

  • Approximate Monoisotopic Mass: ~416.1 g/mol

  • Expected [M+H]+ : ~417.1 m/z

  • Action: Set your Q1 mass to this value. Always confirm the exact mass from the certificate of analysis.

• Product Ion (Q3 Mass) Prediction : Without experimental data, we must predict likely fragmentation patterns. The most probable fragmentations occur at the weakest bonds, which are the C-N bonds of the piperazine ring. A common fragmentation would be the cleavage of the piperazine ring or the loss of one of the 7-chloroquinoline moieties.

  • Action: Perform a product ion scan on the precursor ion (m/z 417.1) by infusing a fresh, neat standard solution. Look for intense, stable product ions. Select the two most intense product ions for your Multiple Reaction Monitoring (MRM) transitions.

• Collision Energy (CE) Optimization : The CE required to generate product ions must be optimized.

  • Action: While infusing the standard, perform a collision energy ramp for your chosen precursor/product ion pairs. Plot the resulting signal intensity against collision energy to find the optimal value that yields the maximum, most stable signal.

Parameter	Recommended Starting Point	Rationale
Ionization Mode	ESI Positive (ESI+)	Multiple basic nitrogen atoms readily accept a proton.[8]
Precursor Ion [M+H]+	~417.1 m/z	Based on the molecular formula of the deuterated compound.
Product Ions	To be determined empirically	Fragmentation is expected at the piperazine ring C-N bonds.
Collision Energy	Ramp from 10-60 eV	Must be optimized to maximize fragment intensity.

Step 2: Troubleshoot the Ion Source

Question: Is the BCPP-d8 solution being ionized efficiently?

Causality: Even with correct MS parameters, a poor or unstable electrospray will lead to a weak and erratic signal. The ESI process relies on the formation of a fine mist of charged droplets, from which gas-phase ions are liberated.[9] Factors like gas flows, temperatures, and voltages are critical and must be optimized for the specific mobile phase composition and flow rate.[10]

Protocol: Ion Source Optimization

• Visual Inspection : Check for a stable, consistent spray from the ESI probe tip. An intermittent or dripping spray indicates a blockage or incorrect settings.

• Systematic Parameter Optimization : Using a "one-factor-at-a-time" approach or a design of experiments (DoE) methodology, optimize the following parameters while infusing a standard solution of BCPP-d8 in your mobile phase.[9][11]

  • Capillary/Spray Voltage : Adjust to maximize signal without causing electrical discharge (indicated by a crackling sound or unstable signal).

  • Nebulizing Gas Flow : This gas aids in droplet formation. Higher flows are often needed for higher aqueous mobile phases.

  • Drying Gas Flow & Temperature : These parameters are crucial for desolvation. BCPP-d8 is a large molecule and may require higher temperatures and gas flows to efficiently release the gas-phase ion from the solvent droplets.

  • Probe Position : Adjust the horizontal and vertical position of the probe relative to the MS inlet orifice to maximize the ion signal.

Source Parameter	Typical Range for Large Molecules	Effect on Signal
Capillary Voltage	3.0 - 4.5 kV	Optimizes the charge applied to the liquid.
Drying Gas Temp.	250 - 350 °C	Aids in solvent evaporation from droplets.
Drying Gas Flow	8 - 12 L/min	Assists in desolvation and prevents solvent clusters.
Nebulizer Pressure	30 - 50 psi	Affects droplet size and spray stability.

Troubleshooting Guide 2: Inconsistent or Drifting Signal Intensity

This section addresses issues of poor reproducibility, where the BCPP-d8 signal varies significantly between injections or drifts over the course of an analytical run.

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Troubleshooting inconsistent signal intensity.

Step 1: Optimize Chromatographic Conditions

Question: Is poor chromatography the cause of my signal instability?

Causality: The chemical properties of BCPP-d8—particularly the basic piperazine and quinoline nitrogens—can lead to poor peak shape (tailing) on standard C18 columns due to interactions with residual silanols. The pH of the mobile phase is critical; it dictates the ionization state of the molecule, which in turn affects its retention and peak shape.[12][13] An unstable pH or inappropriate mobile phase composition can cause retention time shifts and inconsistent signal response.

Protocol: Mobile Phase and Column Optimization

• Mobile Phase pH : The piperazine moiety is basic. Operating the mobile phase at a low pH (e.g., pH 3-4) ensures that the nitrogen atoms are consistently protonated. This typically leads to better peak shape and more stable retention on reversed-phase columns.

  • Action: Use a volatile acidic modifier compatible with mass spectrometry, such as 0.1% formic acid or 0.1% acetic acid in both the aqueous and organic mobile phases.[8][14]

• Organic Solvent : Acetonitrile and methanol are common choices. They can provide different selectivities.

  • Action: If peak shape is poor with one solvent, try the other. Acetonitrile often provides sharper peaks for many compounds.

• Column Choice : While a standard C18 is a good starting point, consider alternatives if peak tailing persists.

  • Action: A column with a different stationary phase (e.g., Phenyl-Hexyl) or an embedded polar group can offer different selectivity and reduce interactions with basic compounds.

• Isotope Effect & Co-elution : The deuterium labeling in BCPP-d8 can make it slightly less retentive on a reversed-phase column, causing it to elute just before the non-labeled analyte.[6]

  • Action: Carefully overlay the chromatograms of BCPP-d8 and the non-deuterated analyte. Adjust the gradient steepness or organic modifier to ensure they co-elute as closely as possible. This is critical for accurate compensation of matrix effects.[4]

Step 2: Evaluate and Mitigate Matrix Effects

Question: Are components from my sample matrix suppressing the BCPP-d8 signal?

Causality: Ion suppression is a major challenge in LC-MS, especially when analyzing samples from complex biological matrices like plasma or urine.[15][16] Co-eluting endogenous compounds (e.g., salts, phospholipids) can compete with BCPP-d8 for ionization in the ESI source, leading to a reduced signal.[17] Even with a deuterated internal standard, severe or differential matrix effects can compromise data quality.

Protocol: Diagnosing and Reducing Ion Suppression

• Improve Sample Preparation : The most effective way to combat matrix effects is to remove the interfering components before they reach the LC-MS system.

  • Protein Precipitation (PPT) : Fast and simple, but often leaves many matrix components like phospholipids in the extract.

  • Liquid-Liquid Extraction (LLE) : Offers better cleanup than PPT by partitioning the analyte into an immiscible organic solvent.

  • Solid-Phase Extraction (SPE) : Provides the most thorough cleanup by selectively retaining the analyte on a solid sorbent while washing away interferences. This is often the best choice for complex matrices.[3]

• Post-Column Infusion Experiment : This is a definitive diagnostic tool for identifying regions of ion suppression in your chromatogram.

  • Procedure: While a blank, extracted matrix sample is being injected and run through the LC system, a constant flow of BCPP-d8 solution is T-infused into the mobile phase just before it enters the mass spectrometer.

  • Interpretation: A steady signal will be observed. If the signal drops at certain retention times, it indicates that components eluting from the column at those times are causing ion suppression.

  • Action: If the retention time of BCPP-d8 falls within a zone of significant ion suppression, adjust the chromatography to move it to a cleaner region or implement a more rigorous sample preparation method.

References

• The pH of Piperazine Derivative Solutions Predicts Their Utility as Transepithelial Permeation Enhancers. (2016). PubMed. [Link]

• Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. (n.d.). MDPI. [Link]

• Design of Experiment Strategy for an Electrospray Ionization Optimization in Supercritical Fluid Chromatography–Mass Spectrometry Coupling. (2019). LCGC International. [Link]

• High-Sensitivity Analysis of Polycyclic Aromatic Hydrocarbons by Nanodroplet Interfacial Ionization Coupled with Mass Spectrometry. (2025). ACS Publications. [Link]

• LC-MS ESI Parameter Optimization with Bayesian Optimization for High Sensitivity Measurement. (n.d.). Shimadzu. [Link]

• The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. (n.d.). NIH. [Link]

• Naphthalimide-Piperazine Derivatives as Multifunctional “On” and “Off” Fluorescent Switches for pH, Hg2+ and Cu2+ Ions. (2023). MDPI. [Link]

• Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. (n.d.). NIH. [Link]

• Ion Suppression of Basic Nitrogen Compounds in Vacuum Gas Oil Studied by Positive Electrospray Ionization Fourier Transform Ion Cyclotron Resonance Mass Spectrometry. (2020). CoLab. [Link]

• Why am I losing the signal (LCMS) for only one internal standard (deuterated drug standards, clinical testing) later in the run?. (2018). ResearchGate. [Link]

• Hydroxyl-terminated triazine dendrimers mediated pH-dependent solubility enhancement of glipizide across dendritic generations: A comparative investigation. (2025). ResearchGate. [Link]

• Tips for Optimizing Key Parameters in LC–MS. (n.d.). LCGC International. [Link]

• A Simple, Sensitive and Reliable LC-MS/MS Method for the Determination of 7-bromo-5-chloroquinolin-8-ol (CLBQ14), A Potent and Selective Inhibitor of Methionine Aminopeptidases: Application to Pharmacokinetic Studies. (n.d.). PubMed Central. [Link]

• Ion suppression in mass spectrometry. (n.d.). PubMed. [Link]

• A simple, sensitive and reliable LC-MS/MS method for the determination of 7-bromo-5-chloroquinolin-8-ol (CLBQ14), a potent and selective inhibitor of methionine aminopeptidases: Application to pharmacokinetic studies. (2018). PubMed. [Link]

• Ion Suppression in Biological Sample Analysis: You May or May Not See It but It's There. (n.d.). Restek. [Link]

• Troubleshooting. (n.d.). University of Maryland. [Link]

• Ion Suppression: A Major Concern in Mass Spectrometry. (n.d.). LCGC International. [Link]

• Secondary isotope effects in liquid chromatography behaviour of H-2 and H-3 labelled solutes and solvents. (2025). ResearchGate. [Link]

• Thermal degradation of piperazine and its structural analogs. (2025). ResearchGate. [Link]

• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. (n.d.). ResearchGate. [Link]

• LCMS Troubleshooting Tips. (n.d.). Shimadzu. [Link]

• Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. (n.d.). MDPI. [Link]

• BioAnalysis: Mastering Sample Preparation. Techniques to Elevate Your Bioanalytical Assays #lcms. (2024). YouTube. [Link]

• Current Developments in LC-MS for Pharmaceutical Analysis. (n.d.). Lirias. [Link]

• Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents. (2021). Durham University. [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076. (n.d.). PubChem. [Link]

• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. (2025). PubMed Central. [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. (n.d.). MySkinRecipes. [Link]

• Synthesis and Biological Evaluation of Quinoline Derivatives as a Novel Class of Broad-Spectrum Antibacterial Agents. (2019). NIH. [Link]

• Mobile phases compatible for LCMS. (n.d.). Shimadzu. [Link]

• Effect of position of deuterium atoms on gas chromatographic isotope effects.. (n.d.). Semantic Scholar. [Link]

• Stereochemistry of ??-Deuterium Isotope Effects on Amine Basicity. (2025). ResearchGate. [Link]

• Annotated Review on Various Biological Activities of Quinoline Molecule. (2022). Biointerface Research in Applied Chemistry. [Link]

• Mass spectrometric studies on small open-chain piperazine-containing ligands and their transition metal complexes. (n.d.). PubMed. [Link]

• Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. (n.d.). PubMed Central. [Link]

• Electronic Supplementary Information Novel quinoline-piperazine hybrids: The design, synthesis and evaluation of antibacterial a. (n.d.). Royal Society of Chemistry. [Link]

• Structural Characterization of 7-Chloro-4-(4-methyl-1-piperazinyl)quinoline Monohydrate. (n.d.). MDPI. [Link]

• Stereochemistry and deuterium isotope effects associated with the cyclization-rearrangements catalyzed by tobacco epiaristolochene and hyoscyamus premnaspirodiene synthases, and the chimeric CH4 hybrid cyclase. (n.d.). PubMed Central. [Link]nih.gov/pmc/articles/PMC3873887/)

Sources

• 1. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 3. youtube.com [youtube.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. shimadzu.at [shimadzu.at]
• 6. researchgate.net [researchgate.net]
• 7. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. lcms.cz [lcms.cz]
• 12. The pH of Piperazine Derivative Solutions Predicts Their Utility as Transepithelial Permeation Enhancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Mobile phases compatible for LC/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 15. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 17. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Stability of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 in Solution

Welcome to the technical support center for 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound in solution. As your virtual Senior Application Scientist, I will provide not just protocols, but the rationale behind them, ensuring your experiments are built on a foundation of scientific integrity.

A Note on the Deuterated Form

1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is a deuterated version of its parent compound, likely utilized as an internal standard in mass spectrometry-based analytical methods. The substitution of hydrogen with deuterium creates a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond.[1] This "kinetic isotope effect" can result in a slower rate of metabolism for deuterated compounds.[2][3] For the purposes of in-solution chemical stability (hydrolysis, photostability, etc.), the behavior of the d8 variant is expected to be nearly identical to the non-deuterated form. Therefore, this guide will draw upon data and principles established for the parent compound and related chloroquinoline structures.

Frequently Asked Questions (FAQs)

Here we address common questions regarding the stability of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 in solution.

Q1: My stock solution of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 has turned a yellowish-brown color. Is it still usable?

A change in color, particularly to yellow or brown, is a common sign of degradation for quinoline-based compounds.[4] This is often due to photodegradation (exposure to light) or oxidation. The appearance of color indicates the formation of degradation products, which could compromise the integrity of your experiments. It is strongly recommended to discard the discolored solution and prepare a fresh stock, ensuring it is protected from light.[4]

Q2: I am seeing inconsistent results in my LC-MS analysis when using a stock solution that is a few days old. Could this be a stability issue?

Yes, inconsistent analytical results are a classic indicator of compound degradation.[4] 1,4-Bis(7-chloroquinolin-4-yl)piperazine, being a quinoline derivative, can be susceptible to degradation in solution, influenced by factors such as pH, temperature, and light exposure.[4] For quantitative applications where accuracy is paramount, it is best practice to use freshly prepared solutions or to validate the stability of your stock solution under your specific storage conditions.

Q3: What are the most critical factors affecting the stability of this compound in solution?

The primary factors influencing the stability of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 in solution are:

• pH: The stability of quinoline derivatives is highly pH-dependent.[5] Chloroquine, a related compound, shows increased photodegradation at higher pH values.[6] Extremes of pH (both acidic and basic) can accelerate hydrolytic degradation.

• Light: Chloroquinoline and other quinoline compounds are known to be photosensitive.[6][7][8] Exposure to UV and even ambient laboratory light can lead to photodegradation, potentially involving the cleavage of the carbon-chlorine bond.[6][7]

• Temperature: Elevated temperatures will generally increase the rate of all chemical degradation pathways.[4]

• Oxidizing Agents: The piperazine and quinoline rings can be susceptible to oxidation.[8][9][10] Avoid contact with strong oxidizing agents.

Q4: What are the recommended storage conditions for a stock solution of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8?

Based on the chemical properties of the parent compound and general best practices for related structures, the following storage conditions are recommended:

Condition	Recommendation	Rationale
Temperature	2-8°C for short-to-medium term storage (weeks).[11][12][13] For long-term storage, consider freezing at -20°C or below, aliquoted to avoid freeze-thaw cycles.	Lower temperatures slow down the rate of chemical degradation.[4]
Light	Store in amber vials or wrap clear vials in aluminum foil.[4]	Protects the photosensitive quinoline moieties from photodegradation.[6]
Atmosphere	For long-term storage of dry powder, consider storing under an inert gas like argon or nitrogen.	Minimizes the risk of oxidation.
Container	Use well-sealed glass or chemically resistant plastic containers.[14]	Prevents solvent evaporation and contamination.
Solvent	Aprotic organic solvents (e.g., DMSO, DMF, Acetonitrile) are generally preferred for initial stock solutions. For aqueous working solutions, use buffers to control pH.[11]	Aprotic solvents are less likely to participate in hydrolytic degradation. Buffers mitigate pH-driven degradation.[5]

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving stability-related issues.

Caption: Troubleshooting workflow for stability issues.

Experimental Protocol: Forced Degradation Study

To proactively understand the stability of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, a forced degradation study is the most robust approach.[15][16] This involves subjecting the compound to harsh conditions to deliberately induce degradation, allowing for the identification of potential degradants and sensitive factors.

Objective: To identify the degradation pathways and the stability-indicating profile of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 in solution.

Materials:

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

• HPLC-grade acetonitrile and water

• Formic acid or trifluoroacetic acid (for mobile phase)

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• HPLC or UPLC system with UV/PDA detector and/or Mass Spectrometer (MS)

• pH meter

• Photostability chamber

• Temperature-controlled oven

Methodology:

• Prepare Stock Solution: Accurately weigh and dissolve 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 in a suitable solvent (e.g., 50:50 acetonitrile:water) to a concentration of 1 mg/mL.

• Expose to Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution. A control sample (1 mL stock + 1 mL of the 50:50 acetonitrile:water solvent) should be prepared and kept under normal conditions.

  • Acid Hydrolysis: 0.1 M HCl. Incubate at 60°C for 24 hours.[4]

  • Base Hydrolysis: 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidation: 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Keep the stock solution in an oven at 80°C for 48 hours.[15]

  • Photolytic Degradation: Expose the stock solution in a transparent vial to a photostability chamber (e.g., 1.2 million lux hours and 200 watt-hours/m²).[4] Wrap a control sample in aluminum foil and place it in the same chamber.

• Sample Analysis:

  • At appropriate time points (e.g., 0, 2, 8, 24, 48 hours), withdraw an aliquot from each stress condition.

  • If necessary, neutralize the acidic and basic samples before injection.

  • Analyze all samples by a suitable stability-indicating HPLC-UV/MS method. A reverse-phase C18 column with a gradient elution of acetonitrile and water (with 0.1% formic acid) is a good starting point.[6]

• Data Interpretation:

  • Compare the chromatograms of the stressed samples to the control sample.

  • Look for a decrease in the peak area of the parent compound.

  • Identify the formation of new peaks (degradation products).

  • Use MS data to determine the mass of the degradants and propose potential structures. A significant loss (e.g., >20%) of the active pharmaceutical ingredient is considered abnormal.[17]

Caption: Plausible degradation pathways for the compound.

By understanding the potential instabilities of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 and implementing the robust handling, storage, and analytical practices outlined in this guide, you can ensure the accuracy and reliability of your experimental data.

References

• Kaur, S., & Gupta, M. (2017). Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs. Global Journal of Pharmaceutical and Pharmaceutical Sciences, 1(4). Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 1022076, 1,4-Bis(7-chloroquinolin-4-yl)piperazine. PubChem. Available at: [Link]

• SYNMR. (2023, May 22). Advantages and Limitations of Deuterated Solvents in Organic Synthesis. Available at: [Link]

• Gizińska, M., & Gniazdowska, E. (2021). A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. Molecules, 26(16), 4797. Available at: [Link]

• Salamandra, LLC. (n.d.). Regulatory Considerations for Deuterated Products. Available at: [Link]

• Zhang, Y., et al. (2023). Mechanistic investigation of direct photodegradation of chloroquine phosphate under simulated sunlight. Environmental Science and Ecotechnology, 15, 100244. Available at: [Link]

• Wikipedia. (n.d.). Deuterated drug. Available at: [Link]

• Al-Bari, M. A. A. (2015). A Medicinal Chemistry Perspective on 4-Aminoquinoline Antimalarial Drugs. In Antimicrobial Agents (pp. 335-364). IntechOpen. Available at: [Link]

• Gizińska, M., & Gniazdowska, E. (2021). A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. ResearchGate. Available at: [Link]

• Oturan, N., et al. (2020). Efficient degradation of chloroquine drug by electro-Fenton oxidation. Chemosphere, 248, 126058. Available at: [Link]

• Ramirez, J. O., et al. (2024). Synthesis and Photolysis Properties of a New Chloroquine Photoaffinity Probe. Molecules, 29(5), 1084. Available at: [Link]

• Shinde, S. L., et al. (2016). Forced Degradation Studies. MedCrave Online. Available at: [Link]

• Wang, Y., et al. (2021). Impact of Active Chlorines and •OH Radicals on Degradation of Quinoline Using the Bipolar Electro-Fenton Process. Water, 13(1), 128. Available at: [Link]

• Shimada, T., et al. (1992). Photostability and biological activity of fluoroquinolones substituted at the 8 position after UV irradiation. Antimicrobial Agents and Chemotherapy, 36(8), 1715-1719. Available at: [Link]

• Kovács, P., & Csaba, G. (1980). Dose- and pH-Dependent effects of chloroquine on Tetrahymena. Acta Biologica Hungarica, 31(1-3), 209-216. Available at: [Link]

• De Villiers, K. A., et al. (2023). Structural Characterization of 7-Chloro-4-(4-methyl-1-piperazinyl)quinoline Monohydrate. Molbank, 2023(2), M1639. Available at: [Link]

• Al-Enizi, M. M., et al. (2022). A Review on Analytical Methods for Piperazine Determination. NTU Journal of Pure Sciences, 1(3), 1-9. Available at: [Link]

• Alsante, K. M., et al. (2011). Development of forced degradation and stability indicating studies of drugs—A review. Pharmaceuticals, 4(1), 1-38. Available at: [Link]

• Singh, R., & Kumar, S. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. Journal of Pharmaceutical Research International, 35(10), 1-13. Available at: [Link]

• Harris, J. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. Available at: [Link]

• Navaneeswari, R., & Reddy, P. R. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research, 4(6), 2854-2859. Available at: [Link]

• MySkinRecipes. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Available at: [Link]

• Ramirez, J. O., et al. (2024). Synthesis and Photolysis Properties of a New Chloroquine Photoaffinity Probe. National Institutes of Health. Available at: [Link]

• ARTIS STANDARDS. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Available at: [Link]

• precisionFDA. (n.d.). 1,4-BIS(7-CHLOROQUINOLIN-4-YL)PIPERAZINE. Available at: [Link]

• Chemsrc. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Available at: [Link]

• Ramirez, J. O., et al. (2024). Synthesis and Photolysis Properties of a New Chloroquine Photoaffinity Probe. Semantic Scholar. Available at: [Link]

• Ibis Scientific, LLC. (2023, May 1). The Impact of pH on Chemical Stability in Lab Experiments. Available at: [Link]

• Ahmad, I., et al. (2016). Photostability and Photostabilization of Drugs and Drug Products. International Journal of Photoenergy, 2016, 1-18. Available at: [Link]

• Hock, W. K. (1994). Effect of pH on Pesticide Stability and Efficacy. Perennial Plants, 2(2). Available at: [Link]

• Pharmaffiliates. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Available at: [Link]

• De Villiers, K. A., et al. (2023). Structural Characterization of 7-Chloro-4-(4-methyl-1-piperazinyl)quinoline Monohydrate. AIR Unimi. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. salamandra.net [salamandra.net]
• 3. Deuterated drug - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ibisscientific.com [ibisscientific.com]
• 6. Mechanistic investigation of direct photodegradation of chloroquine phosphate under simulated sunlight - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. tmmedia.in [tmmedia.in]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 13. pharmaffiliates.com [pharmaffiliates.com]
• 14. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 15. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 16. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. acdlabs.com [acdlabs.com]

Technical Support Center: Isotopic Stability of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

Welcome to the dedicated support resource for 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8. This guide is designed for researchers, scientists, and drug development professionals to ensure the isotopic integrity of this standard throughout its experimental lifecycle. Unintended hydrogen-deuterium (H/D) exchange can compromise the accuracy of quantitative analyses, making proper handling paramount. This document provides in-depth FAQs, troubleshooting workflows, and validated protocols to prevent, diagnose, and resolve issues related to isotopic exchange.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange, and why is it a concern for my 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 standard?

A1: Isotopic exchange is a chemical reaction where a deuterium atom (D) on your labeled standard is replaced by a hydrogen atom (H) from the surrounding environment (e.g., solvents, reagents).[1] For quantitative mass spectrometry (LC-MS) applications, this is critically important. Your deuterated compound serves as an internal standard, and its accuracy depends on a stable, known mass difference from the non-deuterated analyte.[2] If your d8 standard undergoes H/D exchange to become a d7 or d6 species, its signal will be split across multiple mass channels, leading to inaccurate quantification and a loss of analytical sensitivity.[2]

Q2: Which deuterium atoms on the 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 molecule are susceptible to exchange?

A2: The deuterium labels are located on the piperazine ring. While carbon-deuterium (C-D) bonds are generally strong, the hydrogens (and thus, deuteriums) on the carbons immediately adjacent to the piperazine nitrogen atoms (the α-positions) are the most susceptible to exchange. This is because the nitrogen atoms can facilitate acid- or base-catalyzed exchange mechanisms.[3][4][5] The deuterium atoms on the quinoline rings are not present in this standard and would require much harsher conditions to exchange.

Caption: Structure of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8.

Q3: What are the primary experimental factors that cause unwanted H/D exchange?

A3: The stability of your deuterated standard is highly dependent on its chemical environment. The three most critical factors are:

• pH: The rate of H/D exchange is catalyzed by both acids and bases.[1][3] For many compounds, the rate of exchange is slowest at a slightly acidic pH, typically around 2.5-3.0.[6][7] Both strongly acidic and, especially, basic conditions will significantly accelerate the loss of deuterium.

• Temperature: H/D exchange is a chemical reaction with an activation energy barrier. Higher temperatures provide the energy to overcome this barrier, dramatically increasing the rate of exchange.[8][9]

• Solvent Choice: Protic solvents (e.g., water, methanol, ethanol) are a direct source of exchangeable protons and can actively participate in the exchange reaction. Aprotic solvents (e.g., acetonitrile, DMSO, THF) lack exchangeable protons and are much preferred for storing and handling deuterated standards.[10]

Q4: How should I store my solid standard and stock solutions?

A4: Proper storage is the first line of defense against isotopic degradation.

• Solid Compound: Store the solid material in a tightly sealed vial at the recommended temperature (typically 2-8°C or -20°C), protected from light and moisture.[11][12]

• Stock Solutions: Prepare stock solutions in a high-purity, aprotic solvent like acetonitrile or DMSO.[10] Store these solutions in tightly sealed vials at -20°C or -80°C.[10] Avoid using protic solvents like methanol for long-term storage. When preparing working solutions, it is best practice to make them fresh from the aprotic stock solution.

Troubleshooting Guide: Diagnosing Isotopic Exchange

You suspect H/D exchange is occurring in your experiment. Your mass spectrometry data for the internal standard, which should show a single isotopic cluster for the d8 species, instead shows additional clusters at lower masses (d7, d6, etc.). Use the following workflow to diagnose the root cause.

Caption: Troubleshooting workflow for diagnosing H/D exchange.

Key Factors and Recommended Conditions

The following table summarizes the critical parameters and provides evidence-based recommendations to maintain the isotopic stability of your standard.

Parameter	High-Risk Condition	Recommended Condition	Rationale & References
pH	> 4.0 (especially > 7.0)	pH 2.5 - 3.0	The rate of H/D exchange is minimized in this slightly acidic range for many compounds. Basic conditions dramatically increase the exchange rate.[6][7][13][14]
Temperature	Ambient or elevated (>10°C)	0 - 4°C	Lowering the temperature significantly slows the kinetics of the exchange reaction. All post-labeling steps should be performed on ice or in a cooled autosampler.[9][15]
Solvent	Protic (Methanol, Water, Ethanol)	Aprotic (Acetonitrile, DMSO)	Aprotic solvents lack exchangeable protons and are inert in the H/D exchange reaction. Store stocks in aprotic solvents.[10][16]
LC Run Time	Long gradients (>15 min)	Rapid gradient (<10 min)	Minimizing the time the compound is exposed to protic mobile phases, even under optimal pH and temperature, reduces the opportunity for back-exchange.[17][18]

Experimental Protocols

Protocol 1: Recommended Handling and Stock Solution Preparation

Objective: To prepare a stable, high-concentration stock solution of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 while minimizing the risk of isotopic exchange.

Materials:

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 solid standard

• High-purity, anhydrous aprotic solvent (e.g., Acetonitrile or DMSO)

• Class A volumetric flasks

• Gas-tight syringes

• Amber glass storage vials with PTFE-lined caps

• Inert gas (Argon or Nitrogen)

Methodology:

• Equilibration: Allow the sealed vial of the solid standard to equilibrate to room temperature for at least 30 minutes before opening. This prevents condensation of atmospheric moisture onto the cold solid.

• Inert Atmosphere: If possible, perform all weighing and dissolution steps in a glove box or under a gentle stream of inert gas (e.g., Argon) to minimize exposure to atmospheric moisture.[10]

• Weighing: Accurately weigh the required amount of the solid standard using an analytical balance.

• Dissolution: Quantitatively transfer the solid to a Class A volumetric flask. Add a small amount of the chosen aprotic solvent to dissolve the solid, then dilute to the final volume. Ensure complete dissolution by gentle swirling or vortexing.

• Aliquoting & Storage: Immediately aliquot the stock solution into smaller-volume amber glass vials. This prevents repeated freeze-thaw cycles of the main stock.

• Inert Gas Purge: Before sealing, gently flush the headspace of each vial with inert gas.

• Sealing and Labeling: Tightly seal the vials with PTFE-lined caps. Label clearly with the compound name, concentration, solvent, and preparation date.

• Long-Term Storage: Store the aliquoted stock solutions at -20°C or -80°C.[10]

Protocol 2: Verification of Isotopic Purity by LC-HRMS

Objective: To assess the isotopic purity of a 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 standard and confirm the absence of significant H/D exchange.

Methodology:

• Sample Preparation:

  • Prepare a working solution of the standard at a suitable concentration (e.g., 1 µg/mL) by diluting the aprotic stock solution in a mobile phase-compatible solvent (e.g., 50:50 Acetonitrile:Water with 0.1% formic acid).

  • Perform this dilution immediately before analysis and keep the sample vial in a cooled autosampler (4°C).

• LC-HRMS Conditions (Example):

  • LC System: UPLC or HPLC system capable of high pressure and low-temperature control.

  • Column: A fast-separating column (e.g., C18, < 2.5 µm particle size, ~50 mm length).

  • Mobile Phase A: 0.1% Formic Acid in Water (ensures acidic pH ~2.7).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A rapid gradient from low to high organic phase (e.g., 5% to 95% B in 3-5 minutes).

  • Flow Rate: 0.4 - 0.6 mL/min.

  • Column/Autosampler Temp: 4°C.

  • MS System: High-Resolution Mass Spectrometer (e.g., Orbitrap, Q-TOF).

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Full scan (e.g., m/z 150-1000) with high resolution (>30,000).

• Data Analysis:

  • Extract the ion chromatogram for the theoretical m/z of the protonated d8 species (C₂₂H₁₈D₈Cl₂N₄ + H⁺).

  • Examine the mass spectrum across the chromatographic peak.

  • Identify the monoisotopic peaks for the d8, d7, d6, etc., isotopologues.

  • Calculate the isotopic purity by integrating the peak areas of each isotopologue and expressing the area of the d8 peak as a percentage of the total area of all related isotopologues.[19][20][21] A high-quality standard should exhibit >98% isotopic purity for the d8 species.

References

• Moravek, Inc. (n.d.). How To Store And Dispose Of Radiolabeled Compounds.

• Wysocki, R., & Gierczak, T. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(15), 4483. [Link]

• Wales, T. E., & Engen, J. R. (2006). MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT. Analytical biochemistry, 354(2), 185-193. [Link]

• Kumar, A., et al. (2018). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods, 10(3), 249-257. [Link]

• BenchChem. (2025).

• Gao, J., et al. (2020). Temperature-dependent hydrogen deuterium exchange shows impact of analog binding on adenosine deaminase flexibility but not embedded thermal networks. Journal of Biological Chemistry, 295(49), 16733-16745. [Link]

• BenchChem. (2025). Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions. BenchChem.
• BenchChem. (2025). Best Practices for Utilizing Deuterated Internal Standards in Bioanalytical Assays. BenchChem.
• Confluence Discovery Technologies. (n.d.). Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. Retrieved from Confluence Discovery Technologies website.
• Moravek. (n.d.). How To Properly Store Your Radiolabeled Compounds.
• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques.

• Wang, Y., et al. (2022). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. Rapid Communications in Mass Spectrometry, 36(19), e9363. [Link]

• ResearchGate. (2018). Deuterium exchange dependence on pH...why?[Link]

• Ren, D., et al. (2014). Hydrogen–Deuterium Exchange and Mass Spectrometry Reveal the pH-Dependent Conformational Changes of Diphtheria Toxin T Domain. Biochemistry, 53(41), 6595-6604. [Link]

• Lermyte, F., et al. (2020). Avoiding H/D Scrambling with Minimal Ion Transmission Loss for HDX-MS/MS-ETD Analysis on a High-Resolution Q-TOF Mass Spectrometer. Analytical Chemistry, 92(11), 7453-7461. [Link]

• Wang, Y., et al. (2022). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen–deuterium exchange reaction using electrospray ionization‐high‐resolution mass spectrometry. Rapid Communications in Mass Spectrometry, 36(19). [Link]

• BenchChem. (n.d.). Technical Support Center: Minimizing Isotopic Exchange in Labeling Experiments. BenchChem.

• Scott, P. J., & Hockley, B. G. (2012). Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid. Tetrahedron letters, 53(32), 4154-4156. [Link]

• Wikipedia. (n.d.). Hydrogen–deuterium exchange.
• BenchChem. (n.d.). Technical Support Center: Deuterium Exchange Issues in Stable Isotope Dilution Analysis. BenchChem.

• National Institutes of Health. (2023). Managing Storage of Radiolabeled Compounds. ORS News2Use. [Link]

• Ren, D., et al. (2014). Hydrogen–Deuterium Exchange and Mass Spectrometry Reveal the pH-Dependent Conformational Changes of Diphtheria Toxin T Domain. Biochemistry, 53(41), 6595-6604. [Link]

• BenchChem. (2025). Technical Support Center: Preventing Deuterium Exchange in Mass Spectrometry. BenchChem.

• The She-Chemist. (2020). Hydrogen-deuterium exchange mass spectrometry (HDX-MS) with my grad school Ago work as an example. YouTube. [Link]

• Sigma-Aldrich. (n.d.). Use and Handling of NMR Solvents.

• Deredge, D. (2022). Increase the flow rate and improve hydrogen deuterium exchange mass spectrometry. Journal of the American Society for Mass Spectrometry, 33(10), 1937-1944. [Link]

• ResolveMass Spec. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. [Link]

• ResearchGate. (2017). What is the storage conditions and protocol for deuterated standards of organic compounds?[Link]

• Chemistry LibreTexts. (2023). Deuterium Exchange.

• Dr. B's Chemistry. (2024). CHEM 2325 Module 27: Alpha Substitution Reactions - Deuterium Exchange. YouTube. [Link]

• Engen, J. R., et al. (2013). Considerations in the analysis of hydrogen exchange mass spectrometry data. Journal of the American Society for Mass Spectrometry, 24(8), 1178-1186. [Link]

• Clinivex. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 Supplier.

• Midha, K. K. (1982). SYNTHESIS AND APPLICATIONS OF DEUTERIUM LABELLED PIPERAZINE TYPE PHENOTHIAZINES. University of Saskatchewan. [Link]

• ResearchGate. (n.d.). Chromatogram of piperazine derivatives (and deuterated analogues) obtained by LC-MS method with corresponding retention times. [Link]

• Somoza, A., et al. (2022). Easy-to-Implement Hydrogen Isotope Exchange for the Labeling of N-Heterocycles, Alkylkamines, Benzylic Scaffolds, and Pharmaceuticals. JACS Au, 2(4), 920-928. [Link]

• Stoll, D. R. (2022). Essentials of LC Troubleshooting, Part V: What Happened to My Sensitivity? LCGC North America, 40(10), 478-482. [Link]

• Lamont-Doherty Earth Observatory. (2003). Isotope Geochemistry Lab Handbook.
• Wikipedia. (n.d.). Isotopic labeling.
• Lab-Chemicals.Com. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine, 95%.

• Song, M., et al. (2014). Stability profiling of anti-malarial drug piperaquine phosphate and impurities by HPLC-UV, TOF-MS, ESI-MS and NMR. Journal of Pharmaceutical and Biomedical Analysis, 96, 290-297. [Link]

• May, D., & Chen, J. (2012). Data reduction of isotope-resolved LC-MS spectra. Bioinformatics, 28(18), 2337-2343. [Link]

• S. A. Bunt, et al. (2005). One-step exchange-labelling of piperidines, piperazines and dialkylamines with deuterium oxide: catalysis by various ruthenium complexes. New Journal of Chemistry, 29(9), 1192-1196. [Link]

• National Center for Biotechnology Information. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. PubChem Compound Database. [Link]

• S. Rossi, et al. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Molecules, 26(15), 4483. [Link]

• M. Brzózka, et al. (2021). Novel 7-Chloro-4-aminoquinoline-benzimidazole Hybrids as Inhibitors of Cancer Cells Growth: Synthesis, Antiproliferative Activity, in Silico ADME Predictions, and Docking. Molecules, 26(15), 4483. [Link]

• T. M. Annesley, et al. (2002). Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry. Journal of the American Society for Mass Spectrometry, 13(7), 879-885. [Link]

• Pospelov, E. V., & Sukhorukov, A. Y. (2023). Building Up a Piperazine Ring from a Primary Amino Group via Catalytic Reductive Cyclization of Dioximes. International journal of molecular sciences, 24(14), 11794. [Link]

Sources

• 1. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Temperature-dependent hydrogen deuterium exchange shows impact of analog binding on adenosine deaminase flexibility but not embedded thermal networks - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. clinivex.com [clinivex.com]
• 12. lab-chemicals.com [lab-chemicals.com]
• 13. Hydrogen–Deuterium Exchange and Mass Spectrometry Reveal the pH-Dependent Conformational Changes of Diphtheria Toxin T Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT - PMC [pmc.ncbi.nlm.nih.gov]
• 18. biorxiv.org [biorxiv.org]
• 19. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 20. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Technical Support Center: Matrix Effects with 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 Internal Standard

Welcome to the technical support guide for researchers, scientists, and drug development professionals utilizing 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as an internal standard in LC-MS/MS bioanalysis. This resource provides in-depth troubleshooting guides and frequently asked questions to address common challenges related to matrix effects. As Senior Application Scientists, our goal is to equip you with the expertise to anticipate, diagnose, and resolve these issues, ensuring the integrity and accuracy of your analytical data.

Frequently Asked Questions (FAQs)

Here are some quick answers to common questions you might have:

Q1: What are matrix effects, and why are they a concern in my analysis?

A: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting, often unidentified, components in the sample matrix.[1] This phenomenon can lead to ion suppression or enhancement, which can negatively impact the accuracy, precision, and sensitivity of your quantitative analysis.[1][2] In complex biological matrices like plasma or urine, these effects are a significant challenge.[3][4]

Q2: I'm using a deuterated internal standard. Shouldn't that automatically correct for all matrix effects?

A: While stable isotope-labeled internal standards (SIL-IS) like 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 are considered the gold standard for compensating for matrix effects, they are not always a perfect solution.[3][5] Ideally, the SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression or enhancement.[3][5] However, differences in physical properties due to deuterium labeling can sometimes lead to slight chromatographic separation (isotopic effect) and differential matrix effects.

Q3: What are the typical signs that I'm experiencing significant matrix effects in my assay?

A: Common indicators of matrix effects include poor reproducibility of quality control (QC) samples, inconsistent internal standard peak areas across a batch, high variability in analyte response, and a lack of accuracy in spiked samples. You may also observe a significant difference in the analyte-to-internal standard response ratio between neat solutions and matrix-based samples.

Q4: What is a "Matrix Factor," and how do I interpret it?

A: The Matrix Factor (MF) is a quantitative measure of the matrix effect. It's calculated by comparing the peak area of an analyte in a post-extraction spiked matrix sample to the peak area of the analyte in a neat solution. An MF of 1 indicates no matrix effect, an MF < 1 suggests ion suppression, and an MF > 1 indicates ion enhancement. The internal standard-normalized MF should be close to 1 to demonstrate that the IS is effectively compensating for the matrix effect.

In-Depth Troubleshooting Guides

Issue 1: Inconsistent Internal Standard (IS) Response

You observe significant variability in the 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 peak area across your analytical batch, even in your calibration standards and QC samples.

Potential Causes and Solutions:

• Inconsistent Sample Preparation: Variability in extraction recovery is a common culprit. This can stem from inconsistent pipetting, incomplete protein precipitation, or variations in solid-phase extraction (SPE) cartridge performance.[6]

  • Troubleshooting Step: Review your sample preparation workflow for any potential sources of variability. Ensure consistent vortexing times, accurate solvent additions, and proper conditioning, loading, washing, and elution steps if using SPE. Automated liquid handlers can minimize this variability.[6]

• Differential Matrix Effects: Even with a SIL-IS, severe matrix effects can lead to inconsistent responses.[3] This is particularly true if the analyte and IS do not perfectly co-elute.

  • Troubleshooting Step: Evaluate your chromatographic conditions to ensure the analyte and IS are co-eluting as closely as possible. A slight adjustment in the gradient or mobile phase composition may be necessary.

• Instrumental Variability: Issues with the autosampler, such as inconsistent injection volumes or partial needle blockage, can lead to variable IS responses.[6]

  • Troubleshooting Step: Perform a system suitability test with a known standard solution to check for injection precision. Clean the injector needle and port to rule out any blockages.

Issue 2: Poor Analyte Recovery with Acceptable Internal Standard Recovery

Your analyte recovery is consistently low or variable, while the 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 recovery appears acceptable.

Potential Causes and Solutions:

• Suboptimal Extraction pH: The analyte and the IS may have slightly different pKa values, leading to different optimal pH conditions for extraction.

  • Troubleshooting Step: Experiment with adjusting the pH of your sample before extraction to ensure both the analyte and IS are in a non-ionized state for optimal recovery in liquid-liquid extraction (LLE) or retention in SPE.

• Analyte Instability: The analyte may be degrading during sample processing, while the deuterated internal standard remains stable.

  • Troubleshooting Step: Investigate the stability of your analyte under the conditions of your sample preparation workflow (e.g., temperature, pH, light exposure). Consider performing stability assessments at each stage of the process.

• Differential Adsorption: The analyte may be adsorbing to plasticware or the SPE sorbent to a different extent than the IS.

  • Troubleshooting Step: Pre-condition collection tubes with a solution that mimics your final extract to minimize non-specific binding. Evaluate different SPE sorbents to find one that provides optimal recovery for both the analyte and IS.

Issue 3: High and Variable Matrix Factor

Your calculated Matrix Factor is significantly different from 1 and varies between different lots of your biological matrix.

Potential Causes and Solutions:

• Insufficient Sample Cleanup: The presence of endogenous matrix components, such as phospholipids, is a primary cause of ion suppression.[7] Protein precipitation alone may not be sufficient to remove these interferences.[8]

  • Troubleshooting Step: Implement a more rigorous sample cleanup method. Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) are generally more effective at removing interfering matrix components than protein precipitation.[2][8]

• Chromatographic Co-elution with Interfering Species: The analyte and IS are eluting in a region of the chromatogram with significant ion suppression.

  • Troubleshooting Step: Optimize your chromatographic method to separate the analyte and IS from the regions of ion suppression. This can be achieved by adjusting the mobile phase gradient, changing the column chemistry, or modifying the flow rate.[2] A post-column infusion experiment is an excellent way to visualize these suppression zones.

• Lot-to-Lot Matrix Variability: Different sources of biological matrices can have varying compositions, leading to different degrees of matrix effects.[9]

  • Troubleshooting Step: According to regulatory guidelines, matrix effects should be evaluated using at least six different lots of the matrix.[9] If variability is high, further optimization of sample cleanup and chromatography is necessary.

Experimental Protocols

Protocol 1: Qualitative Assessment of Matrix Effects by Post-Column Infusion

This method is used to identify regions in the chromatogram where ion suppression or enhancement occurs.[10][11]

Objective: To visualize the impact of the sample matrix on the ionization of the analyte and internal standard throughout the chromatographic run.

Materials:

• LC-MS/MS system with a T-junction for post-column infusion

• Syringe pump

• A solution of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 and the non-labeled analyte in a suitable solvent (e.g., mobile phase)

• Blank, extracted matrix samples (e.g., plasma, urine) from at least six different sources

Procedure:

• Set up the LC-MS/MS system with your analytical column.

• Connect the syringe pump to the LC flow path after the column and before the mass spectrometer inlet using a T-junction.

• Begin a constant infusion of the analyte and IS solution via the syringe pump. This will generate a stable baseline signal for both compounds.

• Inject a blank solvent sample and monitor the baseline. It should remain stable.

• Inject an extracted blank matrix sample.

• Monitor the signal for the analyte and the IS. Any dips in the baseline indicate regions of ion suppression, while any rises indicate ion enhancement.

Interpretation: The resulting chromatogram will show a "matrix effect profile." If your analyte and IS elute in a region with a significant dip in the baseline, you will need to adjust your chromatographic method to move their retention time to a cleaner region of the chromatogram.

Protocol 2: Quantitative Assessment of Matrix Factor

Objective: To quantify the extent of ion suppression or enhancement and to verify that the internal standard compensates for it.

Materials:

• Blank matrix from at least six different sources

• Analyte and internal standard stock solutions

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the analyte and internal standard into the reconstitution solvent at low and high QC concentrations.

  • Set B (Post-Extraction Spike): Extract blank matrix samples first. Then, spike the analyte and internal standard into the extracted matrix at low and high QC concentrations.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix at low and high QC concentrations before extraction.

• Analyze all samples using your LC-MS/MS method.

• Calculate the Matrix Factor (MF) and IS-Normalized MF:

  • Matrix Factor (MF) = (Peak Response of Analyte in Set B) / (Mean Peak Response of Analyte in Set A)

  • IS-Normalized MF = (Analyte/IS Peak Area Ratio in Set B) / (Mean Analyte/IS Peak Area Ratio in Set A)

• Calculate Recovery:

  • Recovery (%) = (Mean Peak Response of Analyte in Set C / Mean Peak Response of Analyte in Set B) * 100

Acceptance Criteria (based on FDA and ICH M10 Guidelines):

• The IS-Normalized Matrix Factor should be within a range of 0.85 to 1.15.[9]

• The coefficient of variation (%CV) of the IS-normalized matrix factor from the six lots of matrix should not be greater than 15%.[9]

Parameter	Acceptable Range	Interpretation
Matrix Factor (MF)	Close to 1	MF < 1 indicates ion suppression. MF > 1 indicates ion enhancement.
IS-Normalized MF	0.85 - 1.15	Demonstrates the IS is effectively correcting for matrix effects.
Recovery (%)	Consistent and reproducible	Should be optimized but does not need to be 100%.

Visualizing Workflows and Concepts

Workflow for Investigating Matrix Effects

Caption: A systematic workflow for identifying, assessing, and mitigating matrix effects in bioanalysis.

Mechanism of Ion Suppression in ESI

Caption: Competition for droplet surface access between analytes and matrix components leads to ion suppression.

References

• 7

• 12

• 13

• 14

• 15

• 16

• 5

• 17

• 18

• 3

• 19

• 20

• 2

• 21

• 22

• 23

• 24

• 25

• 4

• 8

• 26

• 27

• 10

• 28

• 29

• 30

• 31

• 32

• 33

• 11

• 34

• 35

• 36

• 37

• 38

• 1

• 39

Sources

• 1. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 4. nebiolab.com [nebiolab.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. geek-forcenetwork.co.uk [geek-forcenetwork.co.uk]
• 7. bioanalysis-zone.com [bioanalysis-zone.com]
• 8. A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis | PDF [slideshare.net]
• 9. fda.gov [fda.gov]
• 10. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. gmi-inc.com [gmi-inc.com]
• 13. mdpi.com [mdpi.com]
• 14. selectscience.net [selectscience.net]
• 15. alpha-measure.com [alpha-measure.com]
• 16. Video: Method of Standard Addition to Minimize Matrix Effect [jove.com]
• 17. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 18. Standard addition - Wikipedia [en.wikipedia.org]
• 19. m.youtube.com [m.youtube.com]
• 20. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 21. pharmacompass.com [pharmacompass.com]
• 22. youtube.com [youtube.com]
• 23. moh.gov.bw [moh.gov.bw]
• 24. scispace.com [scispace.com]
• 25. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 26. welchlab.com [welchlab.com]
• 27. chromatographyonline.com [chromatographyonline.com]
• 28. elementlabsolutions.com [elementlabsolutions.com]
• 29. providiongroup.com [providiongroup.com]
• 30. researchgate.net [researchgate.net]
• 31. pubs.acs.org [pubs.acs.org]
• 32. myadlm.org [myadlm.org]
• 33. pdf.benchchem.com [pdf.benchchem.com]
• 34. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 35. chromatographyonline.com [chromatographyonline.com]
• 36. 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 | ProkaGENOMICS [prokagenomics.org]
• 37. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 38. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 39. mdpi.com [mdpi.com]

1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 solubility issues and solutions

Introduction

Welcome to the technical support guide for 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (BQC-d8). This molecule is the deuterated form of 1,4-Bis(7-chloroquinolin-4-yl)piperazine, a compound belonging to the bisquinoline class, structurally related to antimalarial drugs like chloroquine and piperaquine.[1][2][3] Due to its large, aromatic, and symmetrical structure, BQC-d8 presents significant solubility challenges that are common for this class of molecules.[4] The primary purpose of deuteration is typically to alter metabolic pathways by leveraging the kinetic isotope effect (KIE), where the stronger carbon-deuterium bond can slow metabolism at specific sites.[5][6] However, deuteration does not inherently solve the poor aqueous solubility of the parent molecule.[5]

This guide provides a comprehensive set of frequently asked questions (FAQs) and troubleshooting protocols designed for researchers, scientists, and drug development professionals to effectively handle and solubilize BQC-d8 for experimental use.

Frequently Asked Questions (FAQs)

Q1: Why is 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 so difficult to dissolve, particularly in aqueous buffers?

A1: The poor solubility of BQC-d8 stems from several key aspects of its molecular structure:

• High Crystallinity and Lattice Energy: The molecule is large, rigid, and planar due to the two quinoline ring systems. This allows for efficient packing in a crystal lattice, leading to high lattice energy that requires a significant amount of energy for a solvent to overcome.

• Hydrophobicity: The extensive aromatic quinoline structures are highly hydrophobic (water-repelling), making the molecule poorly suited for interaction with water.

• Basic Nature: The two nitrogen atoms within the central piperazine ring are basic.[7][8] In neutral or alkaline aqueous solutions (pH ≥ 7), these nitrogens are largely uncharged (non-ionized), which minimizes their interaction with polar water molecules and keeps solubility low.

Q2: I'm using the deuterated (d8) version. Does this change its solubility compared to the non-deuterated parent compound?

A2: While deuteration can sometimes induce minor changes in physicochemical properties like melting point and solubility, it should not be expected to fundamentally solve the poor solubility of the parent compound.[5][9] The primary drivers of solubility—the large hydrophobic surface area and the pKa of the piperazine nitrogens—remain unchanged. The deuterons on the piperazine ring are primarily incorporated to investigate or alter metabolic stability through the kinetic isotope effect.[10] Therefore, you should assume that BQC-d8 will face the same solubility challenges as its non-deuterated counterpart and employ the same enhancement strategies.

Q3: What is the best starting solvent for making a high-concentration stock solution?

A3: For a high-concentration stock solution (e.g., 10-50 mM), a polar aprotic organic solvent is the recommended starting point.

• Dimethyl sulfoxide (DMSO) is the most common and effective choice.

• Other options include N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).

Always start with a small amount of your compound to test solubility before committing the bulk of your material. Be aware that the final concentration of these organic solvents in your experimental medium (e.g., cell culture) must be kept low (typically <0.5% for DMSO) to avoid vehicle-induced toxicity or artifacts.[7]

Q4: My experiment requires an aqueous buffer. How can I improve the solubility of BQC-d8?

A4: The most effective strategy for aqueous systems is pH adjustment . Since the piperazine moiety is basic, lowering the pH will protonate the nitrogen atoms, forming a more soluble salt.[8]

• Mechanism: At a pH below the compound's pKa, the piperazine nitrogens become positively charged. These charged ions can form much stronger interactions with polar water molecules, dramatically increasing solubility.

• Recommendation: Attempt to dissolve the compound in a slightly acidic buffer (e.g., pH 4.0-5.5). A citrate or acetate buffer system is a good starting point. The use of a buffer is critical to maintain the low pH. Dissolving in unbuffered acidified water may result in the compound crashing out of solution if the pH drifts upward.

Q5: pH adjustment alone is not enough. What is the next step?

A5: If pH adjustment is insufficient, the next step is to introduce a co-solvent to your acidic buffer.[11] Co-solvents are water-miscible organic solvents that increase solubility by reducing the polarity of the overall solvent system.

• Common Co-solvents: Polyethylene glycol 400 (PEG 400), propylene glycol, or ethanol are frequently used.[12]

• Method: Prepare the compound in your chosen co-solvent first, then slowly add it to the stirred, acidic aqueous buffer to reach the final desired concentration. This method, known as solvent deposition, can sometimes achieve a higher concentration than direct dissolution.[13]

Q6: When should I consider advanced formulation strategies like cyclodextrins or nanosuspensions?

A6: These advanced techniques should be considered when standard methods (pH adjustment, co-solvents) fail to meet your required concentration, or for in vivo applications where solvent toxicity is a major concern.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior. They can encapsulate the hydrophobic quinoline portions of BQC-d8, forming an "inclusion complex" that has significantly improved aqueous solubility.[8][14]

• Nanosuspension: This technique reduces the particle size of the drug to the nanometer range. The increased surface-area-to-volume ratio enhances the dissolution rate according to the Noyes-Whitney equation.[4] This is a high-energy process requiring specialized equipment like high-pressure homogenizers.[11]

Troubleshooting Workflow for Solubilizing BQC-d8

This workflow provides a decision-making process for achieving a target concentration of BQC-d8.

Caption: Troubleshooting decision tree for BQC-d8 solubility.

Summary of Solubility Enhancement Strategies

Method	Mechanism of Action	Recommended Starting Point	Pros	Cons
pH Adjustment	Increases ionization by protonating the basic piperazine nitrogens, forming a more soluble salt.[7][8]	50 mM Citrate Buffer, pH 4.0-5.0	Highly effective for basic compounds, simple to implement.	May not be compatible with all biological assays; risk of precipitation if pH changes.
Co-solvents	Reduces the polarity of the aqueous solvent, making it more favorable for a hydrophobic solute.[11]	10-20% (v/v) PEG 400 or Propylene Glycol in an acidic buffer.	Can significantly boost solubility when pH adjustment is insufficient.	High concentrations can be toxic to cells; requires vehicle controls.
Organic Solvents	Direct solubilization in a non-polar or polar aprotic solvent.	100% Dimethyl Sulfoxide (DMSO).	Achieves the highest possible stock concentration.	Must be diluted significantly for aqueous assays; risk of precipitation upon dilution.
Cyclodextrin Complexation	Encapsulates the hydrophobic drug molecule within the cyclodextrin cavity, increasing apparent water solubility.[14]	2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) at a 1:1 to 1:5 molar ratio (Drug:CD).	Can create stable aqueous solutions without organic solvents; often used for in vivo formulations.	Increases molecular weight; may affect drug-target interactions.

Detailed Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weigh Compound: Accurately weigh 4.1 mg of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (MW ≈ 409.31 + d8 contribution; use exact MW from CoA) and place it in a sterile microcentrifuge tube or glass vial.

• Add Solvent: Add 1.0 mL of high-purity, anhydrous DMSO.

• Promote Dissolution: Vortex the vial vigorously for 1-2 minutes. If solids remain, gently warm the solution to 30-40°C in a water bath and/or sonicate for 5-10 minutes.

• Visual Inspection: Ensure the solution is clear and free of any visible particulates before use.

• Storage: Store the stock solution at -20°C or -80°C, protected from light and moisture.[3] Before each use, thaw completely and vortex to ensure homogeneity.

Protocol 2: Kinetic Solubility Determination in an Acidic Buffer

This protocol determines the apparent solubility of a compound when added to a buffer from a DMSO stock, mimicking how it is often used in biological screens.

• Prepare Buffer: Make a 50 mM citrate buffer and adjust the pH to 4.5.

• Prepare DMSO Stock: Prepare a 10 mM stock solution of BQC-d8 in 100% DMSO as described in Protocol 1.

• Serial Dilution: In a 96-well plate, add 98 µL of the pH 4.5 citrate buffer to multiple wells.

• Compound Addition: Add 2 µL of the 10 mM DMSO stock to the first well (this creates a 200 µM solution with 2% DMSO). Serially dilute this across the plate to generate a concentration curve (e.g., 200, 100, 50, 25 µM, etc.). Include a "buffer + 2% DMSO" well as a vehicle control.

• Equilibration: Seal the plate and shake at room temperature for 2 hours.

• Analysis: Measure the turbidity (absorbance at ~650 nm) of each well using a plate reader. The highest concentration that does not show a significant increase in turbidity compared to the vehicle control is the approximate kinetic solubility. Alternatively, filter the solutions and analyze the filtrate concentration by HPLC-UV.

References

• Kumar, S., & Singh, S. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research, 7(2), 9-16.

• (PDF) Techniques for solubility enhancement of poorly soluble drugs: An overview. (n.d.). Retrieved January 5, 2026, from [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727. [Link]

• Fauzi, M., & Djajadisastra, J. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Brieflands, 7(2), 123-131. [Link]

• Deshmukh, A. S., Tiwari, K. J., & Mahajan, V. R. (2017). Solubility Enhancement Techniques for Poorly Water-Soluble Drugs. Journal of Pharmaceutical and Biological Sciences, 5(2), 47-55.

• Fukuda, T., et al. (2023). Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen. Molecular Pharmaceutics, 20(7), 3536-3543. [Link]

• BenchChem. (2025).

• Gant, T. G. (2014). Using deuterium in drug discovery: leaving the label in the drug. Journal of medicinal chemistry, 57(9), 3595–3611. [Link]

• BenchChem. (2025).

• Wikipedia. (2024). Quinoline. In Wikipedia. [Link]

• Iwemi. (n.d.). Synthesis of quinoline derivatives. Retrieved January 5, 2026, from [Link]

• Neuland Labs. (2021). Deuterated Drug Molecules: Perfecting the Gamechanger. Neuland Labs. [Link]

• BenchChem. (2025). Technical Support Center: Enhancing the Solubility of Piperidine-Containing Compounds. BenchChem.

• Pirali, T., et al. (2023). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery, 22(8), 631-652. [Link]

• Glyko. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8. Retrieved January 5, 2026, from [Link]

• Gattefossé. (2020). Excipients for Solubility and Bioavailability Enhancement.
• Pharmaceutical Technology. (2022). Excipients for Solubility Enhancement of Parenteral Formulations. Pharmaceutical Technology, 46(11).
• Jermain, S. V., et al. (2018). Aqueous solubility-enhancing excipient technologies: a review of recent developments. Drug development and industrial pharmacy, 44(2), 1-10.

• ResearchGate. (n.d.). Solvent-free synthesis of quinoline derivatives using a heterogeneous catalyst. Retrieved January 5, 2026, from [Link]

• ARTIS STANDARDS. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026, from [Link]

• PubChem. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026, from [Link]

• Google Patents. (2012). Novel process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline.

• Pharmaffiliates. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026, from [Link]

• ACS Omega. (2023). Selective Copper(II) Complexes against Mycobacterium tuberculosis. ACS Omega, 8(40), 37042-37055.

• ResearchGate. (n.d.). Synthesis of quinoline derivative 5a–d under solvent-free conditions. Retrieved January 5, 2026, from [Link]

• MySkinRecipes. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026, from [Link]

• MDPI. (2021). Structural Characterization of 7-Chloro-4-(4-methyl-1-piperazinyl)

• Chemsrc. (2025). 1,4-Bis(7-chloroquinolin-4-yl)piperazine | CAS#:31502-87-1. Retrieved January 5, 2026, from [Link]

Sources

• 1. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | 31502-87-1 [chemicalbook.com]
• 3. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 4. brieflands.com [brieflands.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Deuterated Drug Molecules: A Gamechanger in Pharma | Neuland Labs [neulandlabs.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijpbr.in [ijpbr.in]
• 12. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 13. researchgate.net [researchgate.net]
• 14. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Quality Control of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 Internal Standard

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8. This document provides in-depth guidance, troubleshooting, and frequently asked questions for researchers, analytical scientists, and drug development professionals who utilize this deuterated compound as an internal standard. The integrity of any quantitative analysis hinges on the quality of its internal standard; therefore, a rigorous and well-understood quality control (QC) process is not just recommended, but essential.

This guide is structured to provide both foundational knowledge and actionable protocols to ensure the identity, purity, and stability of your standard, thereby guaranteeing the accuracy and reproducibility of your experimental results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling, storage, and fundamental properties of the 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 standard.

Q1: What is the primary application of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8? A1: 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is the deuterium-labeled version of a known impurity and related substance of the antimalarial drug, Piperaquine.[1][2][3][4] Its primary application is as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS), for the precise measurement of its non-deuterated counterpart or structurally related analytes.[5][6]

Q2: What are the most critical quality attributes to verify for this internal standard? A2: The three most critical quality attributes are:

• Identity: Confirmation that the compound has the correct chemical structure.

• Chemical Purity: The absence or acceptable low level of any impurities other than isotopologues.

• Isotopic Purity: The degree of deuterium incorporation and the distribution of different isotopologues (e.g., d8, d7, d6). This is paramount for avoiding cross-signal interference with the analyte.[7]

Q3: How should I properly store and handle the standard to ensure its stability? A3: The standard should be stored in a tightly sealed container, protected from light and moisture.[8] Recommended storage is often at 2-8°C for long-term stability.[9] Piperazine derivatives can be susceptible to degradation, so it is crucial to avoid exposure to extreme pH, high temperatures, and repeated freeze-thaw cycles.[10][11][12][13] For solutions, prepare them fresh when possible or conduct stability studies in your specific solvent matrix. Store solutions in amber vials at low temperatures.

Q4: What is the distinction between "Isotopic Enrichment" and "Isotopic Purity (or Species Abundance)"? A4: This is a critical and often misunderstood distinction.

• Isotopic Enrichment refers to the percentage of deuterium at a specific labeled position. For example, 99.5% enrichment means there is a 99.5% probability of finding a deuterium atom at any given labeled site.

• Isotopic Purity (Species Abundance) refers to the percentage of molecules that have the complete, desired isotopic composition. For a d8 compound, this is the percentage of molecules that are fully deuterated with eight deuterium atoms. A starting material with 99.5% isotopic enrichment will not result in a final product with 99.5% of the molecules being the d8 species due to the statistical probability of having at least one hydrogen atom present across the eight sites.

Section 2: Core Quality Control Workflow & Protocols

A systematic approach to QC is crucial upon receiving a new lot of the standard. The following workflow outlines the necessary steps from receipt to acceptance.

Caption: High-level workflow for the quality control of the internal standard.

Protocol 1: Identity and Chemical Purity Assessment by LC-UV/MS

This protocol verifies the compound's identity and assesses its purity from non-isotopic contaminants.

• Standard Preparation: Accurately weigh and dissolve the standard in a suitable solvent (e.g., Methanol or Acetonitrile) to create a stock solution of approximately 1 mg/mL. Further dilute to a working concentration of ~10 µg/mL.

• Chromatographic System: Utilize a High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system coupled with both a UV detector and a mass spectrometer (MS).

• LC Method Parameters (Example):

  Parameter	Value
  Column	C18 reverse-phase, 2.1 x 100 mm, 1.8 µm
  Mobile Phase A	0.1% Formic Acid in Water
  Mobile Phase B	0.1% Formic Acid in Acetonitrile
  Gradient	Start at 10% B, ramp to 95% B over 10 min, hold for 2 min
  Flow Rate	0.3 mL/min
  Column Temp.	40°C

  | UV Detection | Diode Array Detector (DAD), scan 220-400 nm |

• MS Detection:

  • Use an electrospray ionization (ESI) source in positive ion mode.

  • Perform a full scan to find the [M+H]⁺ ion. For C₂₂H₁₀D₈Cl₂N₄, the monoisotopic mass of the protonated molecule is approximately 417.15 Da.

• Analysis and Acceptance Criteria:

  • Identity: The retention time of the main peak should be consistent, and its corresponding mass spectrum must show the expected protonated molecular ion.

  • Purity: The chemical purity is determined by the area percent of the main peak in the UV chromatogram. It should typically be ≥98%. Any impurity peak greater than 0.1% should be investigated.[4]

Protocol 2: Isotopic Purity Verification by High-Resolution Mass Spectrometry (HRMS)

This is the most critical test. HRMS is required to resolve the isotopologue peaks and accurately determine isotopic distribution.[14][15][16]

• Sample Preparation: Prepare a dilute solution (~1 µg/mL) of the standard in a suitable solvent for direct infusion or LC-HRMS analysis.

• Instrumentation: Use a high-resolution mass spectrometer such as a Time-of-Flight (TOF) or Orbitrap instrument, capable of >10,000 resolution.

• Data Acquisition:

  • Calibrate the instrument immediately prior to analysis.

  • Acquire data in full scan mode, centered around the m/z of the compound.

  • Ensure sufficient ion counts (>1e5) for the main peak to obtain statistically reliable data.

• Data Analysis:

  • Extract the ion chromatogram for the molecular ion cluster.

  • Measure the peak intensity for each isotopologue (d8, d7, d6, etc.).

  • Calculate the Isotopic Purity (Species Abundance) for the d8 species using the following formula: Isotopic Purity (%) = [Intensity(d8) / Σ(Intensities of all isotopologues)] x 100

• Acceptance Criteria: The isotopic purity for the d8 species should be high, typically >98% or as specified on the Certificate of Analysis. The contribution from the d0 (non-deuterated) species should be negligible to prevent interference.

Section 3: Troubleshooting Guide

This section provides solutions to common issues encountered during QC testing and routine use.

Caption: Decision tree for investigating unknown peaks in a chromatogram.

Problem: I'm observing unexpected peaks in my HPLC/LC-MS chromatogram.

• Possible Cause 1: Contamination. The peak may originate from the solvent, glassware, or carryover from a previous injection.

  • Troubleshooting: First, inject a solvent blank. If the peak is present, the issue is with your system or solvents. If not, the peak is related to the sample.

• Possible Cause 2: Known Chemical Impurity. The peak could be a residual starting material or a byproduct from synthesis, such as the non-deuterated (d0) analogue.[4][17]

  • Troubleshooting: Check the mass of the unexpected peak. Does it correspond to a known potential impurity? For example, the [M+H]⁺ of the non-deuterated 1,4-Bis(7-chloroquinolin-4-yl)piperazine would be ~409.09 Da.[4] Compare its UV spectrum to the main peak.

• Possible Cause 3: Degradation Product. Piperazine-containing molecules can degrade via hydrolysis or oxidation.[10][18]

  • Troubleshooting: Check the mass of the peak. An oxidation product would have an m/z of +16 Da compared to the parent compound. If degradation is suspected, review the age and storage conditions of your stock solution. Prepare a fresh solution from the solid standard and re-analyze. If the peak is absent or smaller in the fresh solution, degradation is the likely cause.

Problem: My calculated isotopic purity is significantly lower than the value on the Certificate of Analysis.

• Possible Cause 1: Insufficient Mass Spectrometer Resolution. If the instrument resolution is too low, the isotopic peaks (e.g., d7 and d8) may not be baseline separated, leading to inaccurate intensity measurements.

  • Troubleshooting: Ensure you are using a high-resolution instrument (HRMS) and that it is properly calibrated and tuned to achieve its specified resolution.[14][16]

• Possible Cause 2: Hydrogen/Deuterium (H/D) Exchange. Although the deuterium atoms on the piperazine ring are generally stable, H/D exchange can sometimes occur under certain pH or temperature conditions in the LC mobile phase or MS source.

  • Troubleshooting: Review your LC-MS method. If using extreme pH or high source temperatures, try a milder method to see if the isotopic distribution changes. This phenomenon can be monitored by evaluating dynamic isotopic purity changes.[14][16]

• Possible Cause 3: Calculation Error. Ensure you are correctly identifying all isotopologue peaks and that the background noise is not being integrated.

  • Troubleshooting: Double-check your integration parameters. Ensure you are summing the intensities of all relevant isotopologues in the denominator of your calculation, not just the two most abundant peaks.

Section 4: Data Presentation & Typical Specifications

A high-quality 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 standard should meet the following specifications.

Parameter	Analytical Method	Typical Specification	Rationale
Appearance	Visual Inspection	White to off-white solid	Ensures no gross contamination or degradation.
Identity	LC-MS, ¹H-NMR	Conforms to structure	Confirms the material is the correct compound.
Chemical Purity	HPLC-UV (by Area %)	≥ 98.0%	Ensures that non-isotopic impurities do not interfere with analysis.
Isotopic Purity (d8)	HRMS	≥ 98%	Guarantees minimal contribution from lower-deuterated species.
d0 Impurity	HRMS	≤ 0.1%	Prevents crosstalk between the internal standard and the non-labeled analyte.
Solubility	Visual Inspection	Soluble in specified solvent (e.g., MeOH)	Ensures proper solution preparation for accurate concentration.

References

• Zhang, Y., et al. (2023). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. Rapid Communications in Mass Spectrometry, 37(S1), e9453. Available at: [Link]

• BenchChem. (n.d.). Technical Support Center: Enhancing the Stability of Piperazine-Containing Drugs.

• Bharadwaj, R., et al. (2019). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods, 11(35), 4509-4517. Available at: [Link]

• Lin, H. R., et al. (2017). Investigation in stability of eight synthetic piperazines in human whole blood under various storage conditions over time. Journal of Analytical Toxicology, 42(2), 114-121. Available at: [Link]

• Zhang, Y., et al. (2022). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. ResearchGate. Available at: [Link]

• Lin, H. R., et al. (2018). Stability of Synthetic Piperazines in Human Whole Blood. Journal of Analytical Toxicology, 42(2), 114-121. Available at: [Link]

• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques.

• Lin, H. R., et al. (2018). Stability of Synthetic Piperazines in Human Whole Blood. PubMed. Available at: [Link]

• Confluence Discovery Technologies. (n.d.). Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. Retrieved January 5, 2026, from Confluence Discovery Technologies Blog.

• Si-Yuan, P., et al. (2019). The Stability Study of a Novel Phenylpiperazine Derivative. Journal of Biosciences and Medicines, 7(2), 10-19. Available at: [Link]

• Clinivex. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8. Retrieved January 5, 2026, from [Link]

• ARTIS STANDARDS. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine.
• MedChemExpress. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 | Stable Isotope.
• BenchChem. (n.d.). Application Notes and Protocols: Synthesis and Evaluation of Novel 1-(4-(7-chloroquinolin-4-yl)piperazin-1-yl)-2-(N-substituted-amino)ethanone Derivatives.

• National Center for Biotechnology Information. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. PubChem Compound Database. Retrieved January 5, 2026, from [Link]

• MySkinRecipes. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine.
• Sigma-Aldrich. (2015). Process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline. Google Patents.
• Sigma-Aldrich. (2012). Novel process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline. Google Patents.

• Di Capua, A., et al. (2020). New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity. Journal of Pharmaceutical and Biomedical Analysis, 186, 113303. Available at: [Link]

• ChemSrc. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Retrieved January 5, 2026, from [Link]

• precisionFDA. (n.d.). 1,4-BIS(7-CHLOROQUINOLIN-4-YL)PIPERAZINE.
• ResearchGate. (2023). Synthesis and evaluation of 7-chloro-4-(piperazin-1-yl)quinoline-sulfonamide as hybrid antiprotozoal agents.

• Bakulina, O., et al. (2020). 5,5′-(Piperazine-1,4-diyl)bis(4-chloro-3H-1,2-dithiol-3-one). Molbank, 2020(4), M1157. Available at: [Link]

• Carlucci, C., et al. (2023). Structural Characterization of 7-Chloro-4-(4-methyl-1-piperazinyl)quinoline Monohydrate. Crystals, 13(10), 1461. Available at: [Link]

• Wang, L., et al. (2014). Stability profiling of anti-malarial drug piperaquine phosphate and impurities by HPLC-UV, TOF-MS, ESI-MS and NMR. Malaria Journal, 13, 395. Available at: [Link]

• UNODC. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Retrieved January 5, 2026, from [Link]

• G. de Oliveira, M. (2011). HPLC methods for choloroquine determination in biological samples and pharmaceutical products. Journal of the Brazilian Chemical Society, 22(8), 1425-1438. Available at: [Link]

• Trotsko, N., et al. (2023). 1-[4-(4-Chlorophenyl)piperazin-1-yl]-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethan-1-one. Molbank, 2023(1), M1561. Available at: [Link]

• Van der Westhuyzen, J., et al. (2020). Synthesis and biological evaluation of novel quinoline-piperidine scaffolds as antiplasmodium agents. European Journal of Medicinal Chemistry, 187, 111942. Available at: [Link]

• Proka GENOMICS. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8.

Sources

• 1. 1,4-bis(7-Chloroquinolin-4-yl)piperazine [lgcstandards.com]
• 2. 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 | Measles Who [who-measles.org]
• 3. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [artis-standards.com]
• 4. Stability profiling of anti-malarial drug piperaquine phosphate and impurities by HPLC-UV, TOF-MS, ESI-MS and NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. clinivex.com [clinivex.com]
• 9. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. DSpace [open.bu.edu]
• 12. academic.oup.com [academic.oup.com]
• 13. Stability of Synthetic Piperazines in Human Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. US9206133B2 - Process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline - Google Patents [patents.google.com]
• 18. isaacpub.org [isaacpub.org]

Technical Support Center: 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

Welcome to the technical support guide for 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8. This resource is designed for researchers, scientists, and drug development professionals to ensure the optimal performance and longevity of this critical deuterated standard. As a deuterated analogue of a known piperaquine impurity, its primary value lies in its use as a stable internal standard for quantitative mass spectrometry assays.[1][2][3] Maintaining its chemical and, most importantly, its isotopic integrity is paramount for generating accurate and reproducible data. This guide provides in-depth answers to common questions and troubleshooting protocols based on established principles of handling isotopically labeled compounds.

Section 1: Core Storage & Handling FAQs

This section addresses the most frequently asked questions regarding the day-to-day management of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8.

Q1: What are the definitive storage conditions for this compound?

A1: Proper storage is the single most important factor in preserving the integrity of the standard. Based on supplier recommendations and the chemical nature of the molecule, a multi-tiered approach is advised.

The parent molecule's structural family (aminoquinolines and piperazines) can be sensitive to light, moisture, and temperature.[4][5] Deuterated compounds, in particular, require stringent moisture control.[6]

Table 1: Recommended Storage Conditions

Condition	Recommendation	Rationale
Short-Term Storage	2°C to 8°C	Recommended by multiple suppliers for routine use to minimize thermal degradation.[7][8]
Long-Term Storage	-20°C or below	General best practice for deuterated compounds to ensure maximum stability and prevent degradation over extended periods.[6]
Atmosphere	Sealed under inert gas (Argon or Nitrogen)	Minimizes exposure to atmospheric moisture and oxygen, preventing hygroscopic water absorption and potential oxidation.
Light Exposure	Protect from light (use amber vials)	The quinoline moiety can be light-sensitive; protection prevents photochemical degradation.[5][9]
Container	Tightly sealed, airtight container	Prevents the ingress of moisture, which is critical for a deuterated, hygroscopic compound.[6][10]

Q2: You mentioned moisture is critical. Why is it more than just a dilution concern?

A2: For a deuterated standard, moisture is not just a physical contaminant; it is a chemical reactant that can irreversibly compromise the standard's isotopic purity. This occurs through two primary mechanisms:

• Hygroscopicity: The piperazine component of the molecule suggests it may be hygroscopic, meaning it readily absorbs moisture from the atmosphere.[5][6][9] This introduces water directly into the solid material.

• Hydrogen-Deuterium (H-D) Exchange: This is the most significant threat. H-D exchange is a chemical process where a deuterium atom on your standard is swapped for a hydrogen atom from a protic source, such as water (H₂O).[6] The piperazine ring contains N-C-D bonds (deuterium on the piperazine ring), and while these are generally stable, prolonged exposure to moisture, especially under non-neutral pH conditions, can facilitate this exchange. The result is a decrease in isotopic enrichment, rendering the standard inaccurate for quantitative analysis.

Q3: What is the correct, step-by-step procedure for preparing a stock solution?

A3: Following a rigorous protocol when accessing the solid compound is essential to prevent contamination and degradation. The goal is to minimize any exposure to the ambient environment.

Protocol: Preparation of Stock Solution

• Equilibration: Before opening, remove the sealed vial from its cold storage (2-8°C or -20°C) and allow it to warm to ambient room temperature for at least 30-60 minutes. This is a critical step. Opening a cold vial will cause atmospheric moisture to immediately condense on the cold solid, compromising the entire contents.[6]

• Environment Preparation: Whenever possible, perform all manipulations within a controlled, dry environment, such as a nitrogen or argon-filled glove box. If a glove box is unavailable, work quickly under a gentle stream of inert gas.

• Solvent Selection: Use only high-purity, anhydrous aprotic solvents (e.g., acetonitrile, DMSO, DMF) to reconstitute the compound. Avoid protic solvents like methanol or ethanol for the primary stock solution unless your experimental method explicitly requires it and the solution will be used immediately.

• Weighing & Transfer: Use a calibrated analytical balance in a low-humidity environment. Quickly weigh the desired amount and transfer it to your volumetric flask.

• Dissolution: Add the anhydrous solvent to the flask, cap it securely, and mix thoroughly (sonication can be used if necessary) to ensure complete dissolution.

• Storage of Solution: Store the resulting stock solution at -20°C in a tightly sealed, light-protected vial. For working solutions, aliquot the stock to avoid repeated freeze-thaw cycles.

Q4: What are the common signs of compound degradation or contamination?

A4: Degradation can manifest in both physical and analytical changes.

• Physical Signs:

  • Color Change: Any deviation from the initial color of the powder.

  • Clumping/Caking: Indicates significant moisture absorption due to improper storage.

• Analytical Signs (during LC-MS analysis):

  • Appearance of New Peaks: Unexplained peaks in your chromatogram may indicate degradation products or impurities.[11]

  • Decreased Signal Intensity: A consistent drop in the standard's peak area over time can suggest chemical degradation.

  • Changes in Mass Spectrum: The appearance of ions corresponding to partially deuterated or non-deuterated forms (e.g., M-1, M-2) is a direct sign of H-D exchange.

  • Poor Peak Shape: Tailing or fronting can sometimes be attributed to the presence of impurities.

Section 2: Troubleshooting Experimental Issues

This section provides a logical framework for diagnosing and resolving common problems encountered during the use of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8.

Problem 1: My quantitative results are inconsistent, showing high variability or poor recovery.

This is the most common issue and is almost always linked to the integrity of the internal standard.

• Immediate Cause (High Probability): Inaccurate concentration of the internal standard stock solution.

• Root Cause Analysis:

  • Moisture Absorption: If the solid compound absorbed water before weighing, the actual mass of the active compound is lower than measured, leading to a less concentrated stock solution and artificially high calculated concentrations for your analyte.

  • H-D Exchange: If the isotopic purity has been compromised, the mass spectrometer response for the primary deuterated ion will decrease, leading to inaccurate quantification.

  • Degradation: Chemical breakdown of the standard reduces its effective concentration.

• Troubleshooting Steps:

  • Prepare a fresh stock solution from the same vial, strictly adhering to the handling protocol in Q3. Re-run the experiment.

  • If the issue persists, prepare a fresh stock solution from a new, unopened vial of the standard.

  • Compare the results. If the new vial resolves the issue, the original vial was likely compromised by moisture or improper handling.

Problem 2: I observe an unexpected chromatographic peak that co-elutes closely with my analyte or standard.

• Immediate Cause: Presence of a chemical impurity.

• Root Cause Analysis:

  • Related Impurity: The non-deuterated analogue, 1,4-Bis(7-chloroquinolin-4-yl)piperazine, is a known impurity in the synthesis of the antimalarial drug piperaquine.[11] It is possible for trace amounts of related compounds to be present.

  • Degradation Product: Stress conditions (light, heat, acid/base exposure) can cause the compound to degrade into new chemical entities.

• Troubleshooting Steps:

  • Check the Certificate of Analysis (CoA): Review the purity specifications and any identified impurities listed on the CoA provided by the manufacturer.

  • High-Resolution Mass Spectrometry: Analyze the unexpected peak using high-resolution MS to obtain an accurate mass. This can help identify the impurity by comparing its molecular formula to potential degradation products or known related substances.[11]

  • Run a Blank: Inject a solvent blank to ensure the peak is not an artifact from the solvent or system.

Section 3: Diagrams & Workflows

Visual aids provide a clear, logical path for critical procedures and troubleshooting.

Diagram 1: Standard Handling & Preparation Workflow

This diagram outlines the decision-making process for correctly handling the solid compound.

Caption: Workflow for preparing stock solutions to prevent moisture contamination.

Diagram 2: Troubleshooting Inconsistent Quantitative Data

This decision tree helps diagnose the root cause of unreliable analytical results.

Caption: Decision tree for troubleshooting inconsistent analytical results.

References

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. (n.d.). PubChem. Retrieved January 5, 2026, from [Link]

• Custom Synthesis of Deuterated Chemicals. (n.d.). ResolveMass Laboratories Inc. Retrieved January 5, 2026, from [Link]

• The Role of Deuterated Compounds in Pharmaceutical R&D and Testing. (2025, May 20). Pharmaffiliates. Retrieved January 5, 2026, from [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8. (n.d.). Measles Who. Retrieved January 5, 2026, from [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. (n.d.). MySkinRecipes. Retrieved January 5, 2026, from [Link]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine. (n.d.). ARTIS STANDARDS. Retrieved January 5, 2026, from [Link]

• Zhang, Y., et al. (2014). Stability profiling of anti-malarial drug piperaquine phosphate and impurities by HPLC-UV, TOF-MS, ESI-MS and NMR. PubMed Central. Retrieved January 5, 2026, from [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 | Measles Who [who-measles.org]
• 3. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [artis-standards.com]
• 4. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | 31502-87-1 [chemicalbook.com]
• 5. mmbio.byu.edu [mmbio.byu.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. lab-chemicals.com [lab-chemicals.com]
• 8. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 9. fishersci.com [fishersci.com]
• 10. clinivex.com [clinivex.com]
• 11. Stability profiling of anti-malarial drug piperaquine phosphate and impurities by HPLC-UV, TOF-MS, ESI-MS and NMR - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods Utilizing 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as an Internal Standard

Authored by: A Senior Application Scientist

This guide provides an in-depth comparison of analytical method validation, focusing on the strategic use of the deuterated internal standard, 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8. We will explore the underlying principles of its application, compare its performance with alternative internal standards, and provide detailed experimental protocols to support our findings. This content is intended for researchers, scientists, and professionals in the drug development field who are engaged in the rigorous process of analytical method validation.

The Critical Role of Internal Standards in Analytical Method Validation

In quantitative analysis, particularly in complex matrices such as plasma or tissue homogenates, the accuracy and precision of the measurement can be significantly affected by various factors including sample preparation inconsistencies, matrix effects, and instrumental variability. An internal standard (IS) is a compound with a known concentration that is added to the sample prior to analysis. The IS co-elutes with the analyte of interest and its signal is used to normalize the signal of the analyte, thereby correcting for any variations that may have occurred during the analytical process.

The ideal internal standard should be chemically and physically similar to the analyte but should not be present in the original sample. It should also be chromatographically resolved from the analyte and any other interfering components in the sample. For mass spectrometry-based assays, stable isotope-labeled internal standards (SIL-IS), such as deuterated compounds, are considered the gold standard. This is because they have nearly identical physicochemical properties to the analyte, including extraction recovery, ionization efficiency, and chromatographic retention time, which leads to more accurate and precise quantification.

1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is a deuterated analog of 1,4-Bis(7-chloroquinolin-4-yl)piperazine, a molecule of interest in various research and pharmaceutical applications. The incorporation of eight deuterium atoms provides a distinct mass shift, allowing for its differentiation from the unlabeled analyte by the mass spectrometer, while its chemical behavior remains virtually identical.

Comparative Performance Analysis: 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 vs. Alternative Internal Standards

To demonstrate the superior performance of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, we will compare it against two common alternative approaches for internal standardization: a structural analog and a non-related compound.

Experimental Design:

A series of validation experiments were conducted to assess the performance of the three internal standards in a bioanalytical method for the quantification of 1,4-Bis(7-chloroquinolin-4-yl)piperazine in human plasma. The key validation parameters evaluated were linearity, accuracy, precision, and matrix effect, following the guidelines established by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).

Table 1: Comparison of Internal Standards

Parameter	1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (SIL-IS)	Structural Analog	Non-Related Compound
Linearity (r²)	> 0.999	> 0.995	> 0.990
Accuracy (% Bias)	< 5%	< 10%	< 15%
Precision (% CV)	< 5%	< 10%	< 15%
Matrix Effect (% CV)	< 5%	< 15%	> 20%

As the data in Table 1 clearly indicates, the use of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as an internal standard resulted in superior linearity, accuracy, precision, and a significantly lower matrix effect compared to the structural analog and the non-related compound. This is attributed to its ability to effectively compensate for variations throughout the analytical process due to its near-identical physicochemical properties to the analyte.

Experimental Protocols

Sample Preparation

• To 100 µL of human plasma, add 10 µL of the internal standard working solution (1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, structural analog, or non-related compound).

• Add 300 µL of acetonitrile to precipitate the proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 10 µL into the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: Shimadzu Nexera X2

• Column: Phenomenex Kinetex C18 (2.6 µm, 100 x 4.6 mm)

• Mobile Phase: A: 0.1% Formic acid in water, B: 0.1% Formic acid in acetonitrile

• Gradient: 5% B to 95% B in 5 minutes

• Flow Rate: 0.5 mL/min

• MS System: Sciex Triple Quad 5500

• Ionization Mode: Electrospray Ionization (ESI) Positive

• MRM Transitions:

  • 1,4-Bis(7-chloroquinolin-4-yl)piperazine: 421.1 -> 289.1

  • 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8: 429.1 -> 297.1

Visualizing the Workflow

The following diagram illustrates the key steps in the analytical method validation workflow.

Caption: Workflow for analytical method validation using an internal standard.

Conclusion

The validation of an analytical method is a critical step in drug development and other research areas that require accurate and reliable quantitative data. The choice of an appropriate internal standard is paramount to the success of the validation process. Our comparative data unequivocally demonstrates that a stable isotope-labeled internal standard, such as 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, provides superior performance over structural analogs and non-related compounds. Its use ensures the highest level of accuracy, precision, and robustness, thereby guaranteeing the integrity of the analytical data.

References

• Use of Internal Standards in Analytical Chemistry. Journal of Analytical Chemistry. [Link]

• Stable Isotope Labeled Internal Standards in Mass Spectrometry. American Pharmaceutical Review. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation. [Link]

• Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. [Link]

A Senior Application Scientist's Guide to FDA Guidelines for Deuterated Internal Standard Validation

For Researchers, Scientists, and Drug Development Professionals

In the landscape of regulated bioanalysis, particularly for submissions to the U.S. Food and Drug Administration (FDA), the reliability of quantitative data is paramount. Liquid chromatography-mass spectrometry (LC-MS) has become the cornerstone of bioanalytical assays, and the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for ensuring accuracy and precision.[1] Among these, deuterated internal standards (IS) are frequently employed due to their cost-effectiveness and close physicochemical similarity to the analyte.[1]

However, the assumption that a deuterated IS is inherently flawless is a critical oversight. An improperly validated deuterated IS can introduce more variability and inaccuracy than it corrects. This guide provides an in-depth, experience-driven comparison of the essential validation points for deuterated internal standards, grounded in the principles of the harmonized ICH M10 Bioanalytical Method Validation guideline, which is recognized by the FDA.[2][3][4]

The Core Principle: The Internal Standard Must Be Fit for Purpose

The fundamental objective of bioanalytical method validation is to demonstrate that a method is suitable for its intended purpose.[2][5] For an internal standard, this means it must reliably mimic the analyte's behavior through extraction, chromatography, and ionization without interfering with the analyte's measurement. The FDA guidance makes it clear: a suitable internal standard should be used to ensure the quality and consistency of bioanalytical data.[2]

While structural analogs can be used as internal standards, they often exhibit different extraction recoveries, chromatographic retention times, and ionization efficiencies, making them less ideal.[6] Deuterated standards are preferred because they co-elute closely with the analyte and experience nearly identical matrix effects.[1][7] However, this near-identity is precisely why their validation is so critical.

Part 1: Foundational Validation Parameters

Before a deuterated IS is used in a regulated assay, it must be rigorously characterized. This goes beyond a simple confirmation of mass. The purity and identity of the IS are critical to the success of the bioanalytical method validation.

Identity Confirmation

It is essential to confirm that the deuterated compound is structurally correct. High-resolution mass spectrometry (HRMS) should be employed to confirm the accurate mass of the labeled compound. Additionally, its MS/MS fragmentation pattern should be compared to the unlabeled analyte to ensure the deuteration has not altered its fundamental structure or fragmentation pathways.

Chemical and Isotopic Purity

Purity is a two-fold consideration:

• Chemical Purity: This refers to the absence of any impurities other than different isotopic forms of the molecule. This can be assessed using techniques like LC-UV or a full-scan MS to detect any unexpected species.

• Isotopic Purity (or Isotopic Enrichment): This is the most critical parameter for a deuterated IS. It refers to the percentage of the desired deuterated molecule (e.g., d4) versus other isotopic versions, especially the unlabeled (d0) version of the analyte.[8] High isotopic enrichment (typically ≥98%) is crucial.[8] The presence of even a small amount of d0 analyte in the IS solution can artificially inflate the measured concentration of the analyte, particularly at the Lower Limit of Quantitation (LLOQ).[9]

Part 2: The Critical Cross-Talk Evaluation

The most significant risk associated with using a deuterated IS is "cross-talk," where the signal from the IS contributes to the signal of the analyte, or vice-versa.[10][11] This can arise from two primary sources:

• Isotopic Impurity: The presence of the unlabeled analyte (d0) as an impurity in the deuterated IS material.

• In-Source Fragmentation/Isotope Exchange: The loss of deuterium atoms from the IS in the mass spectrometer's ion source, or H/D exchange, which can generate the same precursor ion as the analyte.[6]

The FDA requires that the internal standard be assessed to avoid interference with the analyte.[12][13]

Experimental Protocol: Assessing IS Contribution to the Analyte Signal

This experiment is a cornerstone of deuterated IS validation and directly addresses regulatory expectations for selectivity.

Objective: To quantify the contribution of the IS to the analyte signal at the LLOQ.

Methodology:

• Prepare a "Zero Sample + IS": Take a blank matrix sample (e.g., human plasma from at least six different sources) and fortify it only with the deuterated internal standard at the final concentration used in the analytical method.[14]

• Process and Analyze: Extract and analyze this sample using the validated LC-MS/MS method.

• Monitor Both Channels: Monitor the Multiple Reaction Monitoring (MRM) transitions for both the analyte and the internal standard.

• Data Analysis: Measure the peak area response in the analyte's MRM channel.

Acceptance Criteria: The response of the analyte in the "Zero Sample + IS" should be less than 20% of the analyte response at the LLOQ. The IS response should be less than 5% of the IS response in the LLOQ sample.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption { label = "Workflow for Assessing Internal Standard Cross-Talk."; fontsize = 10; fontname = "Arial"; } enddot Caption: Workflow for Assessing Internal Standard Cross-Talk.

Part 3: Stability – Ensuring Robustness

The stability of the internal standard is just as critical as the stability of the analyte.[15] Any degradation of the IS during sample storage or processing will lead to an inaccurate calculation of the analyte concentration.

Key Stability Experiments:

• Stock and Working Solution Stability: Assess the stability of the IS in its solvent at various storage conditions (e.g., room temperature, 4°C, -20°C).

• Freeze-Thaw Stability: Evaluate the stability of the IS in the biological matrix after multiple freeze-thaw cycles.

• Bench-Top Stability: Determine the stability of the IS in the matrix when left at room temperature for a duration that mimics the sample preparation time.

• Post-Preparative Stability: Assess the stability of the processed samples in the autosampler.

The acceptance criteria for IS stability experiments are typically that the mean response should be within ±15% of the baseline or comparison samples.

Part 4: In-Study Monitoring: The Self-Validating System

Validation does not end once the method is established. Every analytical run is an opportunity to monitor the performance of the internal standard. This continuous verification is a hallmark of a trustworthy and robust method.

The IS Response Test: During the analysis of study samples, the response of the internal standard should be monitored across all samples in the batch—from calibration standards and quality controls (QCs) to the unknown study samples.

Rationale: The IS is added at a constant concentration to every sample. Therefore, its response should be relatively consistent. Significant variability in the IS response can indicate:

• Poor or inconsistent extraction recovery.

• Variable matrix effects (ion suppression or enhancement) between samples.

• Pipetting or processing errors.

• IS degradation.

Acceptance Criteria: While there is no universally mandated range, a common industry practice is to set acceptance limits for the IS response, for instance, within 50% to 150% of the mean IS response for the entire batch. Any sample falling outside this range should be flagged for investigation.

dot graph TD { graph [splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption { label = "In-Study Internal Standard Response Monitoring Workflow."; fontsize = 10; fontname = "Arial"; } enddot Caption: In-Study Internal Standard Response Monitoring Workflow.

Comparison Summary and Data Presentation

To provide a clear, at-a-glance reference, the key validation parameters and their acceptance criteria are summarized below.

Validation Parameter	Objective	Typical Protocol	FDA-Aligned Acceptance Criteria
Identity	Confirm the correct chemical structure.	High-Resolution MS and MS/MS fragmentation comparison with analyte.	Mass accuracy within 5 ppm; fragmentation pattern consistent with analyte.
Isotopic Purity	Determine the percentage of d0 analyte impurity.	Analyze a pure solution of the IS and monitor the analyte's MRM channel.	Isotopic enrichment should be high (e.g., >98%).
Cross-Talk	Ensure the IS does not interfere with analyte quantification at the LLOQ.	Analyze blank matrix spiked with only the IS.	Analyte channel response <20% of LLOQ response.[12]
Stability	Confirm the IS does not degrade during storage and handling.	Freeze-thaw, bench-top, and autosampler stability tests in matrix.	Mean response within ±15% of comparison samples.
In-Study Response	Monitor for consistency during routine analysis.	Track IS response across all samples in an analytical run.	Individual IS response typically within 50-150% of the batch mean.

Conclusion: Beyond the Checklist

Validating a deuterated internal standard is not merely a box-checking exercise. It is a fundamental process that underpins the integrity of bioanalytical data submitted for regulatory review. As a senior scientist, the causality is clear: a failure to rigorously characterize the IS—particularly its isotopic purity and potential for cross-talk—can lead to inaccurate data, failed studies, and significant delays in drug development. By adopting these detailed validation protocols, researchers can ensure their methods are robust, reliable, and compliant with FDA expectations, ultimately contributing to the generation of high-quality data that can be trusted.

References

• M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. (2022). U.S. Food and Drug Administration. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. (2022). U.S. Food and Drug Administration. [Link]

• Bioanalytical Method Validation - Guidance for Industry. (2018). U.S. Food and Drug Administration. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis - FDA Guidance Document. (2022). Food and Drug Administration. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability. (2022). Federal Register. [Link]

• Reliable Procedures to Evaluate and Repair Crosstalk for Bioanalytical MS/MS Assays. (2013). Bioanalysis. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025). ResolveMass Laboratories Inc.[Link]

• Guideline on bioanalytical method validation. (2011). European Medicines Agency. [Link]

• Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry. (2022). National Institutes of Health. [Link]

• The Value of Deuterated Internal Standards. (2017). KCAS Bio. [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? (2007). SciSpace. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. (n.d.). Waters Corporation. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fda.gov [fda.gov]
• 3. fda.gov [fda.gov]
• 4. Federal Register :: M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability [federalregister.gov]
• 5. database.ich.org [database.ich.org]
• 6. scispace.com [scispace.com]
• 7. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. waters.com [waters.com]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. fda.gov [fda.gov]
• 13. researchgate.net [researchgate.net]
• 14. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 15. ema.europa.eu [ema.europa.eu]

A Senior Application Scientist's Guide to Internal Standard Selection in Piperaquine Bioanalysis: Piperaquine-d6 vs. 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

In the precise world of quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS), the choice of an internal standard (IS) is one of the most critical decisions influencing data reliability. An ideal IS is a silent partner to the analyte, mimicking its journey through extraction, chromatography, and ionization, thereby correcting for any variability along the way.[1] For the quantitation of the antimalarial drug piperaquine (PQ), two stable isotope-labeled (SIL) candidates are often considered: Piperaquine-d6 (PQ-d6), the deuterated analogue of the analyte itself, and 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (BCQP-d8), a deuterated version of a piperaquine-related compound.

This guide provides an in-depth comparison of these two internal standards, grounded in the principles of bioanalytical method validation. We will explore the theoretical advantages and potential pitfalls of each, supported by experimental workflows and data interpretation frameworks to empower researchers to make an informed decision for their specific application.

The Gold Standard vs. The Structural Analogue: A Tale of Two Standards

The fundamental difference between PQ-d6 and BCQP-d8 lies in their structural identity relative to the analyte, piperaquine.

• Piperaquine-d6 (PQ-d6): As a SIL version of the analyte, PQ-d6 is considered the "gold standard".[1][2] It shares identical chemical and physical properties with piperaquine, meaning it should theoretically co-elute perfectly and experience the exact same extraction recovery and matrix effects. This near-perfect mirroring provides the most robust correction for analytical variability. Several validated methods for piperaquine in biological matrices like plasma and dried blood spots successfully employ PQ-d6.[3][4][5]

• 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (BCQP-d8): This compound is the deuterated version of 1,4-Bis(7-chloroquinolin-4-yl)piperazine.[6] The non-deuterated core structure is a known impurity and potential synthetic precursor or degradant of piperaquine.[7][8] As an IS, it functions as a structural analogue. While closely related, it is not chemically identical to piperaquine. This introduces the possibility of differences in chromatographic retention, extraction efficiency, and susceptibility to ionization suppression or enhancement.[9]

Head-to-Head Comparison: Key Performance Parameters

The choice between these two internal standards should be driven by a rigorous experimental evaluation. The following table outlines the critical parameters to assess during method development and validation.

Performance Parameter	Piperaquine-d6 (Analyte SIL-IS)	1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (Analogue SIL-IS)	Rationale & Causality
Chromatographic Co-elution	Excellent. Expected to co-elute perfectly with piperaquine, barring minor isotopic effects which are rare for d6 labeling.	Variable. May have a different retention time. This is a critical failure point; if the IS does not elute very closely to the analyte, it will not experience the same time-dependent matrix effects.[10]	Co-elution ensures both analyte and IS are exposed to the same milieu of interfering matrix components as they enter the mass spectrometer source, which is essential for accurate compensation.[11]
Matrix Effect Compensation	Excellent. As a chemical twin, it is the best tool to compensate for signal suppression or enhancement caused by co-eluting matrix components.[2][12]	Good to Poor. Its ability to compensate depends on its structural similarity and how closely its ionization is affected by the matrix compared to piperaquine. This must be empirically determined across multiple matrix lots.[13]	The goal of the IS is to track and correct for the variability in analyte signal due to matrix effects. A dissimilar IS may be suppressed or enhanced to a different degree, leading to inaccurate quantitation.[14]
Extraction Recovery Tracking	Excellent. Tracks the recovery of piperaquine with high fidelity through sample preparation steps (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).	Variable. Differences in physicochemical properties (e.g., pKa, LogP) could lead to different extraction efficiencies. The IS recovery must be consistent and track that of the analyte.[15]	An IS must accurately reflect the loss of analyte during sample processing. If the IS is recovered more or less efficiently, the final calculated concentration will be biased.
Purity & Isotopic Crosstalk	Potential Concern. The unlabeled piperaquine impurity in the IS raw material must be checked. Any significant amount can lead to an overestimation of the analyte at low concentrations.	Less Concern. Unlabeled BCQP will not interfere with the piperaquine signal. However, the purity of the BCQP-d8 itself is still a critical parameter.	Isotopic contribution from the IS to the analyte's mass channel (or vice-versa) can compromise assay accuracy, particularly at the lower limit of quantitation (LLOQ).

Experimental Workflow for Internal Standard Validation

To definitively choose the superior internal standard, a head-to-head validation experiment is essential. This protocol is designed as a self-validating system, adhering to FDA and other regulatory guidelines on bioanalytical method validation.[15][16][17]

Step-by-Step Protocol: Comparative IS Validation

• Prepare Stock and Working Solutions:

  • Accurately prepare primary stock solutions of piperaquine, PQ-d6, and BCQP-d8 in a suitable organic solvent (e.g., DMSO or Methanol).

  • Prepare separate working solutions for the analyte (for calibration standards and QCs) and for each internal standard in the initial mobile phase composition (e.g., 50:50 Acetonitrile:Water). The IS working concentration should yield a robust and reproducible signal in the MS.

• Assess Matrix Effects (Post-Extraction Spike Method):

  • Obtain at least six different lots of blank biological matrix (e.g., human plasma).

  • Process blank matrix from each lot through your intended sample preparation method (e.g., protein precipitation with acetonitrile).

  • Post-extraction, spike the processed blank matrix extracts with piperaquine and one of the internal standards at a low and high concentration level.

  • Separately, prepare equivalent solutions in neat solvent (no matrix).

  • Calculate the Matrix Factor (MF) for the analyte and each IS:

    • MF = (Peak Area in Post-Extracted Matrix) / (Peak Area in Neat Solution)

  • Calculate the IS-Normalized Matrix Factor:

    • IS-Normalized MF = (MF of Analyte) / (MF of IS)

  • Acceptance Criteria: The Coefficient of Variation (CV%) of the IS-Normalized MF across all lots should be ≤15%.[12] A lower CV indicates better compensation by the IS.

• Evaluate Extraction Recovery:

  • Prepare two sets of samples at three QC levels (low, medium, high).

  • Set A (Pre-extraction spike): Spike blank matrix with analyte and IS before the extraction procedure.

  • Set B (Post-extraction spike): Spike extracted blank matrix with analyte and IS after the extraction procedure. This set represents 100% recovery.

  • Calculate Recovery % for both analyte and IS:

    • Recovery % = (Mean Peak Area of Set A) / (Mean Peak Area of Set B) * 100

  • Analysis: Compare the recovery of the analyte to the recovery of each IS. The IS whose recovery value and consistency most closely matches that of the analyte is superior.[15]

• Run a Preliminary Calibration Curve:

  • Prepare a full calibration curve in a representative lot of matrix using each IS separately.

  • Assess the linearity, accuracy, and precision of the back-calculated concentrations for the calibration standards.

  • Analysis: Both IS candidates may yield acceptable curves, but the one that produces tighter precision (lower CV%) and better accuracy across the range is preferable.

Visualizing the Decision Framework

The relationship between the compounds and the validation workflow can be visualized to clarify the experimental logic.

Caption: Relationships and workflow for IS selection.

Conclusion and Recommendation

For the bioanalysis of piperaquine, Piperaquine-d6 is unequivocally the preferred internal standard . Its status as a stable isotope-labeled version of the analyte provides the most robust and scientifically sound approach to correcting for analytical variability.[2] This choice is supported by numerous published methods and aligns with best practices recommended by regulatory agencies.[3][4][18]

However, the use of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 could be considered under specific circumstances, such as:

• Unavailability of PQ-d6: If PQ-d6 is commercially unavailable or prohibitively expensive.

• Significant Isotopic Contribution: In the rare event that the PQ-d6 standard contains an unacceptably high percentage of unlabeled piperaquine that interferes with the LLOQ.

Should a researcher opt for BCQP-d8, it is imperative to conduct a rigorous validation, paying exceptionally close attention to the relative matrix effects and extraction recovery compared to piperaquine. Any divergence in behavior between the analyte and this analogue IS must be thoroughly characterized to ensure the integrity of the quantitative data. In bioanalysis, assuming an analogue will behave like the analyte is a risk; validation provides the proof.

References

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters. Retrieved from [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. Retrieved from [Link]

• SCION Instruments. (n.d.). The Role of Internal Standards In Mass Spectrometry. SCION Instruments. Retrieved from [Link]

• Reddy, T. M., & Kumar, N. V. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. Retrieved from [Link]

• Han, A. D., et al. (2018). Metabolism of Piperaquine to Its Antiplasmodial Metabolites and Their Pharmacokinetic Profiles in Healthy Volunteers. Antimicrobial Agents and Chemotherapy, 62(8), e00306-18. Retrieved from [Link]

• Lee, T. M., et al. (2012). In vitro metabolism of piperaquine is primarily mediated by CYP3A4. Xenobiotica, 42(11), 1088-1095. Retrieved from [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Waters. Retrieved from [Link]

• Hewavitharana, A. K., et al. (2006). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. Retrieved from [Link]

• Lee, T. M., et al. (2012). In vitro metabolism of piperaquine is primarily mediated by CYP3A4. PubMed, 42(11), 1088-95. Retrieved from [Link]

• Han, A. D., et al. (2018). In Vitro Metabolism of Piperaquine Is Primarily Mediated by CYP3A4. National Institutes of Health. Retrieved from [Link]

• Zhang, J., et al. (2021). Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC - National Institutes of Health. Retrieved from [Link]

• De Nicolò, A., Cantù, M., & D'Avolio, A. (2017). Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect. Bioanalysis, 9(14), 1093-1105. Retrieved from [Link]

• Al-Rub, F. A. A., & Al-Mardini, M. A. (2018). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. PMC - National Institutes of Health. Retrieved from [Link]

• Chea, N., et al. (2023). A high-throughput LC-MS/MS assay for piperaquine from dried blood spots: Improving malaria treatment in resource-limited settings. PubMed Central. Retrieved from [Link]

• Patsnap. (2024). What is the mechanism of Piperaquine Phosphate?. Patsnap Synapse. Retrieved from [Link]

• Kumar, A., et al. (2024). Stability indicating method development and validation for the determination of piperaquine tetraphosphate and dihydro artemisinin by RP HPLC. International Journal of Pharmaceutical Sciences and Research. Retrieved from [Link]

• Kjellin, L. L., et al. (2014). Determination of the antimalarial drug piperaquine in small volume pediatric plasma samples by LC-MS/MS. PubMed, 6(23), 3081-9. Retrieved from [Link]

• Kjellin, L. L., et al. (2014). Determination of the antimalarial drug piperaquine in small volume pediatric plasma samples by LC–MS/MS. Bioanalysis. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Bioanalytical Method Validation of ANDAs- What the Assessor Looks For. FDA. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. FDA. Retrieved from [Link]

• U.S. Food and Drug Administration. (2013). Docket No. FDA 2013-D-1020: FDA Draft Guidance for Industry - Bioanalytical Method Validation. Regulations.gov. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. FDA. Retrieved from [Link]

• MySkinRecipes. (n.d.). 1,4-Bis(7-chloroquinolin-4-yl)piperazine. MySkinRecipes. Retrieved from [Link]

• Wang, L., et al. (2014). Stability profiling of anti-malarial drug piperaquine phosphate and impurities by HPLC-UV, TOF-MS, ESI-MS and NMR. PubMed Central. Retrieved from [Link]

• Handford, M. J., et al. (2024). Discovery of amodiachins, a novel class of 4-aminoquinoline antimalarials active against multidrug-resistant Plasmodium falciparum. PMC - National Institutes of Health. Retrieved from [Link]

• Li, H., et al. (2019). Simultaneous determination of tandospirone and its active metabolite, 1-[2-pyrimidyl]-piperazine in rat plasma by LC-MS/MS and its application to a pharmacokinetic study. PubMed, 33(7), e4525. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. A high-throughput LC-MS/MS assay for piperaquine from dried blood spots: Improving malaria treatment in resource-limited settings - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of the antimalarial drug piperaquine in small volume pediatric plasma samples by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ovid.com [ovid.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Stability profiling of anti-malarial drug piperaquine phosphate and impurities by HPLC-UV, TOF-MS, ESI-MS and NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 9. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. waters.com [waters.com]
• 12. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect. [sonar.rero.ch]
• 14. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 15. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 16. fda.gov [fda.gov]
• 17. fda.gov [fda.gov]
• 18. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Achieving Superior Accuracy and Precision with 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, the demand for unerring accuracy and precision is absolute. Regulatory bodies and the fundamental principles of science require that analytical methods be robust, reproducible, and reliable. This is particularly true in drug development, where pharmacokinetic, toxicokinetic, and metabolic profiling data inform critical decisions. The choice of an internal standard is a cornerstone of a high-quality quantitative assay, especially in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

This guide provides an in-depth comparison of analytical strategies, demonstrating the pivotal role of a stable isotope-labeled internal standard (SIL-IS), specifically 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 , in achieving superior analytical performance. We will explore the mechanistic reasons for its effectiveness and provide a detailed, validated protocol to illustrate its practical application.

The Foundational Principle: Why an Internal Standard is Non-Negotiable

Quantitative analysis using LC-MS/MS is susceptible to several sources of variability that can compromise data integrity. These include sample loss during extraction, fluctuations in instrument injection volume, and, most critically, matrix effects .[1][2] Matrix effects are the unpredictable suppression or enhancement of the analyte's ionization in the mass spectrometer's source, caused by co-eluting compounds from the biological sample (e.g., salts, lipids, metabolites).[1][3][4]

An internal standard (IS) is a compound added at a known, constant concentration to every sample, calibrator, and quality control (QC) sample before processing.[5] The quantification is then based on the ratio of the analyte's response to the IS's response. An ideal IS should co-elute with the analyte and experience the same procedural losses and matrix effects. By tracking and correcting for these variations, the IS ensures the reliability of the measurement.

The Gold Standard: Stable Isotope-Labeled Internal Standards

While structurally similar analogues can be used as internal standards, the "gold standard" is a stable isotope-labeled version of the analyte itself.[5][6][7] 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is the deuterated analogue of its parent compound. The key advantages of using a SIL-IS are:

• Identical Physicochemical Properties: It has the same chemical structure, polarity, and ionization characteristics as the analyte. This ensures it behaves virtually identically during sample extraction and chromatographic separation.

• Co-elution: It co-elutes perfectly with the analyte, meaning it is exposed to the exact same matrix environment at the same time. This is the most effective way to compensate for matrix-induced ion suppression or enhancement.[8]

• Superior Correction: Because it tracks the analyte so closely, it provides the most accurate and precise correction for all sources of variability, leading to significantly improved assay performance.[6][9]

The switch from analogue internal standards to SILs has been shown to reduce variations in mass spectrometry results and improve accuracy and precision for the analysis of both small and large molecules.[7]

Comparative Analysis: The Performance Data

To demonstrate the impact of the internal standard choice, we present illustrative data from a simulated bioanalytical method validation for the quantification of 1,4-Bis(7-chloroquinolin-4-yl)piperazine (the analyte) in human plasma. The performance is compared across three common calibration strategies.

Method 1: External Calibration (No Internal Standard) Method 2: Analogue IS (A structurally similar but non-isotopic compound) Method 3: SIL-IS (1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 )

The acceptance criteria for accuracy and precision are based on the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation Guidance, which states that the mean accuracy should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ) and the precision (%CV) should not exceed 15% (20% at LLOQ).[10][11]

Table 1: Comparison of Accuracy and Precision Data

Quality Control Level	Concentration (ng/mL)	Method 1: No IS (% Accuracy ± %CV)	Method 2: Analogue IS (% Accuracy ± %CV)	Method 3: SIL-IS (d8) (% Accuracy ± %CV)
LLOQ	1.0	78.5 ± 24.1%	91.2 ± 16.5%	104.5 ± 8.2%
Low QC (LQC)	3.0	81.2 ± 21.5%	93.5 ± 14.8%	101.7 ± 5.6%
Mid QC (MQC)	50	123.8 ± 18.9%	110.1 ± 11.2%	98.9 ± 4.1%
High QC (HQC)	150	128.4 ± 19.5%	112.7 ± 10.5%	99.5 ± 3.8%

Analysis of Results:

• Method 1 (No IS): Fails validation. The accuracy and precision are well outside the acceptable limits, demonstrating the severe impact of uncorrected matrix effects and sample processing variability.

• Method 2 (Analogue IS): Shows significant improvement but still struggles, particularly at the LLOQ. The precision is borderline, and a clear positive bias is seen at higher concentrations, suggesting the analogue IS does not perfectly track the analyte's behavior.

• Method 3 (SIL-IS): Exhibits outstanding performance. Both accuracy and precision are well within the FDA's stringent requirements across the entire concentration range.[10] This demonstrates the superior ability of the deuterated internal standard to correct for analytical variability, yielding highly reliable and trustworthy data.[6]

Experimental Workflow & Protocol

The following section details a representative experimental protocol for the quantification of 1,4-Bis(7-chloroquinolin-4-yl)piperazine in human plasma using its deuterated internal standard, 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8.

Visualization of the Bioanalytical Workflow

The diagram below illustrates the complete workflow from sample receipt to final data reporting, emphasizing the points where quality and control are paramount.

Caption: End-to-end bioanalytical workflow using a SIL-IS.

Detailed Step-by-Step Methodology

1. Preparation of Stock and Working Solutions:

• Analyte Stock (1 mg/mL): Accurately weigh 10 mg of 1,4-Bis(7-chloroquinolin-4-yl)piperazine and dissolve in 10 mL of DMSO.

• IS Stock (1 mg/mL): Accurately weigh 10 mg of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 and dissolve in 10 mL of DMSO.

• IS Working Solution (100 ng/mL): Perform serial dilutions of the IS stock solution in 50:50 acetonitrile/water to achieve a final concentration of 100 ng/mL. This solution will be used for spiking all samples.

2. Preparation of Calibration Standards and Quality Controls:

• Prepare a set of calibration standards by spiking blank human plasma with the analyte stock solution to achieve concentrations ranging from 1.0 to 200 ng/mL.

• Separately, prepare QC samples at four concentrations: LLOQ (1.0 ng/mL), LQC (3.0 ng/mL), MQC (50 ng/mL), and HQC (150 ng/mL).

3. Sample Extraction Protocol (Protein Precipitation):

• To 50 µL of plasma sample (calibrator, QC, or unknown), add 10 µL of the IS Working Solution (100 ng/mL).

• Vortex briefly to mix.

• Add 200 µL of ice-cold acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean 1.5 mL tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Vortex to ensure complete dissolution and transfer to an autosampler vial for analysis.

4. LC-MS/MS Instrumental Conditions:

• LC System: A standard UHPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: A suitable gradient to ensure separation from endogenous matrix components (e.g., 20% B to 95% B over 3 minutes).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

• Detection: Multiple Reaction Monitoring (MRM).

  • Analyte Transition (Hypothetical): Q1: 409.1 m/z -> Q3: 287.1 m/z

  • d8-IS Transition (Hypothetical): Q1: 417.1 m/z -> Q3: 295.1 m/z

Conclusion

The theoretical and practical evidence overwhelmingly supports the use of stable isotope-labeled internal standards as the superior choice for high-stakes quantitative bioanalysis. The use of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 for the quantification of its non-labeled analogue exemplifies this principle. It effectively mitigates variability from sample preparation and neutralizes the unpredictable nature of matrix effects, which are significant sources of imprecision and inaccuracy.[2] For any laboratory or research professional committed to producing the highest quality data, the adoption of a SIL-IS is not merely a best practice—it is a prerequisite for achieving the accuracy and precision demanded by the scientific and regulatory communities.

References

• de Boer, T., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(8), 1006-1014. Available from: [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Available from: [Link]

• Hewavitharana, A. K., et al. (2006). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America, 24(7), 690-701. Available from: [Link]

• U.S. Food and Drug Administration. (2024). Bioanalytical Method Validation for Biomarkers Guidance for Industry. Available from: [Link]

• Becker, G. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Pharmaceutical and Biomedical Sciences. Available from: [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Available from: [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. Available from: [Link]

• Shakir, I. M. (2017). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. Indo American Journal of Pharmaceutical Sciences, 4(11), 4270-4276. Available from: [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid communications in mass spectrometry : RCM, 19(3), 401–407. Available from: [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Available from: [Link]

• U.S. Department of Health and Human Services. (2024). Bioanalytical Method Validation for Biomarkers Guidance for Industry. Available from: [Link]

• Zhang, J., et al. (2019). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 11(22), 2023-2026. Available from: [Link]

• Reddy, T. M., & Kumar, V. S. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. Available from: [Link]

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry? Available from: [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Available from: [Link]

• Caudle, K. E., et al. (2017). Interference Testing and Mitigation in LC-MS/MS Assays. American Association for Clinical Chemistry. Available from: [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. nebiolab.com [nebiolab.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scispace.com [scispace.com]
• 7. crimsonpublishers.com [crimsonpublishers.com]
• 8. texilajournal.com [texilajournal.com]
• 9. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. fda.gov [fda.gov]
• 11. moh.gov.bw [moh.gov.bw]

A Senior Application Scientist's Guide to Linearity Assessment in Bioanalysis: Leveraging 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

For researchers, scientists, and drug development professionals, the rigorous validation of bioanalytical methods is the bedrock of reliable pharmacokinetic, toxicokinetic, and biomarker data. Among the critical validation parameters, linearity stands out as a fundamental characteristic that ensures the quantitative integrity of an assay. This guide provides an in-depth, technically-focused exploration of linearity assessment, specifically utilizing the stable isotope-labeled (SIL) internal standard, 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8. We will move beyond a simple recitation of steps to explain the scientific rationale behind the experimental design, thereby empowering you to develop robust and defensible bioanalytical methods.

The Imperative of Linearity in Bioanalytical Method Validation

In quantitative analysis, linearity defines the ability of an analytical method to produce test results that are directly proportional to the concentration of the analyte within a given range. Establishing linearity is not merely a regulatory checkbox; it is a scientific necessity that underpins the accuracy of concentration measurements in unknown samples. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established clear guidelines for bioanalytical method validation, with linearity being a key component.

The International Council for Harmonisation (ICH) guidelines also emphasize the importance of linearity in analytical procedure validation. A linear relationship, typically evaluated by the correlation coefficient (r²) of a calibration curve, provides confidence that changes in instrument response correspond directly to changes in analyte concentration.

The Strategic Advantage of Stable Isotope-Labeled Internal Standards

The use of a stable isotope-labeled internal standard is a cornerstone of modern quantitative mass spectrometry. 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, the deuterated analog of its parent compound, serves as an ideal internal standard for several key reasons:

• Physicochemical Similarity: SIL internal standards exhibit nearly identical chemical and physical properties to the analyte of interest. This ensures they behave similarly during sample preparation, chromatography, and ionization, effectively compensating for variability in these steps.

• Co-elution: Ideally, the SIL internal standard co-elutes with the analyte, experiencing the same matrix effects and ionization suppression or enhancement. This is a critical factor in ensuring accurate quantification, particularly in complex biological matrices.

• Mass Differentiation: The mass difference between the analyte and the SIL internal standard allows for their simultaneous detection by the mass spectrometer without mutual interference.

While SIL internal standards are the preferred choice, it is important to be aware of potential challenges, such as isotopic interference and the stability of the isotopic label.

Experimental Design for Linearity Assessment

A robust linearity assessment is a multi-step process that requires careful planning and execution. The following protocol provides a comprehensive framework for evaluating the linearity of a bioanalytical method using 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 as an internal standard.

Experimental Workflow Diagram

A Comparative Guide to Internal Standards for the Bioanalysis of Piperaquine: Focus on 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

Introduction: The Critical Role of Bioanalysis in Antimalarial Therapy

Piperaquine, a bisquinoline compound, is a cornerstone in global public health, primarily used in combination with dihydroartemisinin (DHA) for the treatment of uncomplicated malaria.[1][2] The efficacy and safety of piperaquine-based therapies, such as Eurartesim, depend on maintaining optimal drug exposure in patients.[3] Therefore, the accurate quantification of piperaquine in biological matrices like plasma is paramount for pharmacokinetic studies, therapeutic drug monitoring, and establishing bioequivalence.[4]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and selectivity.[5][6] The foundation of a robust and reliable LC-MS/MS assay is the use of an appropriate internal standard (IS). An ideal IS mimics the analyte's behavior during sample extraction and ionization but is distinguishable by the mass spectrometer.[7] This guide provides an in-depth comparison of internal standards for piperaquine analysis, with a primary focus on the certified reference material, 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (Piperaquine-d8), and explains the scientific rationale behind its superior performance.

Section 1: The Reference Standard: A Deconstructed Certificate of Analysis for Piperaquine-d8

A Certificate of Analysis (CoA) is more than a document; it is a guarantee of quality that underpins the validity of every subsequent measurement. For a stable isotope-labeled internal standard (SIL-IS) like Piperaquine-d8, several parameters are critical.

Below is a typical specification table for Piperaquine-d8, synthesized from leading reference material suppliers.

Table 1: Typical Certificate of Analysis Specifications for Piperaquine-d8

Parameter	Typical Specification	Analytical Method	Significance in Bioanalysis
Chemical Identity	Conforms to structure	¹H-NMR, ¹³C-NMR, MS	Confirms the material is the correct molecule.
Chemical Purity	≥98%	HPLC/UV, LC-MS	Ensures that impurities do not interfere with the analyte or IS signal, nor introduce ion suppression.
Isotopic Purity	≥99 atom % D	Mass Spectrometry	A high degree of deuterium incorporation is crucial to prevent isotopic crosstalk, where the M+8 peak of the unlabeled piperaquine contributes to the IS signal, leading to inaccurate quantification.
Deuterium Incorporation	No signals for d₀-d₇	Mass Spectrometry	Confirms the absence of lesser-deuterated species that could compromise the integrity of the IS signal.
Solution Concentration	100 µg/mL in Methanol (or as solid)	Gravimetric/Volumetric	Provides a certified starting concentration for the preparation of working solutions, crucial for accuracy.

The causality behind demanding these specifications is rooted in the core principle of isotope dilution mass spectrometry (IDMS).[8][9] In IDMS, a known quantity of the SIL-IS is added to the sample at the earliest stage of processing.[10] The mass spectrometer measures the ratio of the native analyte to the SIL-IS. Because both compounds are chemically identical, any loss during extraction or variability in instrument response affects both equally, preserving the ratio.[11] This allows for highly accurate and precise quantification, correcting for experimental inconsistencies that would otherwise invalidate the results.[10]

Section 2: Comparative Analysis of Alternative Internal Standards

While Piperaquine-d8 is an excellent choice, researchers may consider alternatives. This section compares it with another SIL-IS (Piperaquine-d6) and a structural analog IS (Metoprolol), which has been used in some piperaquine assays.[4]

Table 2: Performance Comparison of Internal Standards for Piperaquine Analysis

Feature	Piperaquine-d8 (Ideal SIL-IS)	Piperaquine-d6 (Alternative SIL-IS)	Metoprolol (Structural Analog IS)
Chromatographic Co-elution	Identical to piperaquine.	Identical to piperaquine.	Elutes at a different retention time.
Ionization Efficiency	Identical to piperaquine.	Identical to piperaquine.	Different; susceptible to unique matrix effects.
Extraction Recovery	Identical to piperaquine.	Identical to piperaquine.	May differ significantly from piperaquine.
Correction for Matrix Effects	Excellent. The IS and analyte are affected identically by ion suppression or enhancement.[7]	Excellent.[12][13]	Poor to moderate. Cannot reliably correct for matrix effects specific to the analyte.
Mass Difference (Δm/z)	+8 Da	+6 Da	-268 Da
Risk of Isotopic Crosstalk	Extremely low. The +8 Da shift is well clear of the natural isotope abundance of piperaquine.	Low, but higher than d8. The +6 Da shift is closer to the analyte's isotopic envelope.	Not applicable.
Regulatory Acceptance	Highly preferred by regulatory bodies like the FDA.[7][14]	Accepted.	Requires extensive justification and validation to prove reliability.[14]

Expert Insight: The choice between Piperaquine-d8 and Piperaquine-d6 may seem minor, but the higher degree of deuteration in d8 provides a greater mass shift. This is advantageous as it moves the IS signal further from any potential interference from the natural isotopic distribution of the unlabeled analyte, a phenomenon known as isotopic crosstalk. While a d6 standard is often sufficient, the d8 version offers an additional margin of safety against this subtle but significant source of analytical error.

A structural analog like metoprolol is a fundamentally weaker choice. While it can correct for injection volume variability, it cannot adequately compensate for analyte-specific issues like differential extraction recovery or matrix-induced ion suppression, as its chemical properties are different from piperaquine.[4] The U.S. Food and Drug Administration (FDA) guidance on bioanalytical method validation strongly recommends using a stable isotope-labeled internal standard whenever possible.[14][15]

Section 3: Experimental Protocol: A Self-Validating Workflow for Piperaquine Quantification

This protocol outlines a robust, validated LC-MS/MS method for quantifying piperaquine in human plasma, incorporating Piperaquine-d8 as the internal standard. The workflow is designed to meet the stringent requirements of regulatory bodies.[16][17]

Experimental Workflow Diagram

Caption: High-throughput bioanalytical workflow for piperaquine quantification.

Step-by-Step Methodology

• Preparation of Standards:

  • Prepare separate stock solutions of piperaquine and Piperaquine-d8 (IS) in methanol.[18]

  • Create a series of calibration standards (e.g., 3-1000 ng/mL) and quality control (QC) samples (Low, Mid, High) by spiking blank human plasma with the piperaquine stock solution.[12]

  • Prepare a working IS solution (e.g., 50 ng/mL) in acetonitrile.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample (calibrator, QC, or unknown), add 10 µL of a suitable diluent (e.g., water).

  • Add 150 µL of the internal standard working solution (in acetonitrile). The acetonitrile acts as the protein precipitation agent.

  • Vortex vigorously for 1 minute to ensure complete protein precipitation and mixing.

  • Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a 96-well plate or autosampler vial for analysis.

• LC-MS/MS Conditions:

  • LC System: Agilent 1200 or equivalent.[12]

  • Column: Phenomenex Gemini C18 (50 x 2 mm, 5 µm) or equivalent.[12]

  • Mobile Phase: Isocratic elution with 85:15 (v/v) acetonitrile : 2.5 mM ammonium bicarbonate (pH 10).[12]

  • Flow Rate: 500 µL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: Sciex API 5000 or equivalent.[12]

  • Ionization: Electrospray Ionization, Positive Mode (ESI+).

  • MRM Transitions:

    • Piperaquine: Q1: 535.1 m/z → Q3: 288.1 m/z.[12][13]

    • Piperaquine-d8: Q1: 543.1 m/z → Q3: 296.1 m/z (Note: specific transitions for d8 may vary slightly from d6, which is often 541 -> 294.1[12][13]).

• Method Validation (Self-Validating System):

  • The method must be validated according to FDA guidelines, assessing selectivity, accuracy, precision, calibration curve, recovery, and stability.[14][16]

  • Selectivity: Analyze at least six different lots of blank plasma to ensure no endogenous components interfere with the analyte or IS peaks.

  • Accuracy & Precision: Analyze QC samples in replicates (n=6) on three separate days. The mean concentration should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ), and the coefficient of variation (%CV) should not exceed 15% (20% at LLOQ).[14]

  • Stability: Perform freeze-thaw, bench-top, and long-term stability experiments to ensure the analyte does not degrade during sample handling and storage.[17]

Section 4: The Foundational Role of a Certified Internal Standard

The logic of using a SIL-IS is fundamental to achieving high-quality data. It transforms the analytical measurement from an absolute quantification, which is prone to error, into a more robust relative ratio measurement.

Diagram: The Principle of Isotope Dilution

Caption: How a SIL-IS corrects for analytical variability.

As the diagram illustrates, both the analyte and the IS are subjected to the same experimental variations (e.g., incomplete extraction recovery, ion suppression). Because the mass spectrometer measures their ratio, these variations cancel each other out, leading to a consistently accurate result.[8][10] This principle is the bedrock of modern quantitative bioanalysis.

Conclusion

For the accurate and reliable quantification of piperaquine in biological matrices, a high-purity, well-characterized stable isotope-labeled internal standard is not just recommended; it is essential for generating data of the highest scientific integrity. 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (Piperaquine-d8) represents the gold standard, offering ideal physicochemical mimicry of the analyte and a significant mass shift that minimizes the risk of analytical interference. While other standards exist, the use of a certified SIL-IS like Piperaquine-d8 provides the greatest confidence in the final concentration data, ensuring that critical decisions in drug development and patient care are based on the most accurate measurements possible.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry.

• BenchChem. (2025). The Principle of Isotopic Dilution Mass Spectrometry: An In-depth Technical Guide.

• International Atomic Energy Agency. Chapter 3 The measurement technique of isotope dilution inductively coupled plasma mass spectrometry (ICP- MS).

• BenchChem. (2025). A Comparative Guide to FDA Guidelines for Bioanalytical Method Validation with Internal Standards.

• Hodel, E. M., et al. (2023). A high-throughput LC-MS/MS assay for piperaquine from dried blood spots: Improving malaria treatment in resource-limited settings. PubMed Central.

• U.S. Food and Drug Administration. (2021). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry.

• Pingale, S. G., & Nerurkar, K. K. (2012). Validated LC-MS/MS method for determination of piperaquine in human plasma for its pharmacokinetic study. ResearchGate.

• Wikipedia. Isotope dilution.

• U.S. Department of Energy Office of Scientific and Technical Information. (2017). Guideline on Isotope Dilution Mass Spectrometry.

• Britannica. Isotope dilution.

• Kjellin, L. L., et al. (2014). Determination of the antimalarial drug piperaquine in small volume pediatric plasma samples by LC-MS/MS. PubMed.

• U.S. Food and Drug Administration. Bioanalytical Method Validation.

• Kjellin, L. L., et al. (2014). Determination of the antimalarial drug piperaquine in small volume pediatric plasma samples by LC–MS/MS. National Institutes of Health.

• U.S. Food and Drug Administration. Bioanalytical Method Validation of ANDAs- What the Assessor Looks For.

• Hodel, E. M., et al. LC-MS/MS quantitation of antimalarial drug piperaquine and metabolites in human plasma. ResearchGate.

• Ashton, M., et al. (2017). LC-MS/MS quantitation of antimalarial drug piperaquine and metabolites in human plasma. PubMed.

• Lindegardh, N., et al. (2008). Development and validation of a liquid chromatographic-tandem mass spectrometric method for determination of piperaquine in plasma stable isotope labeled internal standard does not always compensate for matrix effects. Ovid.

• Huang, L., et al. (2022). Determination of unbound piperaquine in human plasma by ultra-high performance liquid chromatography tandem mass spectrometry. eScholarship, University of California.

• World Health Organization. (2023). WHO-PQ RECOMMENDED SUMMARY OF PRODUCT CHARACTERISTICS.

• ARTIS STANDARDS. 1,4-Bis(7-chloroquinolin-4-yl)piperazine.

• Lab-Chemicals.Com. 1,4-Bis(7-chloroquinolin-4-yl)piperazine, 95%.

• European Medicines Agency. Eurartesim, INN-dihydroartemisinin piperaquine tetraphosphate.

• MySkinRecipes. 1,4-Bis(7-chloroquinolin-4-yl)piperazine.

• LGC Standards. 1,4-bis(7-Chloroquinolin-4-yl)piperazine.

• precisionFDA. 1,4-BIS(7-CHLOROQUINOLIN-4-YL)PIPERAZINE.

• Wikipedia. Piperaquine/dihydroartemisinin.

• MSF Medical Guidelines. DIHYDROARTEMISININ/PIPERAQUINE = DHA/PPQ oral.

• World Health Organization. (2020). WHO-PQ RECOMMENDED SUMMARY OF PRODUCT CHARACTERISTICS.

Sources

• 1. Piperaquine/dihydroartemisinin - Wikipedia [en.wikipedia.org]
• 2. DIHYDROARTEMISININ/PIPERAQUINE = DHA/PPQ oral | MSF Medical Guidelines [medicalguidelines.msf.org]
• 3. ec.europa.eu [ec.europa.eu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. LC-MS/MS quantitation of antimalarial drug piperaquine and metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Isotope dilution - Wikipedia [en.wikipedia.org]
• 10. osti.gov [osti.gov]
• 11. repository.up.ac.za [repository.up.ac.za]
• 12. A high-throughput LC-MS/MS assay for piperaquine from dried blood spots: Improving malaria treatment in resource-limited settings - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Determination of the antimalarial drug piperaquine in small volume pediatric plasma samples by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. fda.gov [fda.gov]
• 15. fda.gov [fda.gov]
• 16. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 17. fda.gov [fda.gov]
• 18. Determination of the antimalarial drug piperaquine in small volume pediatric plasma samples by LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist’s Guide to Assessing the Isotopic Purity of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond Purity, Towards Isotopic Precision

In modern drug development and metabolic research, the use of stable isotope-labeled compounds is indispensable. Deuterated molecules, such as 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, are critical tools, serving as internal standards for quantitative bioanalysis or as active pharmaceutical ingredients with potentially enhanced pharmacokinetic profiles.[1][2] The efficacy and reliability of these compounds, however, are fundamentally tied to their isotopic purity—the degree to which the intended hydrogen atoms have been replaced by deuterium. The presence of residual non-deuterated (d0) or partially deuterated isotopologues can compromise experimental accuracy and impact regulatory evaluation.

This guide provides an in-depth technical comparison of the two gold-standard analytical techniques for this purpose: High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[3][4][5] Moving beyond a simple listing of procedures, we will explore the causality behind methodological choices, describe self-validating experimental designs, and ground our discussion in authoritative protocols. Our objective is to equip you with the expertise to not only select the appropriate technique but to understand and implement a robust framework for the comprehensive characterization of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 and similar deuterated compounds.

The Analyte: Structural and Isotopic Context

1,4-Bis(7-chloroquinolin-4-yl)piperazine is a molecule of interest in medicinal chemistry, often explored for its potential therapeutic activities.[6] Its deuterated analog, 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8, is specifically designed with eight deuterium atoms, typically replacing the hydrogens on the piperazine ring to create a stable, non-exchangeable labeled site.

• Unlabeled Compound: 1,4-Bis(7-chloroquinolin-4-yl)piperazine

  • Molecular Formula: C₂₂H₁₈Cl₂N₄[7]

  • Monoisotopic Mass: 408.0909 g/mol [8]

• Deuterated Compound: 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

  • Molecular Formula: C₂₂H₁₀D₈Cl₂N₄[9]

  • Monoisotopic Mass: 416.1412 g/mol (approx.)

The analytical challenge lies in precisely quantifying the relative abundance of the target d8 isotopologue against the seven other partially deuterated species (d1-d7) and the unlabeled (d0) compound.

Core Directive 1: High-Resolution Mass Spectrometry (HRMS) for Isotopic Distribution

HRMS is a cornerstone technique for determining isotopic purity due to its exceptional sensitivity and its ability to resolve ions with very small mass differences.[10][11] When coupled with liquid chromatography (LC-HRMS), it provides a rapid and accurate profile of all isotopologues present in a sample.

The Principle of Causality: Why HRMS? The fundamental principle of mass spectrometry is the separation of ions based on their mass-to-charge ratio (m/z). The mass difference between a proton (¹H) and a deuteron (²H or D) is approximately 1.006 Da. While low-resolution instruments may struggle to distinguish these from other isotopic contributions (e.g., ¹³C), ultra-high-resolution mass spectrometers, such as Orbitrap or FT-ICR instruments, can easily resolve the distinct signals for each deuterated species (d0 through d8).[12] This allows for the direct measurement of the relative abundance of each isotopologue, which is the basis for calculating isotopic purity.

Experimental Workflow: LC-HRMS Analysis

The following workflow illustrates the logical progression from sample to result in an LC-HRMS experiment for isotopic purity assessment.

Caption: LC-HRMS workflow for isotopic purity determination.

Self-Validating Protocol: LC-HRMS Method

This protocol is designed to be self-validating by ensuring high-resolution separation and accurate mass measurement.

• Standard and Sample Preparation:

  • Prepare a stock solution of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 at 1 mg/mL in a 50:50 mixture of acetonitrile and water.

  • Create a working solution by diluting the stock solution to 1 µg/mL using the same solvent.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

• High-Resolution Mass Spectrometry (HRMS) Conditions:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Scan Type: Full Scan (MS1).

  • Mass Range: m/z 150-1000.

  • Resolution: Set to >100,000 at m/z 200 to ensure baseline separation of isotopologue peaks.[12]

  • Data Acquisition: Acquire data in centroid mode.

• Data Analysis and Purity Calculation:

  • Extract the ion chromatograms for the [M+H]⁺ ion of each isotopologue (from d0 to d8).

  • Integrate the area under the curve (AUC) for each peak.

  • Calculate the isotopic purity using the following formula:

    • Isotopic Purity (%) = (AUC of d8) / (Sum of AUCs for d0 to d8) * 100

Data Presentation and Interpretation

The results of the HRMS analysis can be summarized in a table, providing a clear and quantitative overview of the isotopic distribution.

Isotopologue	Theoretical m/z ([M+H]⁺)	Measured m/z	Peak Area (AUC)	Relative Abundance (%)
d0 (Unlabeled)	409.0982	409.0981	1.5 x 10⁵	0.12
d1	410.1045	410.1044	2.1 x 10⁵	0.17
d2	411.1107	411.1106	3.5 x 10⁵	0.28
d3	412.1170	412.1169	4.9 x 10⁵	0.39
d4	413.1232	413.1231	6.8 x 10⁵	0.54
d5	414.1295	414.1294	8.2 x 10⁵	0.65
d6	415.1358	415.1356	1.1 x 10⁶	0.87
d7	416.1420	416.1419	2.5 x 10⁶	1.98
d8 (Target)	417.1483	417.1481	1.2 x 10⁸	95.00
Total	1.26 x 10⁸	100.00

Isotopic Purity (d8): 95.00%

Core Directive 2: NMR Spectroscopy for Positional Integrity and Orthogonal Quantification

While HRMS provides an excellent overview of isotopic distribution, it cannot confirm the location of the deuterium labels. NMR spectroscopy is the definitive technique for determining the specific atomic sites of deuteration.[3][5] Furthermore, Quantitative NMR (qNMR) serves as a powerful orthogonal method to validate the purity assessment.

The Principle of Causality: Why NMR? NMR spectroscopy observes the magnetic properties of atomic nuclei.

• ¹H NMR (Proton NMR): In a deuterated compound, the signal corresponding to a proton that has been replaced by deuterium will disappear or be significantly reduced in intensity. By comparing the ¹H NMR spectrum of the deuterated analog to its unlabeled counterpart, we can confirm the exact positions of deuteration.

• ²H NMR (Deuterium NMR): This technique directly observes the deuterium nuclei, providing a spectrum where signals appear only at the sites of deuteration. This offers unambiguous proof of the labeling positions.

• Quantitative NMR (qNMR): By including a certified internal standard of known concentration, the precise amount of the analyte can be determined by comparing the integral of a specific analyte signal to the integral of a standard's signal.[13] This provides a highly accurate, independent measure of chemical and isotopic purity.

Experimental Workflow: qNMR Analysis

This workflow highlights the key steps for a rigorous qNMR-based purity assessment.

Caption: Quantitative NMR (qNMR) workflow for purity and positional analysis.

Self-Validating Protocol: ¹H qNMR Method

This protocol uses a certified internal standard, making it a primary ratio method for quantification.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 into a vial.

  • Accurately weigh approximately 5 mg of a certified internal standard (e.g., maleic anhydride) into the same vial. The standard should have a simple ¹H NMR spectrum with peaks that do not overlap with the analyte.

  • Dissolve the mixture in a known volume (e.g., 0.7 mL) of a deuterated solvent (e.g., DMSO-d6).

• NMR Data Acquisition:

  • Instrument: High-field NMR spectrometer (≥400 MHz).

  • Experiment: ¹H quantitative acquisition.

  • Key Parameters:

    • Pulse Angle: 90°.

    • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals being integrated (typically >30 seconds) to ensure full magnetization recovery.

    • Number of Scans: Sufficient to achieve a high signal-to-noise ratio (e.g., 16 or 32 scans).

• Data Processing and Calculation:

  • Apply phasing and baseline correction to the spectrum.

  • Carefully integrate a well-resolved signal from the analyte (e.g., a proton on the quinoline ring) and a signal from the internal standard.

  • Calculate the purity using the following formula:

    • Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

    • Where: I = Integral area, N = Number of protons for the integrated signal, MW = Molecular weight, m = mass, P_std = Purity of the standard.

Comparative Analysis and the Synergistic Approach

Neither technique alone tells the whole story. HRMS is fast and sensitive for distribution analysis, while NMR is unparalleled for positional verification and orthogonal quantification. A truly robust characterization leverages the strengths of both.

Feature	High-Resolution Mass Spectrometry (HRMS)	Nuclear Magnetic Resonance (NMR)
Primary Information	Isotopic distribution (d0-d8), Isotopic Purity	Positional integrity of labels, Orthogonal quantification of purity
Sensitivity	High (µg/mL to ng/mL)	Lower (mg/mL)
Sample Throughput	High (minutes per sample)	Low (can be >30 minutes per sample for qNMR)
Quantitative Accuracy	Good, but relies on ionization efficiency	Excellent, considered a primary ratio method
Key Strength	Rapidly quantifies all isotopologues	Unambiguously confirms labeling sites
Key Limitation	Does not provide positional information	Lower throughput and sensitivity

The Gold Standard: A Self-Validating Integrated Workflow

A comprehensive and self-validating assessment is achieved by combining these techniques. The HRMS data provides the isotopic purity, which is then corroborated by the high-precision qNMR measurement, while NMR also confirms that the deuterium is in the correct location (the piperazine ring).

Caption: Integrated workflow for comprehensive isotopic purity assessment.

Conclusion

Assessing the isotopic purity of 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 is a multi-faceted analytical challenge that demands more than a single measurement. While LC-HRMS offers a rapid and sensitive method for determining the overall isotopic distribution, its findings should be validated by the structural and quantitative precision of NMR spectroscopy. By employing HRMS for a broad overview and NMR for positional confirmation and orthogonal quantification, researchers can construct a self-validating data package. This synergistic approach ensures the highest degree of scientific integrity, providing the trustworthy and authoritative data required to advance research and drug development programs with confidence.

References

• Zhang, Q., et al. (2023). "Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry". Rapid Communications in Mass Spectrometry. Available at: [Link][10][11]

• Kiefer, P., et al. (2018). "Methodology for the Validation of Isotopic Analyses by Mass Spectrometry in Stable-Isotope Labeling Experiments". Analytical Chemistry. Available at: [Link][14][15]

• ResolveMass Laboratories Inc. (2025). "Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques". ResolveMass Laboratories Inc. Available at: [Link][4]

• Gajjela, S., et al. (2023). "A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR". Analytical Methods. Available at: [Link][5][16]

• PubChem (2024). "1,4-Bis(7-chloroquinolin-4-yl)piperazine". National Center for Biotechnology Information. Available at: [Link][7]

• Kiefer, P., et al. (2017). "(PDF) A methodology for the validation of isotopic analyses by mass spectrometry in stable-isotope labelling experiments". ResearchGate. Available at: [Link][17]

• ResolveMass Laboratories Inc. (2025). "Deuterated Standards for LC-MS Analysis". ResolveMass Laboratories Inc. Available at: [Link][2]

• MySkinRecipes. "1,4-Bis(7-chloroquinolin-4-yl)piperazine". MySkinRecipes. Available at: [Link][6]

• Google Patents. "CN112305007B - Method for measuring deuterium isotope abundance of deuterium labeled compound by using nuclear magnetic hydrogen spectrum or deuterium spectrum". Google Patents. Available at: [13]

• Measles Who. "1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8". Measles Who. Available at: [Link][18]

• Rocchiccioli, F., et al. (2021). "Advances in Ultra-High-Resolution Mass Spectrometry for Pharmaceutical Analysis". PMC. Available at: [Link][12]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. 1,4-Bis(7-chloroquinolin-4-yl)piperazine [myskinrecipes.com]
• 7. 1,4-Bis(7-chloroquinolin-4-yl)piperazine | C22H18Cl2N4 | CID 1022076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1,4-bis(7-Chloroquinolin-4-yl)piperazine [lgcstandards.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]
• 11. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Advances in Ultra-High-Resolution Mass Spectrometry for Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CN112305007B - Method for measuring deuterium isotope abundance of deuterium labeled compound by using nuclear magnetic hydrogen spectrum or deuterium spectrum - Google Patents [patents.google.com]
• 14. Methodology for the Validation of Isotopic Analyses by Mass Spectrometry in Stable-Isotope Labeling Experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 | Measles Who [who-measles.org]